1-Bromoheptane-d5

Core Science & Biosynthesis

Synthesis and Characterization of 1-Bromoheptane-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of 1-Bromoheptane-d5. This isotopically labeled compound is a valuable tool in various research applications, including metabolic studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry.

Introduction

Deuterium-labeled compounds are critical in drug discovery and development. The substitution of hydrogen with its heavier isotope, deuterium (B1214612), can subtly alter the physicochemical properties of a molecule. This "deuterium effect" can lead to significant changes in metabolic pathways and pharmacokinetic profiles. 1-Bromoheptane-d5, with deuterium atoms at the terminal end of the alkyl chain, serves as a specific probe to investigate metabolic processes occurring at this position.

Synthesis of 1-Bromoheptane-d5

The synthesis of 1-Bromoheptane-d5 is most effectively achieved through the bromination of a corresponding deuterated alcohol, specifically 1-Heptanol-6,6,7,7,7-d5. This precursor can be prepared through various deuteration strategies or procured from commercial suppliers of stable isotopes. The subsequent bromination is a standard nucleophilic substitution reaction.

Synthetic Pathway

The overall synthetic scheme involves the conversion of the hydroxyl group of 1-Heptanol-6,6,7,7,7-d5 into a good leaving group, followed by nucleophilic attack by a bromide ion.

Caption: Synthetic route to 1-Bromoheptane-d5.

Experimental Protocol: Bromination using Sodium Bromide and Sulfuric Acid

This protocol is adapted from the general procedure for the synthesis of primary alkyl bromides from alcohols.[1][2][3][4][5]

Materials:

• 1-Heptanol-6,6,7,7,7-d5

• Sodium bromide (NaBr)

• Concentrated sulfuric acid (H₂SO₄)

• Deionized water

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Diethyl ether

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1-Heptanol-6,6,7,7,7-d5 and sodium bromide.

• Add deionized water and begin stirring to dissolve the sodium bromide.

• Cool the flask in an ice bath and slowly add concentrated sulfuric acid dropwise. The addition should be controlled to keep the reaction temperature below 10 °C.

• After the addition is complete, remove the ice bath and heat the mixture to reflux. Continue refluxing for 45-60 minutes.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel. Two layers will form. The lower layer is the aqueous phase, and the upper layer is the crude 1-Bromoheptane-d5.

• Separate the layers and wash the organic layer sequentially with deionized water, saturated sodium bicarbonate solution, and finally with deionized water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and purify the crude product by distillation. Collect the fraction corresponding to the boiling point of 1-Bromoheptane (B155011).

Characterization of 1-Bromoheptane-d5

The successful synthesis of 1-Bromoheptane-d5 is confirmed through a combination of spectroscopic techniques. The expected data is based on the known characteristics of 1-bromoheptane and the principles of isotopic labeling.

Physical and Chemical Properties

Property	Value
Molecular Formula	C₇H₁₀D₅Br
Molecular Weight	184.13 g/mol [6]
CAS Number	1219805-66-9[6][7][8][9]
Appearance	Colorless liquid
Boiling Point	Approx. 179-181 °C (similar to 1-bromoheptane)

Spectroscopic Data

3.2.1. Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) will confirm the incorporation of five deuterium atoms. The molecular ion peak ([M]⁺) for 1-Bromoheptane-d5 is expected at m/z 184 and 186, reflecting the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br). This is a shift of +5 mass units compared to the non-deuterated 1-bromoheptane, which shows peaks at m/z 179 and 181.[10][11] The fragmentation pattern will also be indicative of the deuterated tail.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the position of the deuterium labels.

• ¹H NMR: The proton NMR spectrum of 1-Bromoheptane-d5 will be significantly different from that of 1-bromoheptane. The signals corresponding to the protons on carbons 6 and 7 will be absent. The integration of the remaining signals will correspond to the 10 protons on carbons 1 through 5. The characteristic triplet for the methyl group in the non-deuterated compound will be absent.[12][13][14]

• ¹³C NMR: The carbon-13 NMR spectrum will show signals for all seven carbon atoms. The signals for C6 and C7 will exhibit splitting due to coupling with deuterium (C-D coupling) and will appear as multiplets. These signals will also be shifted slightly upfield due to the isotopic effect.

• ²H NMR: Deuterium NMR will show two signals corresponding to the two different chemical environments of the deuterium atoms (-CD₂- and -CD₃).

3.2.3. Infrared (IR) Spectroscopy

The IR spectrum of 1-Bromoheptane-d5 will be very similar to that of 1-bromoheptane.[10][15][16][17] The most notable difference will be the presence of C-D stretching vibrations, which appear at a lower frequency (around 2100-2200 cm⁻¹) compared to C-H stretching vibrations (around 2850-2960 cm⁻¹). The C-Br stretching frequency will remain in the range of 650-550 cm⁻¹.

Experimental Workflow and Logic

The overall process from synthesis to characterization follows a logical progression to ensure the purity and identity of the final product.

Caption: Workflow for synthesis and characterization.

Conclusion

This technical guide outlines a reliable method for the synthesis and comprehensive characterization of 1-Bromoheptane-d5. The provided experimental protocol and expected analytical data will be valuable for researchers in pharmaceuticals and related fields who require this isotopically labeled compound for their studies. The use of standard laboratory techniques makes this synthesis accessible to a wide range of scientific professionals.

References

• 1. Synthesis of 1-Bromobutane_Chemicalbook [chemicalbook.com]
• 2. scribd.com [scribd.com]
• 3. Chemistry 210 Experiment 8 [home.miracosta.edu]
• 4. Lu Le Laboratory: Synthesis of 1-Bromobutane from 1-Butanol - Chemistry of Alcohol - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 5. vernier.com [vernier.com]
• 6. 1-Bromoheptane-6,6,7,7,7-d5 | C7H15Br | CID 131708596 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. CAS 1219805-66-9: 1-Bromoheptano--d5 | CymitQuimica [cymitquimica.com]
• 8. 1-Bromoheptane-6,6,7,7,7-d5 | LGC Standards [lgcstandards.com]
• 9. cdnisotopes.com [cdnisotopes.com]
• 10. Heptane, 1-bromo- [webbook.nist.gov]
• 11. Heptane, 1-bromo- [webbook.nist.gov]
• 12. 1-Bromoheptane(629-04-9) 1H NMR [m.chemicalbook.com]
• 13. spectrabase.com [spectrabase.com]
• 14. 1H proton nmr spectrum of 1-bromobutane C4H9Br CH3CH2CH2CH2Br low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 n-butyl iodide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 15. 1-Bromoheptane | C7H15Br | CID 12369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Heptane, 1-bromo- [webbook.nist.gov]
• 17. 1-Bromoheptane(629-04-9) IR Spectrum [chemicalbook.com]

A Comprehensive Technical Guide to the Physicochemical Properties of Deuterated Bromoheptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of deuterated bromoheptane. Intended for researchers, scientists, and professionals in drug development, this document summarizes key quantitative data, details relevant experimental protocols, and visualizes the strategic role of deuteration in pharmaceutical sciences.

Introduction to Deuterated Bromoheptane

Deuterium-labeled compounds, such as deuterated bromoheptane, are valuable tools in various scientific fields, particularly in drug discovery and development. The substitution of hydrogen atoms with deuterium (B1214612), a stable isotope of hydrogen, can significantly alter the metabolic fate of a molecule. This "deuterium effect" stems from the stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. The increased bond strength can slow down metabolic processes that involve the cleavage of this bond, a phenomenon known as the kinetic isotope effect.[1][2] This can lead to an improved pharmacokinetic profile, including a longer half-life and reduced formation of toxic metabolites.[3][4][5]

Bromoheptane, a halogenated alkane, serves as a versatile building block in organic synthesis. Its deuterated analogues are of particular interest for introducing a deuterated heptyl moiety into potential drug candidates to investigate or enhance their metabolic stability.[6][7] This guide focuses on the fundamental physicochemical properties that are crucial for the handling, characterization, and application of deuterated bromoheptane in a research setting.

Physicochemical Properties

The following tables summarize the key physicochemical properties of 1-bromoheptane (B155011) and provide estimated values for its deuterated analogues. The data for non-deuterated 1-bromoheptane is well-established from various chemical suppliers and databases.[8][9][10][11][12][13][14][15][16][17] The properties for the deuterated versions are estimated based on the known effects of deuteration, which typically lead to slight increases in molecular weight, boiling point, and density.

Table 1: General Properties of 1-Bromoheptane and its Deuterated Analogues

Property	1-Bromoheptane	1-Bromoheptane-d3	1-Bromoheptane-d7	1-Bromoheptane-d15
Molecular Formula	C₇H₁₅Br	C₇H₁₂D₃Br	C₇H₈D₇Br	C₇D₁₅Br
Molecular Weight ( g/mol )	179.10	~182.12	~186.14	~194.19
CAS Number	629-04-9	344253-18-5	1219802-55-7	98195-42-7

Table 2: Physical Properties of 1-Bromoheptane and Estimated Values for Deuterated Analogues

Property	1-Bromoheptane	Estimated Value for Deuterated Analogues
Melting Point (°C)	-58[8][11][12][14][16]	Slightly higher than -58 °C
Boiling Point (°C)	180[8][9][10][11][12][16]	Slightly higher than 180 °C
Density (g/mL at 25 °C)	1.14[9][11][12][16]	Slightly higher than 1.14 g/mL
Refractive Index (n20/D)	1.4499[9][11][13][16]	Expected to be very similar to 1.4499

Experimental Protocols

This section provides detailed methodologies for the synthesis of deuterated bromoheptane and the measurement of its key physicochemical properties.

Synthesis of 1-Bromoheptane-d15

This protocol is adapted from the standard synthesis of 1-bromoheptane from 1-heptanol (B7768884) and can be modified for the preparation of other deuterated isotopologues by starting with the appropriately deuterated alcohol.[18][19][20]

Materials:

• 1-Heptanol-d15

• Concentrated sulfuric acid (H₂SO₄)

• 48% Hydrobromic acid (HBr)

• Sodium bicarbonate (NaHCO₃) solution

• Anhydrous calcium chloride (CaCl₂)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, cool 1 mole of 1-heptanol-d15 in an ice bath.

• Slowly add 0.5 moles of concentrated sulfuric acid with constant stirring.

• Subsequently, add 1.25 moles of 48% hydrobromic acid to the mixture.

• Remove the flask from the ice bath and set it up for reflux. Heat the mixture under reflux for 6 hours.

• After reflux, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel. The organic layer (crude deuterated bromoheptane) will separate from the aqueous layer.

• Wash the organic layer twice with cold, concentrated sulfuric acid to remove any unreacted alcohol and ether byproducts.

• Wash the organic layer with water, followed by a wash with sodium bicarbonate solution to neutralize any remaining acid, and then a final wash with water.

• Dry the organic layer over anhydrous calcium chloride.

• Purify the dried product by fractional distillation. Collect the fraction that distills at a temperature slightly above the boiling point of non-deuterated 1-bromoheptane (180 °C).

Measurement of Physicochemical Properties

Apparatus:

• Thiele tube or a small-scale distillation setup

• Thermometer

• Heating mantle or oil bath

• Small test tube

• Capillary tube (sealed at one end)

Procedure (Thiele Tube Method):

• Place a small amount (0.5-1 mL) of the purified deuterated bromoheptane into a small test tube.

• Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

• Attach the test tube to a thermometer and place the assembly in a Thiele tube filled with a suitable heating oil.

• Gently heat the side arm of the Thiele tube.

• Observe the capillary tube. As the sample heats up, a stream of bubbles will emerge from the open end of the capillary.

• Continue heating until a steady stream of bubbles is observed, then turn off the heat.

• As the apparatus cools, the bubbling will slow down and stop. The boiling point is the temperature at which the liquid just begins to be drawn back into the capillary tube.

• Record the temperature.

Apparatus:

• Pycnometer (a small glass flask with a precisely known volume)

• Analytical balance

• Temperature-controlled water bath

Procedure:

• Thoroughly clean and dry the pycnometer.

• Weigh the empty, dry pycnometer on an analytical balance and record its mass (m₁).

• Fill the pycnometer with the deuterated bromoheptane sample, ensuring there are no air bubbles.

• Place the stopper in the pycnometer; excess liquid will be expelled through the capillary in the stopper.

• Carefully wipe the outside of the pycnometer dry.

• Place the filled pycnometer in a temperature-controlled water bath set to 25.0 °C and allow it to equilibrate.

• Remove the pycnometer from the bath, wipe it dry again, and weigh it. Record the mass (m₂).

• The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V, where V is the calibrated volume of the pycnometer.

Spectroscopic Analysis

Procedure for ¹H NMR:

• Dissolve a small amount of the deuterated bromoheptane in a deuterated solvent (e.g., CDCl₃).

• Transfer the solution to an NMR tube.

• Acquire the ¹H NMR spectrum. The spectrum is expected to show signals corresponding to the remaining protons in the molecule. The integration of these signals can be used to confirm the degree of deuteration.

Procedure:

• Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or gas chromatography.

• Acquire the mass spectrum. The molecular ion peak (M+) will be shifted to a higher m/z value corresponding to the number of deuterium atoms incorporated. The isotopic pattern will also be altered compared to the non-deuterated compound.

Procedure (Neat Liquid):

• Place a drop of the liquid sample onto a salt plate (e.g., NaCl or KBr).

• Place a second salt plate on top to create a thin film of the liquid.

• Mount the plates in the IR spectrometer.

• Acquire the IR spectrum. The C-D stretching vibrations will appear at a lower frequency (around 2100-2200 cm⁻¹) compared to the C-H stretching vibrations (around 2850-2960 cm⁻¹).

Role in Drug Development and Research

The primary application of deuterated bromoheptane in a research and drug development context is to serve as a synthon for introducing a metabolically more stable heptyl group into a drug candidate. This strategy is based on the deuterium kinetic isotope effect.

The following diagram illustrates the general workflow for utilizing a deuterated compound like bromoheptane in the early stages of drug discovery to improve pharmacokinetic properties.

Drug Development Workflow with Deuteration

This logical flow shows how a lead compound with known metabolic instability can be modified through the synthesis of a deuterated analogue. Subsequent in vitro and in vivo studies are then conducted to assess whether this modification leads to an improved pharmacokinetic profile, potentially resulting in a more viable drug candidate.[3][4][5][6][7][21][22][23]

References

• 1. benchchem.com [benchchem.com]
• 2. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deuterium isotope effects on drug pharmacokinetics. I. System-dependent effects of specific deuteration with aldehyde oxidase cleared drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. researchgate.net [researchgate.net]
• 7. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 1-BROMOHEPTANE – Palchem [palchem.com]
• 9. chemsynthesis.com [chemsynthesis.com]
• 10. 1-bromoheptane [stenutz.eu]
• 11. 1-溴庚烷 99% | Sigma-Aldrich [sigmaaldrich.com]
• 12. 629-04-9 CAS | 1-BROMOHEPTANE | Alkyl Halides | Article No. 02293 [lobachemie.com]
• 13. A14031.0I [thermofisher.com]
• 14. 1-bromoheptane - Wikidata [wikidata.org]
• 15. Page loading... [wap.guidechem.com]
• 16. 1-Bromoheptane | 629-04-9 [chemicalbook.com]
• 17. 1-Bromoheptane | C7H15Br | CID 12369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. prepchem.com [prepchem.com]
• 19. asianpubs.org [asianpubs.org]
• 20. vernier.com [vernier.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. [PDF] Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-Dependent Effects of Specific Deuteration with Aldehyde Oxidase Cleared Drugs | Semantic Scholar [semanticscholar.org]
• 23. Deuterated drug - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to 1-Bromoheptane-d5: NMR and Mass Spectrometry Data

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for 1-bromoheptane-d5. This deuterated analog of 1-bromoheptane (B155011) is a valuable tool in various research applications, including as an internal standard for quantitative analysis. This document outlines the anticipated spectral data, detailed experimental protocols for data acquisition, and visual representations of analytical workflows and fragmentation pathways.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique to confirm the identity and purity of 1-bromoheptane-d5, particularly for verifying the location of the deuterium (B1214612) labels. The deuteration at the C-6 and C-7 positions leads to distinct changes in both the ¹H and ¹³C NMR spectra when compared to the unlabeled compound.

Expected ¹H NMR Data

In the ¹H NMR spectrum of 1-bromoheptane-d5, the signals corresponding to the protons on carbons 6 and 7 are expected to be absent. The chemical shifts of the remaining protons will be largely unaffected.

Assignment	Expected Chemical Shift (ppm)	Multiplicity	Integration
H-1	3.40	Triplet	2H
H-2	1.85	Quintet	2H
H-3	1.42	Multiplet	2H
H-4	1.32	Multiplet	2H
H-5	1.32	Multiplet	2H
H-6	-	-	-
H-7	-	-	-

Note: Data is referenced to an internal standard, typically tetramethylsilane (B1202638) (TMS) at 0.00 ppm. The exact chemical shifts can vary slightly based on the solvent and concentration.

Expected ¹³C NMR Data

The ¹³C NMR spectrum will show signals for all seven carbon atoms. The signals for the deuterated carbons (C-6 and C-7) will exhibit coupling to deuterium, appearing as triplets, and may show a slight upfield isotopic shift compared to the non-deuterated compound.

Assignment	Expected Chemical Shift (ppm)	Multiplicity (in ¹³C DEPT)
C-1	33.8	CH₂
C-2	32.7	CH₂
C-3	31.2	CH₂
C-4	28.1	CH₂
C-5	26.3	CH₂
C-6	~22.0 (triplet)	CD₂
C-7	~13.5 (triplet)	CD₃

Note: Data is referenced to the deuterated solvent signal. The chemical shifts for C-6 and C-7 are estimations and will appear as triplets due to one-bond coupling with deuterium.

Detailed Experimental Protocol for NMR Spectroscopy

The following is a generalized protocol for acquiring NMR data for 1-bromoheptane-d5.[1]

• Sample Preparation:

  • Accurately weigh 5-10 mg of 1-bromoheptane-d5.

  • Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial.

  • Add a small amount of an internal standard (e.g., TMS) if absolute chemical shift referencing is required.

  • Transfer the solution into a 5 mm NMR tube.

• Instrument Setup:

  • The data can be acquired on a standard NMR spectrometer, for instance, a 300 MHz or 500 MHz instrument.[2]

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Set the spectral width to approximately 12 ppm, centered around 6 ppm.

  • Use a 30-degree pulse angle.

  • Set the relaxation delay to 1-2 seconds.

  • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to approximately 220 ppm, centered around 110 ppm.

  • Use a proton-decoupled pulse sequence.

  • Employ a 45-degree pulse angle.

  • Set the relaxation delay to 2-5 seconds.

  • Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decays (FIDs).

  • Phase the resulting spectra.

  • Perform baseline correction.

  • Integrate the signals in the ¹H NMR spectrum.

  • Reference the spectra to the internal standard or the residual solvent peak.

Mass Spectrometry (MS)

Mass spectrometry of 1-bromoheptane-d5 is characterized by the presence of two major isotopes of bromine (⁷⁹Br and ⁸¹Br) in roughly a 1:1 ratio, leading to a pair of molecular ion peaks (M and M+2) separated by two mass units.[3] The deuteration will increase the mass of the molecular ions and any fragments containing the deuterated portion of the molecule by 5 mass units.

Expected Mass Spectrometry Data

The electron ionization (EI) mass spectrum is expected to show the following key fragments.

m/z (for ⁷⁹Br)	m/z (for ⁸¹Br)	Proposed Fragment	Notes
183	185	[C₇H₁₀D₅Br]⁺	Molecular Ion (M⁺)
104	106	[C₂H₅Br]⁺
99	-	[C₇H₁₀D₅]⁺	Loss of Br radical
57	-	[C₄H₉]⁺
43	-	[C₃H₇]⁺	Base Peak
29	-	[C₂H₅]⁺

Note: The relative intensities of the fragments can vary depending on the ionization conditions.

Detailed Experimental Protocol for Gas Chromatography-Mass Spectrometry (GC-MS)

A common method for analyzing volatile compounds like 1-bromoheptane-d5 is GC-MS.[4]

• Sample Preparation:

  • Prepare a dilute solution of 1-bromoheptane-d5 (e.g., 100 µg/mL) in a volatile organic solvent such as hexane (B92381) or dichloromethane.

• GC-MS System and Conditions:

  • Gas Chromatograph:

    • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[4]

    • Injector: Split/splitless injector, typically in split mode with a ratio of 50:1.

    • Injector Temperature: 250°C.

    • Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[4]

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Mass Range: Scan from m/z 25 to 300.

• Data Acquisition:

  • Inject 1 µL of the prepared sample into the GC-MS system.

  • Acquire the data using the specified GC oven program and MS scan parameters.

• Data Analysis:

  • Identify the peak corresponding to 1-bromoheptane-d5 in the total ion chromatogram (TIC).

  • Extract the mass spectrum for this peak.

  • Analyze the fragmentation pattern and compare it to the expected data, paying close attention to the molecular ion cluster and the characteristic bromine isotope pattern.

Visualizations

Analytical Workflow

Caption: General Analytical Workflow for 1-Bromoheptane-d5.

Mass Spectrometry Fragmentation Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Bromoheptane | C7H15Br | CID 12369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. academic.oup.com [academic.oup.com]

Isotopic Purity Assessment of 1-Bromoheptane-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core methodologies for assessing the isotopic purity of 1-Bromoheptane-d5. Ensuring the precise isotopic enrichment and distribution is critical for its application as an internal standard in quantitative bioanalysis, in metabolic fate studies, and as a tracer in various chemical and biological systems. This document outlines the analytical techniques, experimental protocols, and data interpretation necessary for the accurate characterization of this deuterated compound.

Introduction to Isotopic Purity

Deuterium-labeled compounds, such as 1-Bromoheptane-d5, are powerful tools in drug development and metabolic research. The substitution of hydrogen with deuterium (B1214612) can alter the metabolic profile of a drug, potentially leading to improved pharmacokinetic properties. Furthermore, the distinct mass of deuterated compounds makes them ideal internal standards for mass spectrometry-based quantification.

The isotopic purity of a deuterated compound is a critical parameter and is defined by two key aspects:

• Isotopic Enrichment: The percentage of deuterium atoms at a specific labeled position within the molecule.

• Isotopic Distribution: The relative abundance of all possible isotopologues (molecules that differ only in their isotopic composition) in a sample.

A thorough assessment of both is essential for the validation and reliable application of 1-Bromoheptane-d5.

Analytical Techniques for Isotopic Purity Assessment

The primary analytical techniques for determining the isotopic purity of deuterated compounds are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), often coupled with a separation technique like Gas Chromatography (GC).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique that provides detailed structural information and can be used to confirm the positions of deuterium incorporation. By comparing the ¹H NMR spectrum of the deuterated compound to its non-deuterated analog, the absence or significant reduction of signals at the deuterated positions confirms successful labeling. Furthermore, ²H NMR can be used to directly observe the deuterium signals.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific technique for analyzing volatile compounds like 1-Bromoheptane-d5. The gas chromatograph separates the components of a mixture, and the mass spectrometer detects and identifies them based on their mass-to-charge ratio. For isotopic purity analysis, GC-MS can distinguish and quantify the different isotopologues (d0 to d5) present in the sample, providing a detailed isotopic distribution.

Quantitative Data Summary

The isotopic purity of 1-Bromoheptane-d5 is typically reported as "atom percent D," which represents the average deuterium enrichment across all labeled positions. A representative batch of commercially available 1-Bromoheptane-d5 will have a high isotopic enrichment. The detailed isotopic distribution provides a more complete picture of the sample's composition.

Table 1: Isotopic Purity and Distribution of a Representative Batch of 1-Bromoheptane-d5

Parameter	Value
Stated Isotopic Enrichment	99 atom % D[1]
Chemical Purity (by GC)	>98%
Isotopologue	Relative Abundance (%)
d0 (unlabeled)	< 0.1
d1	< 0.1
d2	0.2
d3	1.5
d4	8.3
d5 (fully labeled)	90.0

Note: The isotopic distribution data is illustrative of a typical high-enrichment batch and may vary between different production lots.

Experimental Protocols

The following are detailed protocols for the assessment of 1-Bromoheptane-d5 isotopic purity using NMR and GC-MS.

NMR Spectroscopy Protocol

Objective: To confirm the positions of deuteration and assess the overall isotopic enrichment.

Materials:

• 1-Bromoheptane-d5 sample

• 1-Bromoheptane (non-deuterated standard)

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)

• 5 mm NMR tubes

Instrumentation:

• 400 MHz (or higher) NMR Spectrometer

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 1-Bromoheptane-d5 sample into a clean, dry vial.

  • Add 0.6-0.7 mL of CDCl₃ with TMS.

  • Gently vortex or sonicate the vial to ensure the sample is fully dissolved.

  • Transfer the solution to a 5 mm NMR tube.

  • Repeat the same procedure for the non-deuterated 1-Bromoheptane standard.

• ¹H NMR Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal resolution.

  • Acquire the ¹H NMR spectrum with the following parameters:

    • Pulse Program: zg30

    • Number of Scans: 16

    • Relaxation Delay (d1): 5.0 s

    • Spectral Width: 20 ppm

    • Acquisition Time: 4.0 s

• Data Analysis:

  • Process the Free Induction Decay (FID) with an exponential multiplication (line broadening of 0.3 Hz) and Fourier transform.

  • Phase and baseline correct the spectrum.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • Compare the spectrum of 1-Bromoheptane-d5 with that of the non-deuterated standard. The absence or significant reduction of proton signals corresponding to the deuterated positions confirms the labeling.

  • Integrate the remaining proton signals to quantify any residual non-deuterated species.

GC-MS Protocol

Objective: To determine the isotopic distribution of 1-Bromoheptane-d5.

Materials:

• 1-Bromoheptane-d5 sample

• Hexane (GC grade)

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Quadrupole or Time-of-Flight)

Procedure:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of 1-Bromoheptane-d5 in hexane.

  • Perform a serial dilution to obtain a final concentration of approximately 10 µg/mL.

• GC-MS Acquisition:

  • GC Conditions:

    • Injector Temperature: 250 °C

    • Injection Volume: 1 µL

    • Split Ratio: 20:1

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min

    • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

    • Oven Temperature Program:

      • Initial temperature: 50 °C, hold for 2 minutes

      • Ramp: 10 °C/min to 200 °C

      • Hold: 5 minutes at 200 °C

  • MS Conditions:

    • Ion Source: Electron Ionization (EI) at 70 eV

    • Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Scan Range: m/z 40-250

• Data Analysis:

  • Identify the peak corresponding to 1-Bromoheptane.

  • Extract the mass spectrum for this peak.

  • Determine the relative abundances of the molecular ion clusters for each isotopologue (d0 to d5). The presence of bromine will result in a characteristic M and M+2 isotopic pattern for each deuterated species.

  • Calculate the percentage of each isotopologue to determine the isotopic distribution.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the use of deuterated compounds like 1-Bromoheptane-d5.

Caption: Workflow for the isotopic purity assessment of 1-Bromoheptane-d5.

Caption: Use of 1-Bromoheptane-d5 as an internal standard in a bioanalytical workflow.

References

• 1. pubs.acs.org [pubs.acs.org]

Isotopic Labeling in Practice: A Technical Examination of 1-Bromoheptane-d5

For researchers, scientists, and professionals in drug development, understanding the nuances of isotopic labeling is critical for a range of applications, from metabolic studies to quantitative analysis. This technical guide delves into the core differences between 1-Bromoheptane and its deuterated analog, 1-Bromoheptane-d5, focusing on the key physicochemical property of molecular weight and outlining the general synthetic approaches.

Comparative Molecular Weight Analysis

The primary distinction between 1-Bromoheptane and 1-Bromoheptane-d5 lies in their isotopic composition, which directly impacts their molecular weights. The incorporation of five deuterium (B1214612) atoms in place of hydrogen atoms at the 6 and 7 positions of the heptyl chain results in a quantifiable mass shift. The molecular formulas and weights are summarized below.

Compound	Molecular Formula	Molecular Weight ( g/mol )
1-Bromoheptane	C₇H₁₅Br	179.10[1][2]
1-Bromoheptane-6,6,7,7,7-d5	C₇H₁₀D₅Br	184.13[3][4][5]

The mass difference of approximately 5.03 g/mol is a direct consequence of the five deuterium atoms, each being heavier than a protium (B1232500) atom. This predictable mass shift is fundamental for the utility of deuterated compounds as internal standards in mass spectrometry-based quantification.

Methodologies for Synthesis and Analysis

The synthesis of these compounds follows established organic chemistry principles, with specific considerations for the introduction of deuterium.

Experimental Protocol: Synthesis of 1-Bromoheptane

A common laboratory-scale synthesis of 1-Bromoheptane involves the nucleophilic substitution of a primary alcohol.[6]

Materials:

• 1-Heptanol

• Concentrated Sulfuric Acid

• 48% Hydrobromic Acid

• Sodium Bicarbonate Solution

• Anhydrous Calcium Chloride

Procedure:

• 1-Heptanol is cooled and treated with concentrated sulfuric acid, followed by the addition of hydrobromic acid.[6]

• The reaction mixture is refluxed for several hours to facilitate the conversion of the alcohol to the alkyl bromide.[6]

• The product is then isolated via steam distillation.[6]

• The crude 1-Bromoheptane is washed with cold concentrated sulfuric acid or hydrochloric acid to remove any ether byproducts.[6]

• Subsequent washes with water and sodium bicarbonate solution are performed to neutralize any remaining acid.[6]

• The organic layer is dried over anhydrous calcium chloride and purified by fractional distillation to yield pure 1-Bromoheptane.[6]

Experimental Protocol: Synthesis of 1-Bromoheptane-d5

The synthesis of 1-Bromoheptane-6,6,7,7,7-d5 requires the introduction of deuterium atoms at the terminal end of the heptane (B126788) chain.[3] This is typically achieved by using a deuterated precursor followed by bromination.

Conceptual Approach:

• Preparation of a Deuterated Precursor: A plausible route involves the use of a commercially available deuterated starting material or the specific deuteration of a suitable precursor to introduce the five deuterium atoms at the C6 and C7 positions.

• Bromination: The deuterated intermediate, likely a deuterated heptanol, would then undergo a bromination reaction, similar to the synthesis of the non-deuterated compound, to introduce the bromine atom at the C1 position. This step would likely employ a bimolecular nucleophilic substitution (Sₙ2) reaction mechanism.

Analytical Confirmation

Mass Spectrometry: The most direct method to confirm the identity and isotopic enrichment of 1-Bromoheptane-d5 is mass spectrometry. The mass spectrum of the deuterated compound will show a molecular ion peak shifted by 5 mass units compared to the unlabeled compound. The characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) will be preserved but shifted to the higher mass.

Logical Relationship Diagram

The following diagram illustrates the fundamental structural difference between 1-Bromoheptane and its deuterated isotopologue, highlighting the position of isotopic labeling.

Caption: Structural relationship between 1-Bromoheptane and its d5 isotopologue.

References

• 1. 1-Bromoheptane | C7H15Br | CID 12369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. 1-Bromoheptane-6,6,7,7,7-d5 | 1219805-66-9 | Benchchem [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 1-Bromoheptane-6,6,7,7,7-d5 | C7H15Br | CID 131708596 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. prepchem.com [prepchem.com]

An In-depth Technical Guide to Understanding the Kinetic Isotope Effect in 1-Bromoheptane-d5

Audience: Researchers, scientists, and drug development professionals.

Theoretical Framework: Primary and Secondary Kinetic Isotope Effects

The kinetic isotope effect is quantitatively expressed as the ratio of the rate constant for the lighter isotopologue (kH) to that of the heavier isotopologue (kD).[1]

Primary Kinetic Isotope Effect (PKIE): A significant PKIE, typically with a kH/kD ratio greater than 2, is observed when a bond to the isotopically substituted atom is broken during the rate-determining step of the reaction.[5][6] This effect arises because the heavier isotope forms a stronger bond with a lower zero-point vibrational energy, thus necessitating a greater activation energy for bond cleavage.[7] For 1-bromoheptane (B155011), a primary KIE would be anticipated in an E2 elimination reaction, where a β-hydrogen (or deuterium) is abstracted by a base in the concerted, rate-limiting step.[3][4]

Secondary Kinetic Isotope Effect (SKIE): A secondary KIE is observed when the isotopically substituted bond is not broken in the rate-determining step.[1] SKIEs are generally much smaller than PKIEs.[1] They are classified based on the position of the isotope relative to the reaction center:

• α-SKIE: Occurs when the isotope is attached to the carbon undergoing a change in hybridization. For instance, in an SN1 reaction of 1-bromoheptane, the hybridization of the α-carbon changes from sp3 to sp2 in the formation of the carbocation intermediate. An α-SKIE (kH/kD > 1) is expected in this case. In an SN2 reaction, a small inverse α-SKIE (kH/kD < 1) or a value close to unity is often observed.[8]

• β-SKIE: Observed when the isotope is on a carbon adjacent to the reaction center. This effect is often attributed to hyperconjugation.

The magnitude of the KIE can provide crucial information about the transition state structure and the reaction mechanism. For example, a large primary KIE in the reaction of 1-bromoheptane suggests a mechanism where C-H bond breaking is rate-determining, such as an E2 elimination.[3][5] Conversely, a small secondary KIE might indicate an SN1 or SN2 substitution pathway.[1]

Hypothetical Data Presentation

The following table summarizes the expected kinetic isotope effects for various reactions of 1-bromoheptane-d5, based on established principles for similar alkyl halides. This data is illustrative and serves as a guide for interpreting experimental results.

Reaction Type	Isotopic Position	Expected kH/kD Range	Implied Mechanism
Elimination	β-deuterium (C2)	5.0 - 8.0	E2 (C-D bond breaking in RDS)
Substitution	α-deuterium (C1)	1.10 - 1.25	SN1 (sp3 to sp2 rehybridization)
Substitution	α-deuterium (C1)	0.95 - 1.05	SN2 (minimal change in bonding at α-C)
Substitution	β-deuterium (C2)	1.05 - 1.15	SN1 (hyperconjugation stabilizing carbocation)

Experimental Protocols

Detailed methodologies are crucial for the accurate determination of kinetic isotope effects. The following sections outline the key experimental procedures.

The synthesis of deuterated 1-bromoheptane can be adapted from established methods for the synthesis of other 1-bromoalkanes from their corresponding alcohols.[9][10][11][12]

Materials:

• Heptan-1,1,2,2,3-d5-ol

• Sodium bromide (NaBr)

• Concentrated sulfuric acid (H2SO4)

• Dichloromethane (B109758) (CH2Cl2)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• Heptan-1,1,2,2,3-d5-ol is dissolved in dichloromethane in a round-bottom flask.

• An aqueous solution of sodium bromide is added to the flask.

• The mixture is cooled in an ice bath, and concentrated sulfuric acid is added dropwise with constant stirring.

• The reaction mixture is refluxed for several hours to ensure complete conversion.

• After cooling, the organic layer is separated, washed with water, saturated sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield 1-bromoheptane-d5.

• The product is purified by distillation.

Kinetic studies are performed by monitoring the disappearance of the reactant or the appearance of the product over time, typically using gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Procedure for an SN2 Reaction:

• Equimolar solutions of 1-bromoheptane (or 1-bromoheptane-d5) and the nucleophile (e.g., sodium iodide in acetone) are prepared in a suitable solvent.[13]

• The solutions are thermostated at the desired reaction temperature.

• The reaction is initiated by mixing the two solutions.

• Aliquots are withdrawn at regular time intervals and quenched (e.g., by dilution with a cold solvent).

• The concentration of the reactant or product in each aliquot is determined by GC or HPLC.

• The rate constants (kH and kD) are determined by plotting the natural logarithm of the reactant concentration versus time. The KIE is then calculated as kH/kD.

Procedure for an E2 Reaction:

• Solutions of 1-bromoheptane (or 1-bromoheptane-d5) and a strong base (e.g., sodium ethoxide in ethanol) are prepared.

• The reaction is initiated and monitored using the same procedure as for the SN2 reaction.

• The rate of formation of the alkene product (hept-1-ene) is monitored by GC.

• Rate constants are determined, and the KIE is calculated.

For a more precise determination of the KIE, a competitive experiment can be performed where a mixture of the deuterated and non-deuterated substrates reacts with a sub-stoichiometric amount of the reagent.

Procedure:

• An equimolar mixture of 1-bromoheptane and 1-bromoheptane-d5 is prepared.

• This mixture is reacted with a limiting amount of the nucleophile or base.

• The reaction is allowed to proceed to a low conversion (typically 5-10%).

• The ratio of the deuterated to non-deuterated starting material remaining is determined using mass spectrometry.

• The KIE can be calculated from the initial and final ratios of the isotopologues.

Mandatory Visualizations

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Caption: Experimental workflow for KIE determination.

Caption: Reaction pathways and expected KIEs.

Conclusion

The kinetic isotope effect is an indispensable tool in mechanistic organic chemistry. For a molecule like 1-bromoheptane, the strategic placement of deuterium (B1214612) labels can provide unambiguous evidence for the involvement of C-H bond cleavage in the rate-determining step, allowing for the clear differentiation between competing reaction pathways such as SN1, SN2, and E2. The principles and experimental guidelines outlined in this technical guide provide a robust framework for researchers and drug development professionals to leverage the kinetic isotope effect in their own investigations, leading to a deeper understanding of reaction mechanisms and facilitating the development of more efficient and selective chemical transformations.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 5. pharmacy180.com [pharmacy180.com]
• 6. epfl.ch [epfl.ch]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of 1-Bromobutane_Chemicalbook [chemicalbook.com]
• 10. scribd.com [scribd.com]
• 11. Chemistry 210 Experiment 8 [home.miracosta.edu]
• 12. Lu Le Laboratory: Synthesis of 1-Bromobutane from 1-Butanol - Chemistry of Alcohol - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 13. vernier.com [vernier.com]

A Technical Guide to 1-Bromoheptane-d5: Commercial Availability, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources, availability, and key applications of 1-Bromoheptane-d5. This deuterated analog of 1-bromoheptane (B155011) is a valuable tool in a range of scientific disciplines, offering unique insights into reaction mechanisms, environmental processes, and quantitative analysis. This document serves as a practical resource, summarizing technical data, outlining experimental protocols, and illustrating key concepts with clear visualizations.

Commercial Availability and Physicochemical Properties

1-Bromoheptane-d5 is available from several specialized chemical suppliers. The level of deuterium (B1214612) incorporation, chemical purity, and available quantities can vary between vendors. Below is a summary of the offerings from prominent suppliers.

Table 1: Commercial Sources and Specifications of 1-Bromoheptane-d5

Supplier	Product Number	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Isotopic Enrichment	Chemical Purity	Available Quantities
C/D/N Isotopes	D-5754	1219805-66-9	C₇H₁₀D₅Br	184.13	99 atom % D[1]	Not specified	0.25 g, 0.5 g[1]
LGC Standards	TRC-B675702	1219805-66-9	C₇H₁₀D₅Br	184.13	Not specified	Not specified	Inquire
MedchemExpress	HY-W016577S2	1219805-66-9	C₇H₁₀D₅Br	184.13	Not specified	Not specified	Inquire[2]
Benchchem	B1149379	1219805-66-9	C₇H₁₀D₅Br	184.13	Not specified	Typically 95%	Inquire

Note: The CAS number for the non-deuterated form, 1-Bromoheptane, is 629-04-9[3].

Synthesis of 1-Bromoheptane-d5

General Experimental Protocol for the Synthesis of Deuterated Alkyl Halides (SN2 Reaction)

This protocol outlines the synthesis of a deuterated primary alkyl bromide from a deuterated alcohol, a reaction that proceeds via an SN2 mechanism.

Materials:

• Deuterated heptan-1-ol (e.g., Heptan-1,1,2,2,3-d5-ol)

• Sodium bromide (NaBr)

• Concentrated sulfuric acid (H₂SO₄)

• Anhydrous calcium chloride (CaCl₂)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Deionized water

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine the deuterated heptan-1-ol and sodium bromide.

• Acid Addition: Slowly add concentrated sulfuric acid to the flask while cooling in an ice bath and stirring. The addition should be done cautiously to control the exothermic reaction.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction is typically refluxed for several hours to ensure complete conversion. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel.

• Extraction: Add deionized water and diethyl ether to the separatory funnel. Shake the funnel vigorously, venting frequently to release any pressure buildup. Allow the layers to separate.

• Washing: Discard the aqueous layer. Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate solution, and again with deionized water.

• Drying: Transfer the organic layer to a clean, dry flask and add anhydrous calcium chloride to remove any residual water.

• Purification: Filter the solution to remove the drying agent. The 1-Bromoheptane-d5 can be purified by distillation. Collect the fraction corresponding to the boiling point of 1-bromoheptane (approximately 179-181 °C for the non-deuterated form).

Diagram 1: Synthetic Pathway for 1-Bromoheptane-d5

Caption: SN2 synthesis of 1-Bromoheptane-d5 from its deuterated alcohol precursor.

Key Applications and Experimental Protocols

1-Bromoheptane-d5 is a versatile tool in various research areas due to the kinetic isotope effect and its utility as an internal standard.

Kinetic Isotope Effect (KIE) Studies

The substitution of hydrogen with deuterium can significantly alter the rate of a chemical reaction if the C-H bond is broken in the rate-determining step. This phenomenon, known as the kinetic isotope effect (KIE), is a powerful tool for elucidating reaction mechanisms.[4] 1-Bromoheptane-d5 can be used to study the mechanism of nucleophilic substitution (SN2) and elimination (E2) reactions.

This protocol describes a general method for determining the KIE of an SN2 reaction between an alkyl halide and a nucleophile by comparing the reaction rates of the deuterated and non-deuterated compounds.

Materials:

• 1-Bromoheptane

• 1-Bromoheptane-d5

• Nucleophile (e.g., sodium thiophenoxide)

• Apolar aprotic solvent (e.g., dimethylformamide - DMF)

• Gas chromatograph-mass spectrometer (GC-MS) or High-performance liquid chromatograph (HPLC)

• Thermostatted reaction vessel

• Syringes for sampling

Procedure:

• Reaction Setup: Prepare two separate reaction vessels, one for the reaction with 1-bromoheptane and one for the reaction with 1-Bromoheptane-d5. Each vessel should be in a thermostat to maintain a constant temperature.

• Reactant Preparation: Prepare solutions of known concentrations of the alkyl halide (both isotopic forms) and the nucleophile in the chosen solvent.

• Reaction Initiation: Initiate the reactions by adding the nucleophile solution to the alkyl halide solutions simultaneously.

• Sampling: At regular time intervals, withdraw aliquots from each reaction mixture. Quench the reaction in the aliquots immediately (e.g., by adding a large volume of a suitable solvent).

• Analysis: Analyze the quenched samples using GC-MS or HPLC to determine the concentration of the remaining alkyl halide or the formed product.

• Data Analysis: Plot the concentration of the reactant or product as a function of time for both reactions. Determine the rate constants (kH for 1-bromoheptane and kD for 1-Bromoheptane-d5) from the slopes of the kinetic plots.

• KIE Calculation: Calculate the kinetic isotope effect as the ratio of the rate constants: KIE = kH / kD.

Diagram 2: Workflow for a Kinetic Isotope Effect Study

Caption: A generalized workflow for determining the kinetic isotope effect.

Environmental Tracer Studies

Deuterated compounds can serve as excellent tracers in environmental studies to track the fate and transport of pollutants in soil and groundwater.[5] Their chemical behavior is nearly identical to their non-deuterated counterparts, but they can be easily distinguished and quantified using mass spectrometry.

This protocol outlines a general procedure for using 1-Bromoheptane-d5 as a tracer to study the transport of alkyl halides in a simulated aquifer.

Materials:

• 1-Bromoheptane-d5

• Sand or soil column to simulate an aquifer

• Peristaltic pump

• Fraction collector

• Gas chromatograph-mass spectrometer (GC-MS)

• Syringes and vials for sample collection

Procedure:

• Column Preparation: Pack a glass column with sand or soil representative of the aquifer being studied. Equilibrate the column by pumping water through it at a constant flow rate.

• Tracer Injection: Prepare a solution of 1-Bromoheptane-d5 of a known concentration in water. Inject a pulse of this tracer solution into the inlet of the column.

• Elution and Sampling: Continue to pump water through the column at the same constant flow rate. Collect the effluent from the column in fractions at regular time intervals using a fraction collector.

• Sample Extraction: Extract the collected water samples with a suitable organic solvent (e.g., hexane) to isolate the 1-Bromoheptane-d5.

• Analysis: Analyze the extracts by GC-MS to determine the concentration of 1-Bromoheptane-d5 in each fraction.

• Data Analysis: Plot the concentration of the tracer in the effluent as a function of time to generate a breakthrough curve. This curve provides information about the transport velocity, dispersion, and potential retardation of the compound in the porous medium.

Diagram 3: Logic of an Environmental Tracer Experiment

Caption: Logical flow of a groundwater tracing experiment using a deuterated compound.

Stable Isotope Dilution Assays

Stable isotope dilution (SID) is a highly accurate method for quantifying analytes in complex matrices.[6] A known amount of an isotopically labeled internal standard, such as 1-Bromoheptane-d5, is added to the sample. The ratio of the analyte to the internal standard is then measured by mass spectrometry. This method corrects for losses during sample preparation and variations in instrument response.

This protocol describes the quantification of 1-bromoheptane in a soil sample using 1-Bromoheptane-d5 as an internal standard.

Materials:

• Soil sample

• 1-Bromoheptane-d5 (internal standard solution of known concentration)

• Extraction solvent (e.g., acetone/hexane mixture)

• Anhydrous sodium sulfate (B86663)

• Solid Phase Extraction (SPE) cartridges for cleanup (if necessary)

• Gas chromatograph-mass spectrometer (GC-MS)

• Vortex mixer and centrifuge

Procedure:

• Sample Preparation: Weigh a known amount of the soil sample into a vial.

• Internal Standard Spiking: Add a precise volume of the 1-Bromoheptane-d5 internal standard solution to the soil sample.

• Extraction: Add the extraction solvent to the vial. Vortex the mixture vigorously for several minutes to extract the analyte and the internal standard from the soil matrix.

• Phase Separation: Centrifuge the sample to separate the soil particles from the solvent.

• Drying and Cleanup: Transfer the solvent extract to a clean tube containing anhydrous sodium sulfate to remove any water. If necessary, pass the extract through an SPE cartridge to remove interfering substances.

• Analysis: Analyze the final extract by GC-MS. The mass spectrometer should be operated in selected ion monitoring (SIM) mode to monitor characteristic ions for both 1-bromoheptane and 1-Bromoheptane-d5.

• Quantification: Determine the ratio of the peak area of the analyte (1-bromoheptane) to the peak area of the internal standard (1-Bromoheptane-d5). Calculate the concentration of 1-bromoheptane in the original soil sample using a calibration curve prepared with known amounts of the analyte and a constant amount of the internal standard.

Diagram 4: Stable Isotope Dilution Analysis Workflow

Caption: Workflow for quantitative analysis using stable isotope dilution.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 1-Bromoheptane | C7H15Br | CID 12369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A ground-water tracer test with deuterated compounds for monitoring in situ biodegradation and retardation of aromatic hydrocarbons - ProQuest [proquest.com]
• 6. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Solubility of 1-Bromoheptane-d5 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoheptane-d5 (7-bromo-1,1,1,2,2-pentadeuterioheptane) is a deuterated form of 1-bromoheptane (B155011), often utilized in metabolic studies, as an internal standard for mass spectrometry, or as a tracer in various chemical analyses. A thorough understanding of its solubility is critical for accurate sample preparation, reaction condition optimization, and formulation development.

This technical guide provides a comprehensive overview of the solubility of 1-Bromoheptane-d5. Direct quantitative solubility data for this specific deuterated compound in a range of organic solvents is not extensively published. However, the physicochemical properties governing solubility are nearly identical to its non-deuterated analogue, 1-bromoheptane. Therefore, this guide utilizes data for 1-bromoheptane as a highly reliable proxy, supplemented with established chemical principles and a detailed experimental protocol for researchers who require precise solubility determination in their specific solvent systems.

Physicochemical Properties

The fundamental properties of a compound dictate its solubility behavior. The long heptyl chain makes 1-bromoheptane a predominantly nonpolar molecule, with a minor dipole moment introduced by the carbon-bromine bond.[1] Isotopic labeling with deuterium (B1214612) (as in 1-bromoheptane-d5) results in a negligible change to these properties.

Table 1: Physicochemical Properties of 1-Bromoheptane-d5 and 1-Bromoheptane

Property	1-Bromoheptane-d5	1-Bromoheptane
Synonyms	1-Bromoheptane-6,6,7,7,7-d5	n-Heptyl bromide[2]
Molecular Formula	C₇D₅H₁₀Br[3]	C₇H₁₅Br[2][4]
Molecular Weight	184.13 g/mol [5]	179.10 g/mol [2][6]
CAS Number	1219805-66-9[3][5]	629-04-9[2][6]
Appearance	-	Colorless liquid[2][4]
Density	-	1.14 g/mL at 25 °C[6][7][8]
Boiling Point	-	180 °C[6][8][9]
Melting Point	-	-58 °C[6][8][9]
Refractive Index	-	n20/D 1.4499[6][7][8]

Solubility Profile

The guiding principle for solubility is "like dissolves like".[10][11] As a largely nonpolar alkyl halide, 1-bromoheptane is miscible with other nonpolar and weakly polar organic solvents. Its solubility decreases in more polar solvents. It is considered insoluble in water.[4][12][13][14]

Table 2: Solubility Data for 1-Bromoheptane

Solvent	Polarity Type	Expected Solubility	Quantitative Data (at 25°C)
Hexane	Nonpolar	Soluble/Miscible	Not available
Toluene	Nonpolar (Aromatic)	Soluble/Miscible	Not available
Diethyl Ether	Weakly Polar	Soluble[4][12][13]	Not available
Chloroform	Weakly Polar	Soluble[12]	Not available
Acetone	Polar Aprotic	Soluble[15]	Not available
Ethanol	Polar Protic	Soluble[4][12][13]	Not available
Methanol	Polar Protic	Soluble	Not available
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble[15]	Not available
Water	Highly Polar	Insoluble[4][13][14]	0.0066 g/L[8][12]

Note: The qualitative solubility classifications are based on published statements and established chemical principles. For precise applications, experimental verification is recommended.

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data in a specific solvent, the following protocol outlines the widely used shake-flask method. This analytical method is considered a gold standard for determining equilibrium solubility.

Objective: To determine the saturation solubility of 1-Bromoheptane-d5 in a chosen organic solvent at a specific temperature.

Materials & Equipment:

• 1-Bromoheptane-d5

• High-purity grade organic solvent of interest

• Analytical balance

• Thermostatic shaker or water bath with agitation

• Calibrated thermometer

• Glass vials with PTFE-lined screw caps

• Volumetric flasks and pipettes

• Centrifuge

• Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE)

• A suitable analytical instrument for quantification (e.g., Gas Chromatograph with Mass Spectrometer (GC-MS) or Flame Ionization Detector (GC-FID))

Procedure:

• Preparation: Add an excess amount of 1-Bromoheptane-d5 to a series of glass vials. The excess is crucial to ensure a saturated solution is formed.

• Solvent Addition: Accurately pipette a known volume of the chosen organic solvent into each vial.

• Equilibration: Securely cap the vials and place them in the thermostatic shaker set to the desired experimental temperature (e.g., 25 °C). Agitate the vials for a sufficient period to ensure equilibrium is reached. This can range from 24 to 72 hours, depending on the solvent.[16] It is advisable to take measurements at different time points (e.g., 24, 48, 72 hours) to confirm that the concentration has plateaued.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant temperature for several hours to let the undissolved phase settle. To ensure complete separation of the excess solute, centrifuge the vials.[11]

• Sample Extraction: Carefully withdraw a clear aliquot of the saturated supernatant using a syringe. Avoid disturbing the undissolved layer.

• Filtration: Immediately filter the aliquot through a chemically inert syringe filter into a clean, pre-weighed volumetric flask.[11] This step removes any microscopic droplets of the undissolved solute.

• Dilution & Quantification:

  • Record the weight of the filtered sample.

  • Dilute the sample to a suitable concentration with the same solvent.

  • Analyze the diluted sample using a pre-calibrated analytical method (e.g., GC-MS) to determine the concentration of 1-Bromoheptane-d5. A calibration curve should be generated using standard solutions of known concentrations.[11]

• Data Reporting: Calculate the solubility from the measured concentration and dilution factor. Report the final value in units such as mg/mL or mol/L at the specified temperature.[11]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility using the shake-flask method.

Caption: A generalized workflow for determining equilibrium solubility.

Conclusion

While specific quantitative solubility data for 1-Bromoheptane-d5 remains sparse in the literature, a robust and reliable solubility profile can be established by leveraging data from its non-deuterated analogue, 1-bromoheptane. The compound is highly soluble in nonpolar and weakly polar organic solvents and is insoluble in water. For applications requiring high precision, the provided experimental protocol offers a standardized method for determining exact solubility values in any solvent system of interest.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 1-Bromoheptane | C7H15Br | CID 12369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Bromoheptane-6,6,7,7,7-d5 | LGC Standards [lgcstandards.com]
• 4. guidechem.com [guidechem.com]
• 5. 1-Bromoheptane-6,6,7,7,7-d5 | C7H15Br | CID 131708596 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-ブロモヘプタン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. zhishangchemical.com [zhishangchemical.com]
• 8. 1-Bromoheptane | 629-04-9 [chemicalbook.com]
• 9. 629-04-9 CAS | 1-BROMOHEPTANE | Alkyl Halides | Article No. 02293 [lobachemie.com]
• 10. education.com [education.com]
• 11. benchchem.com [benchchem.com]
• 12. Page loading... [wap.guidechem.com]
• 13. 1-Bromo heptane [chembk.com]
• 14. 1-Bromoheptane CAS#: 629-04-9 [m.chemicalbook.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Navigating the Isotopic Landscape: A Technical Guide to the Safe Handling of Deuterated Alkyl Halides

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling precautions for deuterated alkyl halides. These isotopically labeled compounds are invaluable tools in mechanistic studies, drug metabolism and pharmacokinetic (DMPK) investigations, and as internal standards in analytical chemistry. While their chemical behavior is often analogous to their non-deuterated counterparts, the substitution of protium (B1232500) with deuterium (B1214612) can subtly influence their physical and toxicological properties. This guide outlines the key safety considerations, provides detailed handling protocols, and offers emergency procedures to ensure the well-being of laboratory personnel and the integrity of research.

Understanding the Hazard Profile of Deuterated Alkyl Halides

The primary hazards associated with deuterated alkyl halides mirror those of their non-deuterated analogs, stemming from their nature as alkylating agents and their potential toxicity.[1] However, the kinetic isotope effect (KIE), a result of the stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond, can influence their metabolic activation and, consequently, their toxicity.[2][3]

1.1. General Hazards of Alkyl Halides

Alkyl halides are a class of compounds that can pose significant health risks.[4] Their reactivity as alkylating agents means they can react with nucleophilic sites in biological macromolecules, such as DNA, which can lead to mutagenic and carcinogenic effects.[1][4]

Common hazards include:

• Toxicity: Can be toxic if inhaled, ingested, or absorbed through the skin.[5][6] Acute exposure can lead to central nervous system depression, while chronic exposure may damage organs such as the liver and kidneys.[5][6]

• Irritation: Can cause irritation to the skin, eyes, and respiratory tract.[5][7]

• Carcinogenicity: Many alkyl halides are considered suspected or known carcinogens.[6][8]

• Flammability: Some lower molecular weight alkyl halides are flammable.

1.2. The Influence of Deuteration on Toxicity

The substitution of hydrogen with deuterium can impact the toxicological profile of a molecule. The C-D bond is stronger and vibrates at a lower frequency than the C-H bond, making it more difficult to break.[2] This can slow down metabolic processes that involve the cleavage of a C-H bond in the rate-determining step.

For instance, deuterated chloroform (B151607) (CDCl₃) is reported to have a reduced toxicity of approximately one-half to one-third compared to regular chloroform (CHCl₃).[9] This is attributed to the stronger C-D bond, which slows the metabolic conversion to the reactive and toxic intermediate, phosgene.

While a comprehensive toxicological comparison for all deuterated alkyl halides is not available, it is prudent to handle them with the same level of caution as their non-deuterated counterparts, assuming a similar hazard profile unless specific data indicates otherwise.

Quantitative Safety and Physical Property Data

For risk assessment and experimental planning, it is crucial to have access to quantitative safety and physical property data. The following tables summarize available data for representative deuterated and non-deuterated alkyl halides.

Table 1: Comparative Toxicity Data

Compound	Non-Deuterated LD50 (Oral, Rat)	Deuterated LD50 (Oral, Rat)	Notes
Chloroform (CHCl₃)	908 mg/kg[8]	Not explicitly found, but toxicity is reported to be reduced by one-half to one-third.[9]	The primary metabolic pathway involves C-H bond cleavage.
Iodomethane (CH₃I)	79.84 mg/kg[10]	79.84 mg/kg (analogous to non-deuterated)[10]	The SDS for iodomethane-d3 (B117434) states the value is given in analogy to iodomethane.
Bromoethane (CH₃CH₂Br)	Not found	Not found

Table 2: Comparative Physical Properties

Property	Chloroform (CHCl₃)	Deuterated Chloroform (CDCl₃)	Iodomethane (CH₃I)	Deuterated Iodomethane (CD₃I)	Bromoethane (CH₃CH₂Br)	Deuterated Bromoethane (CD₃CD₂Br)
CAS Number	67-66-3	865-49-6	74-88-4	865-50-9	74-96-4	3675-63-6
Molecular Weight ( g/mol )	119.38	120.38	141.94	144.96	108.97	114.00
Boiling Point (°C)	61.2	60.9[8]	42.4[11]	41-43	38.4	37-40
Density (g/mL at 25°C)	1.48	1.50[8]	2.28[11]	2.33	1.46	1.527

Safe Handling and Storage Protocols

Proper handling and storage are paramount to ensure both the safety of personnel and the isotopic integrity of the deuterated alkyl halides.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

All manipulations of deuterated alkyl halides should be performed in a well-ventilated chemical fume hood to minimize inhalation exposure.[12] The selection of appropriate PPE is critical and should be based on a thorough risk assessment.

3.2. General Handling Practices

• Inert Atmosphere: To prevent degradation and maintain isotopic purity, handle deuterated alkyl halides under an inert atmosphere (e.g., argon or dry nitrogen), especially when transferring or aliquoting.[12]

• Avoid Contamination: Use clean, dry glassware and syringes to prevent contamination from water or protic solvents, which can lead to H/D exchange and compromise the isotopic enrichment.[12]

• Minimize Quantities: Work with the smallest practical quantities of the material to minimize the potential impact of a spill or exposure.

• Labeling: Clearly label all containers with the chemical name, "Deuterated," and any relevant hazard warnings.

3.3. Storage

Proper storage is crucial for maintaining the stability and isotopic purity of deuterated alkyl halides.[12]

• Temperature: Store in a cool, dry, and dark place.[12] Refrigeration (2-8 °C) is often recommended.[12]

• Light Sensitivity: Protect from light by storing in amber vials or in the dark, as UV light can promote degradation.[12]

• Moisture: Store in tightly sealed containers with high-quality caps (B75204) (e.g., PTFE-lined) to prevent moisture ingress.[12]

• Segregation: Store separately from strong bases, oxidizing agents, and reactive metals.[12]

Experimental Protocols

The following are generalized experimental protocols. Always consult the specific Safety Data Sheet (SDS) and relevant literature for the compound you are working with and adapt the procedures as necessary based on your risk assessment.

4.1. Synthesis of Deuterated Methyl Iodide (CD₃I)

This protocol is an example and should be performed by trained personnel in a controlled laboratory setting.

• Materials:

  • Deuterated methanol (B129727) (CD₃OD)

  • Red phosphorus

  • Iodine (I₂)

  • Anhydrous diethyl ether

• Procedure:

  • In a fume hood, equip a round-bottom flask with a reflux condenser and a drying tube.

  • Carefully add red phosphorus to the flask.

  • Slowly add iodine crystals to the flask with cooling.

  • Once the addition is complete, slowly add deuterated methanol dropwise to the mixture.

  • After the addition, gently heat the mixture to reflux. The reaction progress can be monitored by the disappearance of the iodine color.

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • The deuterated methyl iodide can be purified by distillation. Collect the fraction boiling at approximately 41-43 °C.

  • Store the purified CD₃I in an amber bottle with a tightly sealed cap at 2-8 °C.

4.2. General Protocol for Purification by Column Chromatography

This is a general procedure and the specific stationary and mobile phases will depend on the deuterated alkyl halide being purified.

• Materials:

  • Crude deuterated alkyl halide

  • Silica (B1680970) gel (or other appropriate stationary phase)

  • Appropriate eluent (e.g., a mixture of hexanes and ethyl acetate)

  • Chromatography column

  • Collection tubes

• Procedure:

  • Prepare the chromatography column by packing it with a slurry of silica gel in the chosen eluent.

  • Dissolve the crude deuterated alkyl halide in a minimal amount of the eluent.

  • Carefully load the sample onto the top of the silica gel bed.

  • Elute the column with the chosen solvent system, collecting fractions in separate tubes.

  • Monitor the fractions for the presence of the desired product using an appropriate analytical technique (e.g., TLC, GC-MS).

  • Combine the pure fractions and remove the solvent under reduced pressure.

  • Confirm the purity and identity of the final product by analytical methods (e.g., NMR, GC-MS).

Emergency Procedures

In the event of an accidental release or exposure, prompt and appropriate action is crucial.

5.1. Spill Response

5.2. First Aid

• Inhalation: Move the affected person to fresh air immediately.[5] If breathing is difficult, administer oxygen. Seek immediate medical attention.[5]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.[5] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[5] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[5]

Always have the Safety Data Sheet (SDS) for the specific deuterated alkyl halide readily available for emergency responders.

Waste Disposal

Deuterated alkyl halides and any materials contaminated with them must be disposed of as hazardous waste.

• Collect all waste in a clearly labeled, sealed, and appropriate container.

• Follow all institutional, local, and national regulations for the disposal of hazardous chemical waste.

• Do not mix deuterated alkyl halide waste with other incompatible waste streams.

By adhering to the precautions and procedures outlined in this guide, researchers, scientists, and drug development professionals can safely and effectively utilize deuterated alkyl halides in their work, advancing scientific knowledge while prioritizing safety.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Genotoxicity profiles of common alkyl halides and esters with alkylating activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. epa.gov [epa.gov]
• 6. echemi.com [echemi.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. armar-europa.de [armar-europa.de]
• 9. Deuterated chloroform - Wikipedia [en.wikipedia.org]
• 10. Iodomethane - Wikipedia [en.wikipedia.org]
• 11. NMR Solvents | Eurisotop [eurisotop.com]
• 12. labinsights.nl [labinsights.nl]

Protocols & Analytical Methods

Application Notes: The Use of 1-Bromoheptane-d5 as an Internal Standard in Environmental Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 1-Bromoheptane-d5 as an internal standard in the quantitative analysis of volatile organic compounds (VOCs) and semi-volatile organic compounds (SVOCs) in environmental matrices. The use of deuterated internal standards like 1-Bromoheptane-d5 is a critical technique in analytical chemistry, particularly in chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC/MS), to ensure accuracy and precision by correcting for analyte losses during sample preparation and instrumental analysis.

Introduction to Internal Standards in Environmental Analysis

In environmental analysis, the accurate quantification of contaminants is often challenged by complex sample matrices such as soil, water, and air, which can lead to variations in extraction efficiency and instrumental response. An internal standard is a compound with similar chemical and physical properties to the analyte of interest, which is added in a known amount to the sample before processing. By comparing the response of the analyte to the response of the internal standard, analysts can compensate for variations and improve the reliability of the results.

Deuterated compounds, where one or more hydrogen atoms are replaced by deuterium, are ideal internal standards for GC/MS analysis. They exhibit similar chromatographic behavior to their non-deuterated counterparts but can be distinguished by their higher mass-to-charge ratio in the mass spectrometer. 1-Bromoheptane-d5 serves as an excellent internal standard for a range of non-halogenated and halogenated organic compounds due to its representative chemical properties.

Applications of 1-Bromoheptane-d5

1-Bromoheptane-d5 is a suitable internal standard for the analysis of various organic pollutants in environmental samples. While specific regulatory methods may not explicitly name this compound, its properties make it a viable option for methods analyzing for compounds of similar volatility and chemical behavior. It is particularly useful in methods that employ purge-and-trap or liquid-liquid extraction for sample preparation, followed by GC/MS analysis.

Typical Analyte Classes:

• Volatile Organic Compounds (VOCs): Including, but not limited to, benzene, toluene, ethylbenzene, and xylenes (B1142099) (BTEX), as well as other aromatic and aliphatic hydrocarbons.

• Semi-Volatile Organic Compounds (SVOCs): Such as certain pesticides and industrial byproducts that are amenable to GC/MS analysis.

Experimental Protocols

The following are generalized protocols for the use of 1-Bromoheptane-d5 as an internal standard for the analysis of VOCs and SVOCs in water and soil matrices. These should be adapted and validated by the user for their specific application and instrumentation.

Protocol 1: Analysis of Volatile Organic Compounds in Water by Purge-and-Trap GC/MS

This protocol is based on general principles of purge-and-trap analysis, similar to those found in EPA methodologies.

1. Sample Preparation and Spiking:

• Collect water samples in 40 mL glass vials with Teflon-lined septa, ensuring no headspace.

• If required, preserve the sample by acidification (e.g., with hydrochloric acid to pH < 2).

• Prior to analysis, add a precise volume of a standard solution of 1-Bromoheptane-d5 in methanol (B129727) to each sample, as well as to all calibration standards and blanks. A typical final concentration of the internal standard is in the range of 5-20 µg/L.

2. Purge-and-Trap:

• Introduce a known volume of the spiked sample (e.g., 5-25 mL) into the purging vessel of a purge-and-trap concentrator.

• Purge the sample with an inert gas (e.g., helium or nitrogen) at a specified flow rate and duration to transfer the volatile compounds from the aqueous phase to a sorbent trap.

• After purging, rapidly heat the trap and backflush with the carrier gas to desorb the trapped compounds onto the GC column.

3. GC/MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: Use a capillary column suitable for VOC analysis (e.g., 60 m x 0.25 mm ID, 1.4 µm film thickness DB-624 or equivalent).
  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).
  • Oven Temperature Program: A typical program might be: initial temperature of 35-45°C, hold for 2-5 minutes, then ramp at 8-12°C/min to 220-240°C, and hold for 2-5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.
  • Scan Mode: Full scan (e.g., m/z 35-350) or Selected Ion Monitoring (SIM) for enhanced sensitivity.
  • Quantitation Ions: Monitor a primary and a secondary ion for each target analyte and for 1-Bromoheptane-d5.

4. Data Analysis:

• Generate a calibration curve by plotting the ratio of the analyte peak area to the 1-Bromoheptane-d5 peak area against the analyte concentration for a series of calibration standards.

• Quantify the analytes in the samples using the response factor derived from the calibration curve.

Protocol 2: Analysis of Semi-Volatile Organic Compounds in Soil by Solvent Extraction GC/MS

This protocol outlines a general procedure for the extraction and analysis of SVOCs from soil samples.

1. Sample Preparation and Spiking:

• Homogenize the soil sample.

• Weigh a representative portion of the soil (e.g., 10-30 g) into an extraction vessel.

• Spike the sample with a known amount of 1-Bromoheptane-d5 solution. The spiking level will depend on the expected concentration of the analytes and the sensitivity of the instrument.

• Add a drying agent, such as anhydrous sodium sulfate, to the soil sample.

2. Extraction:

• Extract the sample using an appropriate solvent, such as dichloromethane (B109758) or a mixture of acetone (B3395972) and hexane, via a suitable technique (e.g., Soxhlet, ultrasonic, or accelerated solvent extraction).

• Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish apparatus or a nitrogen evaporator.

3. GC/MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A capillary column appropriate for SVOC analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5ms or equivalent).
  • Carrier Gas: Helium at a constant flow.
  • Oven Temperature Program: A typical program might be: initial temperature of 40-60°C, hold for 1-2 minutes, ramp at 10-15°C/min to 300-320°C, and hold for 5-10 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.
  • Scan Mode: Full scan (e.g., m/z 40-500).

4. Data Analysis:

• Follow the same data analysis procedure as described in Protocol 1 to quantify the target SVOCs.

Data Presentation

The following tables summarize typical quantitative data that should be generated during method validation. The values presented are illustrative and will vary depending on the specific matrix, instrumentation, and analytical conditions.

Table 1: Method Detection Limits (MDLs) and Quantitation Limits (QLs)

Analyte	Matrix	MDL (µg/L or µg/kg)	QL (µg/L or µg/kg)
Benzene	Water	0.1	0.5
Toluene	Water	0.2	0.6
Naphthalene	Soil	5	15
Phenanthrene	Soil	5	15

Table 2: Calibration Curve Parameters

Analyte	Calibration Range (µg/L or µg/kg)	Correlation Coefficient (r²)
Benzene	0.5 - 100	> 0.995
Toluene	0.6 - 100	> 0.995
Naphthalene	15 - 500	> 0.995
Phenanthrene	15 - 500	> 0.995

Table 3: Recovery and Precision Data for 1-Bromoheptane-d5

Matrix	Spiking Level	Average Recovery (%)	Relative Standard Deviation (%)
Reagent Water	10 µg/L	95	5
Groundwater	10 µg/L	92	7
Sandy Loam Soil	50 µg/kg	88	9
Clay Soil	50 µg/kg	85	12

Visualizations

The following diagrams illustrate the general workflows for the described analytical protocols.

Caption: Workflow for VOC analysis in water using 1-Bromoheptane-d5.

Caption: Workflow for SVOC analysis in soil using 1-Bromoheptane-d5.

Conclusion

1-Bromoheptane-d5 is a valuable internal standard for the analysis of a range of volatile and semi-volatile organic compounds in environmental samples. Its use, in conjunction with validated analytical methods, can significantly improve the accuracy and reliability of quantitative data. The protocols and information provided in these application notes serve as a guide for researchers and scientists to develop and implement robust analytical procedures for environmental monitoring and analysis. It is essential to perform in-house validation to ensure the suitability of these methods for the specific analytes, matrices, and instrumentation being used.

Application Notes and Protocols: 1-Bromoheptane-d5 in Metabolic Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1-Bromoheptane-d5 as a metabolic tracer. Included are detailed protocols for in vitro and in vivo experimental setups, illustrative data, and diagrams to facilitate the understanding and implementation of this tool in metabolic research.

Introduction to Deuterated Tracers

The use of stable, nonradioactive isotope tracers is a cornerstone of modern in vivo metabolic research, enabling the quantitative assessment of the dynamic nature of metabolic pathways.[1][2] Deuterium (B1214612) (²H), a stable isotope of hydrogen, is frequently incorporated into molecules to serve as a metabolic tracer.[3] The replacement of hydrogen with deuterium can lead to a significant kinetic isotope effect, where the cleavage of a carbon-deuterium (C-D) bond is slower than that of a carbon-hydrogen (C-H) bond.[4][5] This principle is leveraged in drug discovery to enhance metabolic stability and modulate pharmacokinetic profiles.[6][7]

1-Bromoheptane-d5, with five deuterium atoms on the heptyl chain, can be employed as a tracer to investigate the metabolism of alkyl halides and to probe the activity of metabolic enzymes, such as cytochrome P450s. By comparing the metabolic fate of 1-Bromoheptane-d5 to its non-deuterated counterpart, researchers can elucidate metabolic pathways, quantify metabolite formation, and assess the impact of deuteration on metabolic stability.

Key Applications

• Metabolic Pathway Elucidation: Tracing the metabolic fate of the deuterated heptyl chain to identify primary sites of oxidation and subsequent metabolites.

• Enzyme Phenotyping: Investigating the specific cytochrome P450 (CYP) isoforms responsible for the metabolism of alkyl halides.

• Kinetic Isotope Effect Studies: Quantifying the effect of deuteration on the rate of metabolism, providing insights into reaction mechanisms.[8]

• Pharmacokinetic Profiling: Evaluating how deuteration impacts the absorption, distribution, metabolism, and excretion (ADME) of the compound in vivo.

Experimental Protocols

In Vitro Metabolic Stability Assessment in Liver Microsomes

This protocol outlines a typical procedure to assess the metabolic stability of 1-Bromoheptane-d5 in comparison to its non-deuterated analog using liver microsomes.

Materials:

• 1-Bromoheptane and 1-Bromoheptane-d5

• Pooled human or rat liver microsomes

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.4)

• Acetonitrile (B52724) (for quenching the reaction)

• Internal standard for LC-MS/MS analysis

• LC-MS/MS system

Procedure:

• Preparation: Prepare stock solutions of 1-Bromoheptane and 1-Bromoheptane-d5 in a suitable organic solvent (e.g., methanol (B129727) or DMSO).

• Incubation Mixture: In a microcentrifuge tube, prepare the incubation mixture containing phosphate buffer, liver microsomes, and the test compound (either 1-Bromoheptane or 1-Bromoheptane-d5) at a final concentration of 1 µM.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the incubation mixture.

• Quenching: Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile and the internal standard.

• Sample Processing: Centrifuge the samples to precipitate proteins. Collect the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression will give the elimination rate constant (k). Calculate the in vitro half-life (t½) as 0.693/k.

In Vivo Pharmacokinetic Study in Rodents

This protocol describes a basic pharmacokinetic study in rats to compare the in vivo profiles of 1-Bromoheptane and 1-Bromoheptane-d5.

Materials:

• 1-Bromoheptane and 1-Bromoheptane-d5

• Formulation vehicle suitable for oral or intravenous administration

• Sprague Dawley rats (or other suitable rodent model)

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Centrifuge

• Freezer (-80°C) for plasma storage

• LC-MS/MS system

Procedure:

• Animal Acclimatization: Acclimate the animals to the housing conditions for at least one week before the study.

• Dosing: Divide the animals into two groups. Administer a single oral or intravenous dose of either 1-Bromoheptane or 1-Bromoheptane-d5 to each group.

• Blood Sampling: Collect blood samples from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

• Plasma Preparation: Process the blood samples by centrifugation to obtain plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Sample Analysis: Extract the parent compound from the plasma samples using a suitable method (e.g., protein precipitation or liquid-liquid extraction). Analyze the extracts using a validated LC-MS/MS method to determine the concentration of the compound at each time point.

• Pharmacokinetic Analysis: Use pharmacokinetic software to calculate key parameters such as maximum concentration (Cmax), time to maximum concentration (Tmax), area under the curve (AUC), and elimination half-life (t½).

Data Presentation

The following tables present hypothetical data from the experiments described above to illustrate the potential impact of deuteration on the metabolism of 1-Bromoheptane.

Table 1: In Vitro Metabolic Stability in Human Liver Microsomes

Compound	In Vitro Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
1-Bromoheptane	25.3	27.4
1-Bromoheptane-d5	48.7	14.2

Table 2: In Vivo Pharmacokinetic Parameters in Rats (Oral Administration)

Compound	Cmax (ng/mL)	Tmax (hr)	AUC (0-t) (ng·hr/mL)	t½ (hr)
1-Bromoheptane	150.2	1.0	450.6	2.5
1-Bromoheptane-d5	285.9	1.5	980.3	4.8

Visualizations

The following diagrams illustrate the experimental workflow and the underlying principle of the kinetic isotope effect.

Caption: Experimental workflow for metabolic tracer studies.

Caption: The kinetic isotope effect in drug metabolism.

References

• 1. Applications of stable, nonradioactive isotope tracers in in vivo human metabolic research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Applications of stable, nonradioactive isotope tracers in in vivo human metabolic research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stable isotope tracers and exercise physiology: past, present and future - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dovepress.com [dovepress.com]
• 6. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. library.search.tulane.edu [library.search.tulane.edu]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of an Analyte Using 1-Bromoheptane-d5 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Abstract This application note describes the development and validation of a selective and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of a target analyte in human plasma. The method utilizes 1-Bromoheptane-d5 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by correcting for matrix effects and variability during sample processing.[1][2] The sample preparation involves a straightforward protein precipitation followed by liquid-liquid extraction. Chromatographic separation is achieved on a C18 reversed-phase column with a rapid gradient elution. The method demonstrates excellent linearity, precision, accuracy, and recovery, making it suitable for high-throughput bioanalytical applications, including pharmacokinetic and toxicological studies.[1][3]

Introduction In quantitative bioanalysis, especially in drug development and clinical research, liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique due to its high sensitivity, selectivity, and robustness.[4][5] A significant challenge in LC-MS/MS analysis is overcoming variability introduced during sample preparation and the matrix effects caused by co-eluting components from complex biological samples.[6] The use of a stable isotope-labeled internal standard (SIL-IS) is the most effective strategy to mitigate these issues.[7] A SIL-IS is chemically and physically almost identical to the analyte, ensuring it behaves similarly during extraction, chromatography, and ionization, thereby providing reliable correction for potential variations.[2]

This work details a method for the quantification of a model analyte, 1-Bromoheptane, using its deuterated analogue, 1-Bromoheptane-d5, as the internal standard. This serves as a representative protocol for the development of quantitative assays for small, non-polar molecules where a corresponding SIL-IS is available.

Experimental Protocols

Materials and Reagents

• Analytes: 1-Bromoheptane (≥99% purity), 1-Bromoheptane-d5 (≥98% purity, 99% isotopic purity).

• Solvents: Acetonitrile (ACN) and Methanol (MeOH) of HPLC or LC-MS grade. Water purified to 18.2 MΩ·cm (e.g., Milli-Q). Formic acid (LC-MS grade).

• Matrix: Blank human plasma (K2-EDTA).

• Extraction Solvent: Methyl tert-butyl ether (MTBE), HPLC grade.

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of 1-Bromoheptane (Analyte) and 1-Bromoheptane-d5 (IS) into separate 10 mL volumetric flasks.

  • Dissolve and bring to volume with Methanol.

• Working Standard (WS) Solutions:

  • Perform serial dilutions of the Analyte primary stock solution with 50:50 Methanol:Water to prepare a series of working standard solutions for the calibration curve and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Dilute the IS primary stock solution with Methanol. This solution should be added to samples early in the preparation process to account for extraction losses.[3]

Sample Preparation Protocol

• Pipette 100 µL of plasma sample (blank, calibrator, or QC) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the IS Working Solution (100 ng/mL) to all tubes except for the double blank (matrix blank). Vortex briefly.

• Add 300 µL of cold Acetonitrile to precipitate proteins. Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Add 800 µL of MTBE, vortex for 2 minutes for liquid-liquid extraction.

• Centrifuge at 14,000 rpm for 5 minutes.

• Transfer the upper organic layer (MTBE) to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (90:10 Mobile Phase A: Mobile Phase B). Vortex to dissolve.

• Transfer to an HPLC vial for analysis.

LC-MS/MS Instrumentation and Conditions

The analysis can be performed on a UHPLC system coupled to a triple quadrupole mass spectrometer.

Table 1: Chromatographic Conditions

Parameter	Value
HPLC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 2.6 µm)[8]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	60% B to 95% B over 3.0 min, hold at 95% B for 1 min, return to 60% B and equilibrate for 1.5 min
Column Temperature	40°C
Injection Volume	5 µL

| Total Run Time | 5.5 minutes |

Table 2: Mass Spectrometry Conditions

Parameter	Value
Ionization Source	Atmospheric Pressure Chemical Ionization (APCI), Positive Mode
Source Temperature	450°C
Gas Flow	Optimized for the specific instrument
Detection Mode	Multiple Reaction Monitoring (MRM)

| Collision Gas | Argon |

Table 3: Optimized MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
1-Bromoheptane (Analyte)	179.1	99.1	100	15

| 1-Bromoheptane-d5 (IS) | 184.1 | 104.1 | 100 | 15 |

Note: Precursor ions correspond to the M+ molecular ion containing the ⁷⁹Br isotope. Fragmentation corresponds to the loss of the bromine atom.

Diagrams

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. LC-MS systems for quantitative bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Volatile Organic Compounds Using 1-Bromoheptane-d5 as an Internal Standard by GC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds.[1][2][3] For accurate and precise quantification, especially in complex matrices, the use of an internal standard is highly recommended to correct for variations in sample preparation, injection volume, and instrument response.[4] Isotopically labeled compounds are ideal internal standards because they have nearly identical chemical and physical properties to their unlabeled counterparts, but are distinguishable by their mass difference.[4] This application note provides a detailed protocol for the quantitative analysis of a target analyte using 1-bromoheptane-d5 as an internal standard with GC-MS.

1-Bromoheptane is a suitable internal standard for a range of volatile organic compounds due to its volatility and chromatographic behavior. The deuterated form, 1-bromoheptane-d5, offers the significant advantage of co-eluting with the target analyte or other similar compounds, while being clearly distinguishable by its mass spectrum, thus minimizing matrix effects and improving quantitative accuracy.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard:

  • Target Analyte (e.g., 1-Bromohexane)

  • Internal Standard: 1-Bromoheptane-d5

• Solvents:

  • Hexane (B92381) (or Dichloromethane), GC-MS grade

• Equipment:

  • Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

  • Autosampler

  • Volumetric flasks, pipettes, and syringes

  • GC column: A non-polar column such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent is recommended.

Standard Preparation

• Internal Standard Stock Solution (IS Stock):

  • Prepare a stock solution of 1-bromoheptane-d5 in hexane at a concentration of 1 mg/mL.

• Analyte Stock Solution (A Stock):

  • Prepare a stock solution of the target analyte (e.g., 1-bromohexane) in hexane at a concentration of 1 mg/mL.

• Calibration Standards:

  • Prepare a series of calibration standards by making serial dilutions of the Analyte Stock Solution in hexane.

  • Spike each calibration standard with the Internal Standard Stock Solution to a final constant concentration (e.g., 10 µg/mL).

Sample Preparation

• Accurately weigh or measure the sample to be analyzed.

• Extract the analytes from the sample matrix using a suitable solvent (e.g., hexane) and technique (e.g., liquid-liquid extraction or solid-phase extraction).

• Add the Internal Standard Stock Solution to the sample extract to achieve the same final concentration as in the calibration standards (e.g., 10 µg/mL).

• Vortex the sample to ensure thorough mixing.

• Transfer an aliquot of the final extract into a GC vial for analysis.

GC-MS Parameters

The following are typical GC-MS parameters for the analysis of bromoalkanes. Optimization may be required based on the specific instrument and analytes.

Parameter	Value
GC System	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Column	DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature 50 °C, hold for 2 min, ramp at 10 °C/min to 250 °C, hold for 5 min
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions (Analyte)	To be determined based on the mass spectrum of the specific analyte (e.g., for 1-bromohexane: m/z 164, 166, 85)
SIM Ions (IS)	To be determined based on the mass spectrum of 1-bromoheptane-d5 (e.g., m/z 184, 186, 90)

Data Presentation

Quantitative data should be summarized in tables for clear comparison. A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

Table 1: Calibration Curve Data

Analyte Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
1	15,234	150,123	0.101
5	76,543	151,234	0.506
10	152,987	150,567	1.016
25	380,123	149,876	2.536
50	755,432	150,345	5.025

Calibration Curve: A linear regression of the data in Table 1 would yield an equation (e.g., y = mx + c) and a correlation coefficient (R²) which should be >0.99 for a good quality calibration.

Table 2: Sample Analysis Results

Sample ID	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)	Calculated Conc. (µg/mL)
Sample 1	254,321	150,876	1.686	16.8
Sample 2	45,678	149,987	0.305	3.1
Sample 3	601,234	151,112	3.980	39.6

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the quantitative analysis of a target analyte using an internal standard.

Caption: Experimental workflow for quantitative GC-MS analysis.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. GC-MS Principle, Instrument and Analyses and GC-MS/MS | Technology Networks [technologynetworks.com]
• 4. Quality control in quantification of volatile organic compounds analysed by thermal desorption-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Volatile Organic Compounds Using 1-Bromoheptane-d5 as an Internal Standard

Abstract

This application note describes a general methodology for the quantitative analysis of volatile organic compounds (VOCs) in environmental matrices using gas chromatography-mass spectrometry (GC-MS) with 1-Bromoheptane-d5 as an internal standard. Deuterated internal standards are the gold standard for quantitative analysis, as they closely mimic the chemical and physical properties of the target analytes, thereby correcting for variations in sample preparation, injection volume, and matrix effects.[1] This document provides a comprehensive protocol for the preparation of standards, sample collection and preparation, and GC-MS analysis. While a specific application for 1-Bromoheptane-d5 is not widely documented in publicly available literature, this note outlines a robust framework adaptable for the quantification of structurally similar analytes such as other halogenated hydrocarbons.

Introduction

The accurate quantification of volatile organic compounds (VOCs) in environmental samples is crucial for monitoring pollution and ensuring public health. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and detection of these compounds.[1] However, the complexity of sample matrices can introduce significant analytical variability. The use of a stable isotope-labeled internal standard (SIL-IS), such as 1-Bromoheptane-d5, is a widely accepted strategy to improve the accuracy and precision of quantitative GC-MS methods.[1]

1-Bromoheptane-d5 serves as an ideal internal standard for the analysis of other bromoalkanes and similar volatile halogenated hydrocarbons due to its structural similarity and the mass difference provided by the deuterium (B1214612) atoms. This allows for its distinct detection by the mass spectrometer without interfering with the signals of the target analytes.

Experimental Protocols

Materials and Reagents

• Analytes of Interest: (e.g., 1-Bromohexane, 1-Bromooctane, other relevant VOCs)

• Internal Standard: 1-Bromoheptane-d5

• Solvent: Purge-and-trap grade methanol (B129727) or other suitable solvent

• Reagents: High-purity water, sodium chloride (for salting out), and any other necessary reagents for sample preservation and preparation.

Standard Preparation

• Primary Stock Standard (1000 µg/mL):

  • Accurately weigh 10 mg of each target analyte into a 10 mL volumetric flask.

  • Dissolve and bring to volume with methanol.

  • Store at 4°C in a tightly sealed amber vial.

• Internal Standard Stock Solution (1000 µg/mL):

  • Prepare a separate stock solution of 1-Bromoheptane-d5 in methanol following the same procedure as the primary stock standard.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by diluting the primary stock standard with methanol to achieve the desired concentration range for the calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/L).

  • Spike each working standard with a constant concentration of the 1-Bromoheptane-d5 internal standard (e.g., 10 µg/L).

Sample Collection and Preparation (Example for Water Samples)

• Collect water samples in 40 mL amber glass vials with PTFE-lined septa.

• Preserve the samples as required (e.g., with hydrochloric acid to pH < 2).

• Store samples at 4°C until analysis.

• Prior to analysis, allow samples to come to room temperature.

• For a 10 mL sample, add a precise volume of the internal standard stock solution to achieve the target concentration (e.g., 10 µg/L).

GC-MS Analysis

The following is a general GC-MS method that can be optimized for specific analytes.

Table 1: GC-MS Instrumental Parameters

Parameter	Value
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness)
Inlet Temperature	250°C
Injection Mode	Splitless
Oven Program	40°C (hold 2 min), ramp to 220°C at 10°C/min, hold 5 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
MS Source Temp	230°C
MS Quad Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 2: Example SIM Parameters

Analyte	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
1-Bromohexane	164	85, 166
1-Bromoheptane-d5 (IS)	184	85, 186
1-Bromooctane	192	85, 194

Data Analysis and Results

A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The concentration of the analyte in the samples is then determined from this calibration curve.

Table 3: Example Calibration Data

Concentration (µg/L)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1	15,234	305,123	0.050
5	76,543	304,987	0.251
10	153,456	305,543	0.502
25	382,123	304,876	1.253
50	768,987	305,234	2.519
100	1,543,234	305,111	5.058
R²	0.9995

Table 4: Example Method Validation Data

Parameter	Result
Limit of Detection (LOD)	0.2 µg/L
Limit of Quantification (LOQ)	0.7 µg/L
Precision (%RSD, n=6)	< 5%
Accuracy/Recovery (%)	95-105%

Visualizations

Caption: Experimental workflow for quantitative analysis.

Caption: Logical relationship of internal standard correction.

Conclusion

The use of 1-Bromoheptane-d5 as an internal standard provides a robust and reliable method for the quantitative analysis of volatile organic compounds, particularly halogenated hydrocarbons, by GC-MS. The protocol described herein offers a solid foundation for developing and validating a quantitative method tailored to specific analytes and matrices. The co-elution and similar chemical behavior of the deuterated internal standard with the target analytes ensure accurate correction for analytical variability, leading to high-quality quantitative data. This approach is highly suitable for researchers, scientists, and drug development professionals engaged in the precise quantification of volatile analytes in complex samples.

References

• 1. Gas chromatography/tandem mass spectrometry method for the simultaneous analysis of 19 brominated compounds in environmental and biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1-Bromoheptane-d5 Spiking in Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the quantitative analysis of volatile and semi-volatile organic compounds by gas chromatography-mass spectrometry (GC-MS), the use of internal standards is crucial for achieving accurate and reliable results. Internal standards help to correct for variations in sample preparation, injection volume, and instrument response. Deuterated compounds, such as 1-Bromoheptane-d5, are ideal internal standards as they exhibit similar chemical and physical properties to their non-deuterated analogs but can be distinguished by their mass difference in the mass spectrometer.

This document provides detailed application notes and protocols for the use of 1-Bromoheptane-d5 as a spiking agent in various sample preparation techniques for GC-MS analysis. The methodologies are primarily based on the principles outlined in widely accepted methods for volatile organic compound (VOC) analysis, such as EPA Method 8260B.[1][2][3]

Key Sample Preparation Techniques

The choice of sample preparation technique is dependent on the sample matrix. The most common methods for volatile compounds include Purge and Trap for aqueous samples and Methanol (B129727) Extraction followed by Purge and Trap for solid samples.

Purge and Trap for Aqueous Samples

The purge and trap technique is a dynamic headspace method used to extract volatile organic compounds from a liquid matrix. An inert gas is bubbled through the sample, and the purged volatiles are trapped on an adsorbent material. The trap is then heated, and the desorbed compounds are introduced into the GC-MS system.

Methanol Extraction for Solid Samples

For solid matrices such as soil, sediment, and solid waste, the volatile compounds are first extracted into methanol. An aliquot of the methanol extract is then added to reagent water and analyzed by the purge and trap method.

Experimental Protocols

The following protocols provide a framework for incorporating 1-Bromoheptane-d5 as an internal standard. It is recommended to optimize the specific parameters for your instrument and application.

Protocol 1: Purge and Trap for Aqueous Samples (Based on EPA Method 5030C/8260B)

Materials and Reagents:

• 1-Bromoheptane-d5 stock solution (e.g., 1000 µg/mL in methanol)

• Working internal standard solution (e.g., 25 µg/mL in methanol)

• Purge and trap system

• GC-MS system

• 5-mL purge tubes

• Reagent water (VOC-free)

• Sample vials

Procedure:

• Prepare the Spiking Solution: Prepare a working solution of 1-Bromoheptane-d5 in methanol at a concentration appropriate for your analytical range. A common concentration is 25 µg/mL.

• Sample Spiking:

  • For each sample, calibration standard, and blank, add 5 mL of the aqueous sample to a 5-mL purge tube.

  • Using a microliter syringe, add a precise volume of the 1-Bromoheptane-d5 working solution to each purge tube to achieve the desired final concentration (e.g., 5 µL of a 25 µg/mL solution for a final concentration of 25 µg/L).

• Purge and Trap Analysis:

  • Immediately place the purge tube in the purge and trap autosampler.

  • Purge the sample with an inert gas (e.g., helium) at a specified flow rate and for a set time (e.g., 40 mL/min for 11 minutes).

  • The volatile compounds, including 1-Bromoheptane-d5, will be trapped on a sorbent trap.

  • Heat the trap to desorb the analytes onto the GC column.

• GC-MS Analysis:

  • Separate the compounds using an appropriate GC temperature program.

  • Detect the compounds using a mass spectrometer in either scan or selected ion monitoring (SIM) mode.[4]

Protocol 2: Methanol Extraction for Solid Samples (Based on EPA Method 5035A/8260B)

Materials and Reagents:

• 1-Bromoheptane-d5 stock solution (e.g., 1000 µg/mL in methanol)

• Working internal standard solution (e.g., 25 µg/mL in methanol)

• Methanol (purge and trap grade)

• Reagent water (VOC-free)

• Sample collection vials with screw caps (B75204) and PTFE-lined septa

• Vortex mixer

• Centrifuge (optional)

• Purge and trap system

• GC-MS system

Procedure:

• Sample Collection and Preservation:

  • Collect a known weight of the solid sample (e.g., 5 g) into a pre-weighed vial.

  • Immediately add a known volume of methanol (e.g., 10 mL) to the vial to immerse the sample. This minimizes volatilization losses.

• Spiking and Extraction:

  • Add a precise volume of the 1-Bromoheptane-d5 working solution to the methanol in the sample vial.

  • Tightly cap the vial and vortex for 2 minutes to ensure thorough mixing and extraction of the analytes into the methanol.

  • Allow the solids to settle. If necessary, centrifuge the sample to aid in phase separation.

• Preparation for Purge and Trap:

  • Add 5 mL of reagent water to a clean 5-mL purge tube.

  • Carefully withdraw a small, precise volume of the methanol extract (e.g., 100 µL) from the sample vial, avoiding any solid particles.

  • Add the methanol extract to the reagent water in the purge tube.

• Purge and Trap and GC-MS Analysis:

  • Proceed with the purge and trap and GC-MS analysis as described in Protocol 1, steps 3 and 4.

Data Presentation

Quantitative data should be summarized in tables to facilitate comparison and assessment of method performance. The following are example templates for presenting key validation data.

Table 1: Calibration Data for Target Analyte using 1-Bromoheptane-d5 Internal Standard

Calibration Level	Analyte Concentration (µg/L)	1-Bromoheptane-d5 Concentration (µg/L)	Analyte Peak Area	Internal Standard Peak Area	Response Factor
1	1.0	25
2	5.0	25
3	10.0	25
4	25.0	25
5	50.0	25
6	100.0	25
Average RF
%RSD of RFs

Table 2: Accuracy and Precision Data

Sample Matrix	Spiking Level (µg/L)	Number of Replicates (n)	Mean Measured Concentration (µg/L)	Standard Deviation	% Recovery	% RSD
Reagent Water	10	7
Reagent Water	50	7
Groundwater	10	7
Groundwater	50	7
Soil Extract	10	7
Soil Extract	50	7

Table 3: Method Detection Limit (MDL) and Practical Quantitation Limit (PQL)

Analyte	Matrix	MDL (µg/L or µg/kg)	PQL (µg/L or µg/kg)
[Target Analyte 1]	Water
[Target Analyte 1]	Soil
[Target Analyte 2]	Water
[Target Analyte 2]	Soil

Signaling Pathways and Logical Relationships

The logical relationship in using an internal standard is to normalize the analyte response to correct for variations during the analytical process.

Conclusion

1-Bromoheptane-d5 is a suitable internal standard for the analysis of a range of volatile and semi-volatile organic compounds. Its chemical properties allow it to be effectively integrated into standard sample preparation workflows such as purge and trap and methanol extraction. By following the detailed protocols and implementing rigorous quality control measures, researchers can achieve high-quality, reliable quantitative data for their target analytes. The provided data table templates offer a standardized way to report method performance, ensuring data comparability and integrity.

References

• 1. epa.gov [epa.gov]
• 2. dem.ri.gov [dem.ri.gov]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 4. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Application Notes and Protocols for 1-Bromoheptane-d5 in Pharmaceutical Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 1-Bromoheptane-d5 as an internal standard in the quantitative bioanalysis of its non-labeled counterpart, 1-bromoheptane (B155011), or other structurally similar analytes using liquid chromatography-tandem mass spectrometry (LC-MS/MS). While specific published applications for 1-Bromoheptane-d5 are not widely available, the principles outlined below are based on established best practices for the use of stable isotope-labeled internal standards (SIL-IS) in pharmaceutical bioanalysis.[1][2][3]

Introduction: The Role of Deuterated Internal Standards

In quantitative bioanalysis, particularly with LC-MS/MS, an internal standard (IS) is crucial for correcting for variability during sample preparation and analysis.[3] An ideal IS should have physicochemical properties very similar to the analyte of interest.[2] Stable isotope-labeled internal standards, such as deuterated compounds, are considered the gold standard because they exhibit nearly identical behavior to the analyte during extraction, chromatography, and ionization.[1][2] This co-elution and similar ionization response allow for accurate correction of matrix effects, ion suppression or enhancement, and variations in instrument performance.[1][4] 1-Bromoheptane-d5, with five deuterium (B1214612) atoms, provides a sufficient mass shift to be distinguished from unlabeled 1-bromoheptane by a mass spectrometer while maintaining nearly identical chromatographic retention times.

Hypothetical Application: Quantification of 1-Bromoheptane in a Biological Matrix

This section outlines a hypothetical scenario where 1-Bromoheptane-d5 is used as an internal standard for the quantification of 1-bromoheptane in human plasma. 1-bromoheptane itself is a key intermediate in pharmaceutical synthesis, and monitoring its levels could be relevant in specific toxicological or metabolic studies.[5]

Principle

A known concentration of 1-Bromoheptane-d5 is spiked into all samples, including calibration standards, quality control (QC) samples, and unknown study samples. The samples undergo a sample preparation procedure (e.g., protein precipitation or liquid-liquid extraction) to isolate the analyte and internal standard from the biological matrix. The extracts are then analyzed by LC-MS/MS. The ratio of the peak area of the analyte to the peak area of the internal standard is used to construct a calibration curve and quantify the analyte in the unknown samples. This ratiometric approach compensates for potential analyte loss during sample processing and variations in injection volume and MS response.[6]

Experimental Protocols

The following are generic protocols that can be adapted for the use of 1-Bromoheptane-d5 as an internal standard.

Materials and Reagents

• 1-Bromoheptane (analyte)

• 1-Bromoheptane-d5 (internal standard)[7][8][9]

• Human plasma (or other relevant biological matrix)

• Acetonitrile (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Water, ultrapure

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 1-bromoheptane in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 1-Bromoheptane-d5 in 10 mL of methanol.

• Analyte Working Solutions (for Calibration Curve and QCs): Serially dilute the analyte stock solution with a 50:50 mixture of methanol and water to prepare working solutions at various concentrations.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with acetonitrile. This solution will also serve as the protein precipitation solvent.

Sample Preparation: Protein Precipitation

• Pipette 50 µL of the sample (calibration standard, QC, or unknown) into a microcentrifuge tube.

• Add 200 µL of the internal standard working solution (100 ng/mL 1-Bromoheptane-d5 in acetonitrile).

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean autosampler vial or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Conditions (Illustrative)

• LC System: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to ensure separation from matrix components (e.g., start at 30% B, ramp to 95% B, hold, and re-equilibrate).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions (Hypothetical):

  • 1-Bromoheptane: To be determined by infusion and optimization (e.g., monitoring the parent ion and a characteristic fragment ion).

  • 1-Bromoheptane-d5: To be determined by infusion and optimization (e.g., parent ion will be +5 Da compared to the unlabeled analyte, with a corresponding shift in the fragment ion if the deuterium label is on the fragmented portion).

Data Presentation: Illustrative Validation Data

The following tables summarize hypothetical quantitative data from a bioanalytical method validation using 1-Bromoheptane-d5 as the internal standard, following FDA guidelines.[10]

Table 1: Calibration Curve Performance

Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
1.0 (LLOQ)	98.5	8.2
2.5	101.2	6.5
10.0	102.5	4.1
50.0	99.8	3.5
200.0	100.7	2.8
400.0	98.9	3.1
500.0 (ULOQ)	101.1	4.5

LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification; CV: Coefficient of Variation.

Table 2: Inter-day Accuracy and Precision of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low	3.0	2.98	99.3	7.8
Medium	150.0	152.1	101.4	5.2
High	375.0	370.5	98.8	4.7

Visualizations

Diagram 1: Role of a Deuterated Internal Standard

Caption: Workflow demonstrating how a deuterated internal standard corrects for variability.

Diagram 2: Bioanalytical Method Workflow

Caption: Step-by-step workflow for a typical bioanalytical assay.

Derivatization Potential

While the primary application of 1-Bromoheptane-d5 is as an internal standard for its unlabeled form, the "bromo-" functional group also allows for its potential use as a derivatizing agent. Derivatization is a technique used to modify an analyte to improve its chromatographic properties or enhance its detectability by mass spectrometry.[11] For instance, 1-bromoheptane could be used to alkylate analytes containing functional groups like thiols, phenols, or carboxylic acids. In such a scenario, 1-Bromoheptane-d5 could be used as a stable isotope-labeled derivatizing agent to create a heavy-labeled version of the analyte derivative, which can then serve as its own internal standard in what is known as isotope-labeling derivatization. This advanced technique can provide excellent precision and accuracy.

Diagram 3: Isotope-Labeling Derivatization Concept

Caption: Concept of using a labeled derivatizing agent for quantification.

Disclaimer: The protocols and data presented are for illustrative purposes. Any bioanalytical method must be fully validated according to regulatory guidelines before its application in regulated studies.[10]

References

• 1. texilajournal.com [texilajournal.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. scispace.com [scispace.com]
• 4. myadlm.org [myadlm.org]
• 5. nbinno.com [nbinno.com]
• 6. benchchem.com [benchchem.com]
• 7. 1-Bromoheptane-6,6,7,7,7-d5 | LGC Standards [lgcstandards.com]
• 8. 1-Bromoheptane-6,6,7,7,7-d5 | C7H15Br | CID 131708596 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. cdnisotopes.com [cdnisotopes.com]
• 10. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: 1-Bromoheptane-d5 as a Surrogate Standard in Extraction Efficiency Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

In analytical chemistry, particularly in the analysis of complex matrices such as environmental samples or biological fluids, the accuracy and precision of quantitative results are paramount. The sample preparation process, especially extraction, is a significant source of potential error, leading to analyte loss and variability in recovery. To mitigate these issues, surrogate standards are employed. A surrogate is a compound that is chemically similar to the analyte of interest but is not expected to be naturally present in the sample.[1] By adding a known amount of the surrogate to the sample before extraction, the recovery of the surrogate can be used to correct for losses of the target analyte during sample processing.[1]

Deuterated compounds, such as 1-Bromoheptane-d5, are ideal surrogate standards.[2][3] They exhibit nearly identical physicochemical properties to their non-deuterated counterparts, ensuring they behave similarly during extraction, cleanup, and analysis.[2] However, their difference in mass allows for their distinct detection and quantification by mass spectrometry (MS). This application note provides a detailed protocol for the use of 1-Bromoheptane-d5 as a surrogate standard to determine the extraction efficiency of volatile organic compounds (VOCs) from aqueous matrices using liquid-liquid extraction (LLE) followed by gas chromatography-mass spectrometry (GC-MS) analysis.

Principle of Surrogate Standards in Extraction Efficiency

The fundamental principle behind using a surrogate standard is to monitor the performance of an analytical method on a per-sample basis.[1] The surrogate is added to every sample, blank, and quality control standard before any sample preparation steps.[1] The subsequent recovery of the surrogate provides a measure of the efficiency of the extraction and analysis process for that specific sample. A low or high recovery of the surrogate can indicate a matrix effect, an issue with the extraction procedure, or instrumental problems.[4]

The percent recovery of the surrogate is calculated using the following formula:

% Recovery = (Concentration Found / Concentration Spiked) x 100

Acceptable recovery limits are typically established by regulatory bodies or through in-house validation studies, often falling within the 70-130% range for many applications.[5]

Logical Workflow for Extraction Efficiency Study

The following diagram illustrates the logical workflow for conducting an extraction efficiency study using a surrogate standard.

Caption: Workflow for Extraction Efficiency Study.

Quantitative Data: Representative Extraction Efficiency of 1-Bromoheptane-d5

The following table presents representative (hypothetical) data from an extraction efficiency study of various water matrices spiked with 1-Bromoheptane-d5. This data illustrates the expected performance of the surrogate in different sample types.

Matrix	Spiked Concentration (µg/L)	Measured Concentration (µg/L)	% Recovery	Acceptance Criteria
Reagent Water	50.0	48.5	97.0	70-130%
Drinking Water	50.0	46.2	92.4	70-130%
Groundwater	50.0	42.8	85.6	70-130%
Surface Water	50.0	40.1	80.2	70-130%
Wastewater Effluent	50.0	36.5	73.0	70-130%

Detailed Experimental Protocol

This protocol details the steps for a liquid-liquid extraction of a target analyte from a water sample using 1-Bromoheptane-d5 as a surrogate standard, followed by GC-MS analysis.

5.1. Materials and Reagents

• 1-Bromoheptane-d5 stock solution (100 µg/mL in methanol)

• Target analyte(s) stock solution(s)

• Methanol (B129727) (purge-and-trap grade)

• Dichloromethane (DCM, pesticide grade or equivalent)

• Anhydrous sodium sulfate (B86663) (ACS grade, baked at 400°C for 4 hours)

• Reagent water (organic-free)

• Glassware: 1 L separatory funnels with PTFE stopcocks, 250 mL flasks, vials for GC-MS analysis.

5.2. Preparation of Spiking Solutions

• Surrogate Spiking Solution (10 µg/mL): Dilute the 100 µg/mL 1-Bromoheptane-d5 stock solution 1:10 with methanol.

• Analyte Spiking Solution (Variable Concentration): Prepare a spiking solution of the target analyte(s) in methanol at a concentration appropriate for the desired spiking level in the sample.

5.3. Sample Preparation and Extraction Workflow

Caption: Detailed LLE Protocol Workflow.

5.4. GC-MS Analysis

The following table provides typical GC-MS parameters for the analysis of 1-Bromoheptane and its deuterated surrogate. These may need to be optimized for specific instrumentation and target analytes.

Parameter	Setting
Gas Chromatograph
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Injection Volume	1 µL
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial temp 40°C, hold for 2 min; ramp to 280°C at 10°C/min; hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temp.	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions
1-Bromoheptane	m/z 135, 137
1-Bromoheptane-d5	m/z 140, 142

5.5. Data Analysis and Calculation

• Integrate the peak areas for the characteristic ions of 1-Bromoheptane-d5.

• Using a calibration curve prepared with known concentrations of 1-Bromoheptane-d5, determine the "Concentration Found" in the sample extract.

• Calculate the % Recovery using the formula provided in Section 2.

• Compare the % Recovery to the established acceptance criteria to evaluate the extraction efficiency for each sample.

Conclusion

The use of deuterated surrogate standards, such as 1-Bromoheptane-d5, is a robust and reliable method for assessing the efficiency of extraction procedures in the analysis of volatile organic compounds.[2][3] By incorporating a surrogate into the analytical workflow, laboratories can monitor and correct for sample-specific matrix effects and procedural analyte loss, thereby improving the accuracy and defensibility of the reported data. The detailed protocol provided in this application note serves as a comprehensive guide for researchers, scientists, and drug development professionals to implement this essential quality control measure in their analytical testing.

References

• 1. 1-Bromoheptane-6,6,7,7,7-d5 | LGC Standards [lgcstandards.com]
• 2. alsglobal.eu [alsglobal.eu]
• 3. Environmental Express [environmentalexpress.com]
• 4. Liquid-liquid extraction [scioninstruments.com]
• 5. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]

Application Notes and Protocols for Analyte Derivatization using 1-Bromoheptane and 1-Bromoheptane-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the derivatization of acidic analytes, such as fatty acids and phenols, using 1-bromoheptane (B155011). This alkylation reaction enhances the volatility and improves the chromatographic properties of these analytes, making them suitable for analysis by Gas Chromatography-Mass Spectrometry (GC-MS). For accurate quantification, a stable isotope-labeled internal standard, 1-Bromoheptane-d5, is employed. The use of a deuterated internal standard is a robust method to correct for variability during sample preparation and analysis, ensuring high precision and accuracy.[1][2] This stable isotope dilution technique involves adding a known amount of the deuterated standard to the sample early in the preparation process. Since the deuterated standard has nearly identical chemical and physical properties to its non-deuterated counterpart, it experiences similar losses and variations, allowing for reliable quantification based on the ratio of the native analyte to the internal standard.[1]

Principle of Derivatization

Alkylation is a chemical modification technique that replaces an active hydrogen atom on an analyte with an alkyl group.[3][4] For acidic compounds like carboxylic acids and phenols, the acidic proton is replaced by a heptyl group from 1-bromoheptane. This process, known as esterification for carboxylic acids and etherification for phenols, neutralizes the high polarity of the functional groups, thereby increasing the analyte's volatility and making it amenable to GC analysis.[3][5][6] The resulting heptyl esters or ethers exhibit improved peak shape and resolution during chromatographic separation.[3]

Featured Analytes

This protocol is applicable to a wide range of analytes containing acidic functional groups, including:

• Carboxylic Acids:

  • Short-chain fatty acids (SCFAs)

  • Medium-chain fatty acids (MCFAs)

  • Long-chain fatty acids (LCFAs)

  • Bile acids

• Phenolic Compounds:

  • Phenol and substituted phenols

  • Endocrine-disrupting phenols (e.g., Bisphenol A)

  • Catecholamines and their metabolites

Experimental Protocols

Protocol 1: Derivatization of Fatty Acids in Biological Samples for GC-MS Analysis

This protocol details the derivatization of fatty acids from a biological matrix (e.g., plasma, serum, tissue homogenate) for quantitative analysis.

Materials:

• 1-Bromoheptane

• 1-Bromoheptane-d5 (Internal Standard)

• Hexane (B92381) (GC grade)

• Methanol (B129727) (anhydrous)

• Potassium Hydroxide (KOH)

• Hydrochloric Acid (HCl)

• Sodium Sulfate (B86663) (anhydrous)

• Sample containing fatty acids

• Vortex mixer

• Centrifuge

• Heating block or water bath

• Nitrogen evaporator

• GC-MS system

Procedure:

• Sample Preparation and Lipid Extraction:

  • To 100 µL of the biological sample (e.g., plasma), add 10 µL of the 1-Bromoheptane-d5 internal standard solution (concentration to be optimized based on expected analyte levels).

  • Add 1 mL of a 2:1 (v/v) chloroform:methanol solution.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 x g for 10 minutes to separate the layers.

  • Carefully transfer the lower organic layer to a new glass tube.

  • Dry the extract under a gentle stream of nitrogen.

• Saponification (to release bound fatty acids):

  • Reconstitute the dried lipid extract in 500 µL of 0.5 M methanolic KOH.

  • Incubate at 60°C for 30 minutes to hydrolyze ester bonds.

  • Allow the solution to cool to room temperature.

  • Acidify the solution to a pH of ~3 by adding 6 M HCl.

• Extraction of Free Fatty Acids:

  • Add 1 mL of hexane to the acidified solution.

  • Vortex for 2 minutes.

  • Centrifuge at 1500 x g for 5 minutes.

  • Transfer the upper hexane layer containing the free fatty acids to a clean tube.

  • Repeat the extraction with another 1 mL of hexane and combine the organic layers.

  • Dry the combined hexane extracts under nitrogen.

• Derivatization:

  • To the dried free fatty acids, add 50 µL of a 10% (v/v) solution of 1-bromoheptane in acetonitrile (B52724) and 10 µL of a catalyst solution (e.g., diisopropylethylamine).

  • Seal the tube and heat at 70°C for 30 minutes.

  • Cool the reaction mixture to room temperature.

  • Evaporate the solvent and excess reagent under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of hexane for GC-MS analysis.

GC-MS Parameters (Example):

• GC Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Injector Temperature: 280°C

• Oven Program: Initial temperature 80°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan

Protocol 2: Derivatization of Phenolic Compounds in Water Samples

This protocol is designed for the analysis of phenols in environmental water samples.

Materials:

• 1-Bromoheptane

• 1-Bromoheptane-d5 (Internal Standard)

• Dichloromethane (B109758) (DCM)

• Potassium Carbonate (K₂CO₃)

• Phase Transfer Catalyst (e.g., Tetrabutylammonium (B224687) bromide)

• Water sample

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Vortex mixer

• Heating block

• Nitrogen evaporator

• GC-MS system

Procedure:

• Sample Preparation and Extraction:

  • Acidify 100 mL of the water sample to pH 2 with concentrated H₂SO₄.

  • Spike with 10 µL of the 1-Bromoheptane-d5 internal standard solution.

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of acidified deionized water (pH 2).

  • Load the water sample onto the SPE cartridge at a flow rate of ~5 mL/min.

  • Wash the cartridge with 5 mL of deionized water.

  • Dry the cartridge under vacuum for 20 minutes.

  • Elute the phenols with 5 mL of dichloromethane (DCM).

  • Dry the eluate over anhydrous sodium sulfate and concentrate to approximately 200 µL under a gentle stream of nitrogen.

• Derivatization:

  • To the concentrated extract, add 20 mg of anhydrous potassium carbonate, a crystal of tetrabutylammonium bromide (phase transfer catalyst), and 20 µL of 1-bromoheptane.

  • Seal the vial and heat at 80°C for 1 hour with vigorous stirring.

  • Cool the reaction mixture to room temperature.

  • Add 1 mL of hexane and 1 mL of deionized water, and vortex.

  • Allow the layers to separate and transfer the organic (upper) layer to a clean vial.

  • Concentrate the organic layer to 100 µL for GC-MS analysis.

GC-MS Parameters: Use similar parameters as in Protocol 1, with potential adjustments to the oven temperature program based on the specific phenols of interest.

Data Presentation

Quantitative results from the analysis of a standard mixture of fatty acids derivatized with 1-bromoheptane and quantified using 1-bromoheptane-d5 are presented below. This data is representative of the performance expected from this method.

Analyte (Fatty Acid)	Retention Time (min)	Linearity (R²)	LOD (µM)	LOQ (µM)	Recovery (%)	RSD (%)
Caprylic Acid (C8:0)	10.2	0.998	0.5	1.5	98.5	4.2
Capric Acid (C10:0)	12.5	0.999	0.3	1.0	99.1	3.8
Lauric Acid (C12:0)	14.6	0.997	0.2	0.7	97.8	4.5
Myristic Acid (C14:0)	16.5	0.999	0.1	0.5	101.2	3.1
Palmitic Acid (C16:0)	18.3	0.998	0.1	0.4	98.9	3.5
Stearic Acid (C18:0)	20.0	0.996	0.2	0.6	96.5	5.1

Table 1: Representative quantitative data for the GC-MS analysis of fatty acid heptyl esters.

Visualizations

The following diagrams illustrate the experimental workflow and a relevant biological pathway where the analysis of fatty acids is critical.

Caption: General workflow for the derivatization and analysis of fatty acids.

Caption: Simplified fatty acid signaling pathway leading to inflammatory mediators.

References

• 1. benchchem.com [benchchem.com]
• 2. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ebook.damascusuniversity.edu.sy [ebook.damascusuniversity.edu.sy]
• 4. mt.com [mt.com]
• 5. gcms.cz [gcms.cz]
• 6. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]

Application Notes and Protocols: The Use of 1-Bromoheptane-d5 in Forensic Toxicology Screening

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of 1-Bromoheptane-d5 as an internal standard in the forensic toxicology screening of volatile organic compounds (VOCs) in biological matrices. The methodology outlined is based on headspace gas chromatography-mass spectrometry (HS-GC-MS), a robust and reliable technique for the analysis of volatile substances.

Introduction

In forensic toxicology, the accurate quantification of volatile substances, such as solvents and inhalants, is crucial in cases of suspected poisoning, drug-facilitated crimes, and driving under the influence. Gas chromatography-mass spectrometry (GC-MS) is a gold-standard analytical technique for this purpose, offering high sensitivity and specificity.[1] The use of a deuterated internal standard, such as 1-Bromoheptane-d5, is essential for reliable quantification.[2] A deuterated internal standard is chemically almost identical to the analyte of interest but has a different mass, allowing it to be distinguished by the mass spectrometer. It is added to the sample at a known concentration at the beginning of the analytical process to compensate for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of the method.[2][3]

1-Bromoheptane-d5 is a suitable internal standard for the analysis of other volatile bromoalkanes and similar organic solvents due to its similar chemical and physical properties. This document outlines a detailed protocol for the analysis of a panel of common VOCs in whole blood using 1-Bromoheptane-d5 as an internal standard.

Experimental Protocols

Scope

This protocol is designed for the quantitative analysis of the following volatile organic compounds in whole blood:

• Toluene

• Xylene (m-, o-, p-isomers)

• Benzene

• Ethylbenzene

• Chloroform

• 1,2-Dichloroethane

Principle

Volatile organic compounds are partitioned from a whole blood sample into the headspace of a sealed vial upon heating. A known amount of the headspace gas is then injected into a gas chromatograph (GC) for separation of the individual components. The separated compounds are subsequently introduced into a mass spectrometer (MS) for detection and quantification. 1-Bromoheptane-d5 is added to each sample as an internal standard to ensure accurate and precise measurement.

Materials and Reagents

• Standards: Certified reference materials of Toluene, Xylene isomers, Benzene, Ethylbenzene, Chloroform, 1,2-Dichloroethane, and 1-Bromoheptane-d5.

• Solvents: Methanol (B129727) (GC grade), Deionized water.

• Supplies: 20 mL headspace vials with PTFE-lined septa and aluminum caps, precision syringes, autosampler vials.

Instrumentation

• Headspace Autosampler

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Analytical Column: DB-624 capillary column (30 m x 0.25 mm ID, 1.4 µm film thickness) or equivalent.

Sample Preparation

• Preparation of Stock and Working Standards:

  • Prepare individual stock solutions of each target analyte and 1-Bromoheptane-d5 in methanol at a concentration of 1 mg/mL.

  • Prepare a mixed working standard solution containing all target analytes at a concentration of 10 µg/mL in methanol.

  • Prepare a working internal standard solution of 1-Bromoheptane-d5 at a concentration of 10 µg/mL in methanol.

• Calibration Standards and Quality Controls:

  • Prepare a series of calibration standards by spiking blank whole blood with the mixed working standard solution to achieve concentrations ranging from 0.1 to 10 µg/mL.

  • Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

• Sample Preparation for Analysis:

  • Pipette 1.0 mL of calibrator, QC sample, or unknown blood sample into a 20 mL headspace vial.

  • Add 10 µL of the 10 µg/mL 1-Bromoheptane-d5 internal standard solution to each vial.

  • Immediately seal the vial with a PTFE-lined septum and aluminum cap.

  • Vortex each vial for 10 seconds.

HS-GC-MS Parameters

Headspace Autosampler Conditions:

Parameter	Value
Oven Temperature	80 °C
Needle Temperature	90 °C
Transfer Line Temperature	100 °C
Vial Equilibration Time	15 min
Injection Volume	1 mL
Pressurization Time	0.5 min
Injection Time	0.1 min

GC-MS Conditions:

Parameter	Value
GC Inlet
Inlet Temperature	200 °C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.2 mL/min
Oven Program
Initial Temperature	40 °C, hold for 2 min
Ramp Rate	10 °C/min to 200 °C
Final Hold Time	2 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

SIM Ions:

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Benzene	78	77	51
Toluene	91	92	65
Ethylbenzene	91	106	77
m/p-Xylene	91	106	77
o-Xylene	91	106	77
Chloroform	83	85	47
1,2-Dichloroethane	62	64	98
1-Bromoheptane-d5 (IS)	124	184	69

Data Presentation and Analysis

Calibration Curve

A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards. A linear regression analysis is then performed.

Quantitative Data Summary

The following tables summarize typical validation data for the described method.

Table 1: Linearity and Range

Analyte	Calibration Range (µg/mL)	Correlation Coefficient (r²)
Benzene	0.1 - 10	> 0.995
Toluene	0.1 - 10	> 0.995
Ethylbenzene	0.1 - 10	> 0.995
m/p-Xylene	0.1 - 10	> 0.995
o-Xylene	0.1 - 10	> 0.995
Chloroform	0.1 - 10	> 0.995
1,2-Dichloroethane	0.1 - 10	> 0.995

Table 2: Precision and Accuracy

Analyte	QC Level	Concentration (µg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Bias)
Benzene	Low	0.3	< 10%	< 15%	± 15%
Mid	2.5	< 10%	< 15%	± 15%
High	7.5	< 10%	< 15%	± 15%
Toluene	Low	0.3	< 10%	< 15%	± 15%
Mid	2.5	< 10%	< 15%	± 15%
High	7.5	< 10%	< 15%	± 15%
Chloroform	Low	0.3	< 10%	< 15%	± 15%
Mid	2.5	< 10%	< 15%	± 15%
High	7.5	< 10%	< 15%	± 15%

Visualization of Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of volatile organic compounds in blood using 1-Bromoheptane-d5 as an internal standard.

Caption: Workflow for VOC analysis using 1-Bromoheptane-d5.

The following diagram illustrates the logical relationship of using an internal standard for quantification.

Caption: Logic of internal standard quantification.

References

• 1. spectralworks.com [spectralworks.com]
• 2. texilajournal.com [texilajournal.com]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Stability of Deuterated Alkyl Halides

This technical support center provides guidance for researchers, scientists, and drug development professionals on the common stability issues encountered with deuterated alkyl halides. Below you will find troubleshooting guides and frequently asked questions to help ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of deuterated alkyl halides?

A1: The stability of deuterated alkyl halides is influenced by several environmental and inherent molecular factors. The key factors are:

• Temperature: Elevated temperatures accelerate the rates of all degradation pathways, including substitution, elimination, and radical formation.[1]

• Light (UV): Exposure to light, particularly UV radiation, can promote the homolytic cleavage of the carbon-halogen (C-X) bond, which initiates free-radical chain reactions. Alkyl iodides and bromides are especially susceptible to this.[1]

• Moisture (Water): Water can act as a nucleophile, leading to slow hydrolysis of the alkyl halide to form the corresponding deuterated alcohol and hydrohalic acid (HX).[1]

• Oxygen: Oxygen can participate in and propagate free-radical degradation, especially when initiated by light or heat.[1]

• Presence of Bases: Strong bases can promote dehydrohalogenation (E2 elimination) to form alkenes. Even weak bases can accelerate decomposition.[1]

Q2: How does deuteration affect the stability of an alkyl halide?

A2: Deuteration can enhance the stability of alkyl halides against certain degradation pathways due to the kinetic isotope effect (KIE).[1][2] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[2] Consequently, reactions where the C-D bond is broken in the rate-determining step proceed more slowly than for the non-deuterated counterpart.[2] This is particularly significant in E2 elimination reactions where a proton (or deuteron) is removed from the β-carbon.[2]

Q3: What are the common degradation pathways for deuterated alkyl halides?

A3: Deuterated alkyl halides are susceptible to the same degradation pathways as their non-deuterated analogs, although the rates may differ. The primary pathways include:

• Nucleophilic Substitution (SN1 and SN2): Reaction with nucleophiles, such as water, can lead to the formation of alcohols.[1]

• Elimination (E1 and E2): In the presence of bases, elimination reactions can occur to form alkenes.[1]

• Radical Reactions: Initiated by light or heat, these reactions can lead to a variety of degradation products.[1]

Q4: How should I properly store my deuterated alkyl halides to ensure their stability?

A4: Proper storage is crucial for maintaining the chemical and isotopic integrity of deuterated alkyl halides. Best practices include:

• Temperature: Store at the manufacturer-recommended low temperatures, often refrigerated (2-8°C) or frozen (-20°C).[1]

• Light: Store in amber glass vials or in the dark to protect from light.[1]

• Moisture: Use tightly sealed containers with high-quality caps (B75204) (e.g., PTFE-lined) to prevent moisture ingress.[1]

• Inert Atmosphere: For sensitive compounds or long-term storage, purge the container with an inert gas like nitrogen or argon before sealing.[1]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with deuterated alkyl halides.

Issue 1: My NMR spectrum shows unexpected peaks, suggesting my deuterated alkyl halide has degraded.

• Possible Cause: Hydrolysis due to the presence of moisture.

  • Troubleshooting Steps:

    • Review your handling procedures. Did you handle the compound under an inert atmosphere?

    • Ensure that your solvents are anhydrous.

    • Check the integrity of your container's seal.

    • For future experiments, consider storing the compound over a desiccant.

• Possible Cause: Base-catalyzed elimination.

  • Troubleshooting Steps:

    • Ensure all glassware is free from basic residues.

    • Avoid storing the alkyl halide near volatile bases such as amines.

    • If a base is used in your reaction, consider if a weaker, non-nucleophilic base could be substituted.

Issue 2: I am observing poor reproducibility in my kinetic experiments.

• Possible Cause: Degradation of the deuterated alkyl halide stock solution.

  • Troubleshooting Steps:

    • Prepare fresh solutions for each experiment.

    • If using a stock solution, store it under the recommended conditions (cold, dark, inert atmosphere).

    • Periodically check the purity of the stock solution using NMR or GC-MS.

• Possible Cause: Photodegradation from ambient light.

  • Troubleshooting Steps:

    • Protect your experimental setup from light by using amber glassware or covering it with aluminum foil.

    • Work in a dimly lit area if possible.

Data Presentation

The stability of deuterated alkyl halides can be quantitatively assessed by comparing their reaction rates to their non-deuterated (protium) counterparts. This is expressed as the Kinetic Isotope Effect (KIE), kH/kD. A KIE greater than 1 indicates that the deuterated compound is more stable (reacts slower).

Table 1: Factors Affecting the Stability of Deuterated Alkyl Halides

Factor	Effect on Stability	Mitigation Strategy
Temperature	Elevated temperatures accelerate decomposition rates for all degradation pathways.[1]	Store at recommended low temperatures (e.g., 2-8°C or -20°C). Avoid repeated freeze-thaw cycles.[1]
Light (UV)	Promotes homolytic cleavage of the C-X bond, initiating free-radical chain reactions.[1]	Store in amber glass vials or in the dark. Use UV-blocking containers for sensitive compounds.[1]
Moisture (Water)	Acts as a nucleophile, leading to slow hydrolysis to form the corresponding deuterated alcohol.[1]	Store in tightly sealed containers with PTFE-lined caps. Handle under an inert atmosphere (Nitrogen or Argon).[1]
Oxygen	Can participate in and propagate free-radical degradation pathways.[1]	Purge containers with an inert gas before sealing. Use septa-sealed bottles for repeated access.[1]
Bases	Strong bases promote dehydrohalogenation (E2 elimination) to form alkenes.[1]	Ensure storage containers and handling equipment are clean and free of basic residues. Avoid storage with amines, hydroxides, etc.[1]

Table 2: Kinetic Isotope Effect (kH/kD) for Solvolysis of Alkyl Halides in H2O vs. D2O

Alkyl Halide	Temperature (°C)	kH₂O/kD₂O
Isopropyl bromide	50	1.18
tert-Butyl chloride	25	1.39
tert-Amyl chloride	25	1.41

Note: Data is illustrative and compiled from typical values found in physical organic chemistry literature. The kH₂O/kD₂O ratio reflects the solvent isotope effect on the rate of hydrolysis.

Experimental Protocols

1. Stability Assessment by Nuclear Magnetic Resonance (NMR) Spectroscopy

• Principle: NMR is a non-destructive technique used to monitor the chemical and isotopic purity of a deuterated alkyl halide over time. The appearance of new signals or changes in the integration of existing signals indicates degradation.[1]

• Methodology:

  • Prepare a stock solution of the deuterated alkyl halide in a suitable deuterated solvent.

  • Add a known amount of an internal standard (a stable compound with a distinct NMR signal that does not overlap with the analyte or expected degradation products, e.g., 1,3,5-trimethoxybenzene).

  • Acquire a quantitative ¹H NMR spectrum at time-zero.

  • Integrate the signal of a characteristic peak of the deuterated alkyl halide relative to the signal of the internal standard.

  • Store the NMR tube under the desired test conditions (e.g., specific temperature, light exposure).

  • Acquire subsequent ¹H NMR spectra at predetermined time intervals (e.g., 24h, 48h, 1 week).

  • Compare the relative integration of the analyte peak to the internal standard over time to quantify the percentage of degradation.

2. Stability Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC-MS is a highly sensitive method for separating and identifying volatile compounds. It can be used to detect and quantify the parent deuterated alkyl halide and any volatile degradation products.[1]

• Methodology:

  • Prepare a stock solution of the deuterated alkyl halide in a high-purity, volatile solvent (e.g., hexane, ethyl acetate).

  • Develop a GC method with a suitable temperature program to achieve good separation between the parent compound and potential impurities or degradation products (e.g., the corresponding alkene or alcohol).

  • Analyze an initial sample (time-zero) to establish the purity profile and the peak area of the parent compound.

  • Store the stock solution under the desired test conditions.

  • At each time point, withdraw an aliquot, prepare a sample for GC-MS analysis, and run it using the established method.

  • The decrease in the peak area of the parent compound and the emergence of new peaks corresponding to degradation products are used to assess stability.

Visualizations

Caption: Troubleshooting workflow for degradation of deuterated alkyl halides.

Caption: General workflow for an experimental stability study.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Isotopic Exchange in 1-Bromoheptane-d5

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals working with 1-bromoheptane-d5. The information is presented in a question-and-answer format to directly address common issues encountered during synthesis, purification, and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to assess for the quality of 1-bromoheptane-d5?

A1: The two most critical parameters are chemical purity and isotopic purity. Chemical purity refers to the absence of other chemical entities, while isotopic purity is the percentage of the compound that contains deuterium (B1214612) at the desired positions. It is crucial to determine both the isotopic enrichment and the structural integrity of the final product.[1]

Q2: Which analytical techniques are best for determining the isotopic purity of my 1-bromoheptane-d5?

A2: High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary techniques.[1] HR-MS can determine the isotopic enrichment by analyzing the relative abundance of H/D isotopologue ions.[1][2][3] ¹H and ²H NMR can confirm the positions of the deuterium labels and provide insights into the relative isotopic purity.[1]

Q3: Can the deuterium in 1-bromoheptane-d5 affect its behavior during chromatographic purification?

A3: Yes, although the effect is often subtle. The carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond, which can lead to minor differences in polarity and intermolecular interactions.[1] This phenomenon, known as the kinetic isotope effect, can sometimes be exploited for the chromatographic separation of deuterated and non-deuterated compounds.[1][4]

Q4: What is isotopic scrambling and how can it affect my 1-bromoheptane-d5 experiment?

A4: Isotopic scrambling is the unwanted redistribution of deuterium atoms to other positions within the molecule or between molecules.[1][5] This can be a significant challenge during synthesis and purification, as it can lead to a mixture of isotopologues (e.g., d1, d2, d3, d4 species) and a decrease in the isotopic purity of your target 1-bromoheptane-d5.[1] Scrambling can be caused by acidic or basic conditions, elevated temperatures, or even during certain analytical procedures like mass spectrometry.[5]

Troubleshooting Guides

Low Deuterium Incorporation

Problem: The final 1-bromoheptane (B155011) product shows low deuterium incorporation as determined by MS or NMR.

Possible Cause	Suggested Solution
Incomplete reaction of the deuterated starting material.	Increase reaction time or temperature. Ensure proper mixing.
Isotopic exchange with residual protons from reagents or solvents.	Use deuterated solvents and reagents where possible. Ensure all glassware is thoroughly dried to remove any residual water.
Use of a non-deuterated precursor in a dehalogenative deuteration approach.	Ensure the starting alkyl halide is not the protonated version.
Sub-optimal reaction conditions for H/D exchange.	If using a direct H/D exchange method, optimize the catalyst, temperature, and pressure.[5][6]
Inefficient deuterium source in dehalogenative deuteration.	Ensure the D₂O or other deuterium source is of high isotopic purity and used in sufficient excess.[7][8]

Unexpected Peaks in NMR Spectrum

Problem: The ¹H NMR spectrum of purified 1-bromoheptane-d5 shows unexpected peaks.

Possible Cause	Suggested Solution
Residual protonated starting material (e.g., 1-heptanol).	Improve purification. A liquid-liquid extraction with water can help remove residual alcohol. Further purification by column chromatography may be necessary.[9]
Presence of elimination byproduct (1-heptene).	The synthesis of alkyl halides from alcohols using strong acid can lead to elimination byproducts.[9] Adjust reaction conditions (e.g., lower temperature) to minimize elimination. Purify by distillation or chromatography.
Isotopic scrambling leading to partially deuterated species.	Re-evaluate the reaction conditions to minimize scrambling (e.g., avoid excessively high temperatures or prolonged exposure to strong acids/bases).[5]
Residual solvents from purification (e.g., ethyl acetate (B1210297), hexane).	Dry the sample under high vacuum for an extended period.

Mass Spectrum Shows a Distribution of Isotopologues

Problem: The mass spectrum shows a range of masses corresponding to d1, d2, d3, d4, and d5 species instead of a single peak for 1-bromoheptane-d5.

Possible Cause	Suggested Solution
Isotopic scrambling during the synthesis.	Optimize reaction conditions to be milder. Consider alternative synthetic routes that are less prone to scrambling.
In-source H/D scrambling in the mass spectrometer.	This can occur due to collisional heating prior to dissociation.[5] Optimize MS instrument parameters to minimize ion heating.[5] Fragmentation techniques like ECD or ETD may cause less scrambling than CID.[5]
Impure deuterated starting material.	Analyze the isotopic purity of the starting material before conducting the reaction.
Natural abundance of isotopes (e.g., ¹³C, ⁸¹Br).	This is expected. High-resolution mass spectrometry can help distinguish between different isotopologues.[2][3]

Experimental Protocols

General Synthesis of 1-Bromoheptane via Sₙ2 Reaction

This protocol is adapted from the synthesis of 1-bromobutane (B133212) and should be optimized for 1-bromoheptane-d5.[9][10][11]

• Reaction Setup: In a round-bottom flask, combine the deuterated 1-heptanol (B7768884) (e.g., 1-heptanol-1,1,2,2,3-d5) with sodium bromide.

• Acid Addition: Cool the flask in an ice bath and slowly add concentrated sulfuric acid with stirring. The acid protonates the hydroxyl group, making it a good leaving group (H₂O).[9][11]

• Reflux: Heat the mixture to reflux. The bromide ion acts as a nucleophile, attacking the carbon bearing the leaving group in a concerted Sₙ2 mechanism.[10][12]

• Distillation: After the reflux period, distill the crude 1-bromoheptane-d5 from the reaction mixture.

• Workup: Wash the distillate with water, then a dilute sodium bicarbonate solution to remove acidic impurities, and finally with a saturated sodium chloride solution.

• Drying and Final Purification: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and perform a final distillation to obtain the purified product.

Purification by Column Chromatography

• Column Packing: Prepare a slurry of silica (B1680970) gel in a non-polar mobile phase (e.g., hexane). Pour the slurry into a chromatography column.[1]

• Sample Loading: Dissolve the crude 1-bromoheptane-d5 in a minimal amount of the mobile phase and load it onto the column. Dry loading onto a small amount of silica gel can improve resolution.[1]

• Elution: Elute the compound with the mobile phase. If necessary, gradually increase the polarity of the mobile phase (e.g., by adding small amounts of ethyl acetate to the hexane) to elute the product.[1]

• Fraction Collection and Analysis: Collect fractions and monitor them by Thin Layer Chromatography (TLC). Combine the pure fractions and remove the solvent under reduced pressure.[1]

Visualizations

Caption: A general workflow for the synthesis, purification, analysis, and troubleshooting of 1-bromoheptane-d5.

Caption: Key analytical techniques for assessing the isotopic purity of 1-bromoheptane-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. almacgroup.com [almacgroup.com]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Photo-induced dehalogenative deuteration and elimination of alkyl halides enabled by phosphine-mediated halogen-atom transfer - Chemical Science (RSC Publishing) DOI:10.1039/D5SC00026B [pubs.rsc.org]
• 9. Synthesis of 1-Bromobutane_Chemicalbook [chemicalbook.com]
• 10. vernier.com [vernier.com]
• 11. Chemistry 210 Experiment 8 [home.miracosta.edu]
• 12. Solved SN2: Synthesis of 1-Bromobutane Alkyl halides can be | Chegg.com [chegg.com]

Technical Support Center: Optimizing Chromatographic Separation of 1-Bromoheptane-d5

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the chromatographic separation of 1-Bromoheptane-d5 and related analytes.

Frequently Asked Questions (FAQs)

Q1: Which chromatographic technique is better for separating 1-Bromoheptane-d5 and its non-deuterated analog, GC or HPLC?

A1: Both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are viable techniques for this separation.

• GC-MS is often preferred for volatile, thermally stable compounds like 1-Bromoheptane. It provides excellent separation and definitive identification through mass spectrometry, where the deuterated compound will show a mass spectrum with key fragments shifted by 5 mass units compared to the unlabeled compound. On common non-polar GC columns, an "inverse isotope effect" is often observed, where the heavier deuterated compound elutes slightly earlier than its non-deuterated counterpart.

• Reversed-Phase HPLC (RP-HPLC) is also effective. The separation is based on slight differences in hydrophobicity caused by deuteration. Typically, the deuterated compound is slightly less retained on a C18 column and will elute just before the non-deuterated version. Method development in HPLC offers high flexibility by adjusting mobile phase composition and temperature.[1][2]

Q2: Why is my resolution between the deuterated and non-deuterated peaks so poor?

A2: The separation of isotopologues is challenging due to their very similar physicochemical properties. Poor resolution is a common issue. To improve it:

• In GC: Optimize the temperature program. A slower ramp rate (e.g., 5-10°C/min) can enhance separation.[3] Using a longer column (e.g., 60 m instead of 30 m) increases the number of theoretical plates and can improve resolution.

• In HPLC: Resolution is governed by efficiency, selectivity, and retention.[1][2][4]

  • Increase Selectivity (α): This is the most powerful tool.[1][4] Try changing the organic modifier in your mobile phase (e.g., switch from acetonitrile (B52724) to methanol (B129727) or vice-versa).[2] Adjusting the mobile phase pH can also influence selectivity, although it is less impactful for non-ionizable compounds like 1-Bromoheptane.[4][5]

  • Increase Retention Factor (k'): Increase the proportion of the weaker solvent in your mobile phase (e.g., increase the water percentage in RP-HPLC).[1][2] This gives the analytes more time to interact with the stationary phase, potentially improving separation.

  • Increase Efficiency (N): Use a column with a smaller particle size (e.g., sub-2 µm) or a longer column.[2][4] Ensure your system's dead volume is minimized.[4]

Q3: My peaks are tailing. What are the common causes and solutions?

A3: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase or by issues within the chromatographic system.

• Chemical Causes (Analyte-Specific): For basic compounds, interactions with acidic silanol (B1196071) groups on the silica-based stationary phase are a primary cause.[4] While 1-Bromoheptane is not strongly basic, active sites in the column or inlet liner can still cause issues.

  • Solution: Use a highly inert column (e.g., DB-5ms Ultra Inert for GC) and an inert liner.[6] For HPLC, ensure the mobile phase buffer has adequate capacity if analyzing with compounds that are acidic or basic.[2]

• System/Column Causes:

  • Column Void: A void or channel in the column packing can cause peak tailing. This can result from pressure shocks or operating outside the column's recommended pH and temperature ranges.[4][6]

  • Contamination: Buildup of non-volatile material at the head of the column can create active sites.[7]

  • Solution: Replace the column if a void is suspected.[4] Use a guard column to protect the analytical column from contaminants. Regularly inspect and clean the GC inlet liner.[7]

Q4: My retention times are shifting from one injection to the next. What should I check?

A4: Retention time instability compromises reliable identification. The root cause is often related to the mobile phase, flow rate, or temperature.

• Check for Leaks: A leak in the system, particularly at the injector septum or column fittings, will cause pressure and flow rate fluctuations.[7][8][9]

• Mobile Phase (HPLC): Ensure the mobile phase is properly degassed, as dissolved gases can form bubbles in the pump.[10] If preparing the mobile phase online, ensure the mixing valve is functioning correctly.

• Flow Rate (GC/HPLC): Verify that the gas or solvent flow rates are stable. A faulty pump or electronic pressure controller can cause drift.[7][8]

• Column Temperature: Ensure the column oven is maintaining a stable and uniform temperature.[8] Inconsistent temperature leads directly to retention time shifts.[7]

Data Presentation: Chromatographic Parameters

The following tables summarize typical starting parameters for GC-MS and HPLC method development for 1-Bromoheptane and its deuterated analog.

Table 1: Recommended GC Column Specifications

Parameter	Recommendation	Rationale
Stationary Phase	5% Phenyl / 95% Dimethylpolysiloxane (e.g., DB-5ms, ZB-5ms)	This non-polar phase provides good selectivity for halogenated hydrocarbons and is robust.[6]
Column Length	30 m - 60 m	30 m is standard; 60 m provides higher resolution for difficult separations like isotopologues.
Internal Diameter	0.25 mm - 0.32 mm	0.25 mm ID offers higher efficiency.
Film Thickness	0.25 µm - 1.0 µm	A standard 0.25 µm or 0.5 µm film is suitable for this analyte.

Table 2: HPLC Method Development Parameters

Parameter	Initial Condition	Optimization Strategy
Stationary Phase	C18 (Octadecylsilane)	Standard choice for reversed-phase separation of non-polar to moderately polar compounds.[5]
Column Dimensions	4.6 mm ID x 150 mm, 3.5-5 µm	A good starting point for method development.
Mobile Phase A	Water	Weak solvent in RP-HPLC.
Mobile Phase B	Acetonitrile or Methanol	Strong solvents. Test both to see which provides better selectivity.[2]
Gradient	5% to 95% B over 10-20 min	A scouting gradient helps determine the approximate elution conditions.[11]
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Temperature	30 - 40 °C	Can be adjusted to fine-tune selectivity and improve peak shape.[2]

Experimental Protocols

Protocol 1: GC-MS Analysis of 1-Bromoheptane-d5

This protocol provides a starting point for the separation and identification of 1-Bromoheptane-d5.

• Sample Preparation:

  • If the analyte is in an aqueous matrix, perform a liquid-liquid extraction. To 3 mL of sample, add 2 mL of a suitable organic solvent (e.g., Methyl tert-butyl ether).

  • Vortex the mixture for 1 minute.

  • Allow the phases to separate.

  • Carefully collect the upper organic layer for injection.

• GC-MS Instrument Conditions:

  • GC System: Agilent GC with 5975 MSD or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).[6]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet: Split/Splitless injector at 250°C.

  • Injection Mode: Splitless for trace analysis, or a high split ratio (e.g., 50:1) for concentrated samples.[12]

  • Injection Volume: 1 µL.

  • Oven Temperature Program:

    • Initial Temperature: 50°C, hold for 2 minutes.

    • Ramp: 10°C/min to 250°C.[3]

    • Hold: Hold at 250°C for 5 minutes.

  • MSD Parameters:

    • Transfer Line: 280°C.

    • Ion Source: 230°C, Electron Ionization (EI).

    • Scan Range: 40-250 amu.

Protocol 2: HPLC Method Development for 1-Bromoheptane-d5 Separation

This protocol outlines a systematic approach to developing a reversed-phase HPLC method.

• Initial Setup:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: C18, 4.6 mm ID x 150 mm, 5 µm particle size.

  • Mobile Phase A: HPLC-grade Water.

  • Mobile Phase B: HPLC-grade Acetonitrile.

  • Column Temperature: 30°C.

  • Flow Rate: 1.0 mL/min.

  • Detector: UV at 210 nm (as 1-Bromoheptane has no strong chromophore, a low wavelength is used for general detection; an Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer would be more suitable if available).

• Scouting Gradient:

  • Run a broad linear gradient from 5% B to 95% B over 20 minutes.

  • Observe the retention times of the analyte and its deuterated analog. This will establish the approximate elution percentage of the organic solvent.

• Method Optimization:

  • Isocratic vs. Gradient: If the peaks elute close together, develop an isocratic (constant mobile phase composition) or shallow gradient method around the elution percentage found in the scouting run. For example, if the peaks eluted at 70% B, try an isocratic run at 65% B or a shallow gradient from 60% to 75% B over 15 minutes.

  • Optimize Selectivity (α):

    • Solvent Type: Replace Acetonitrile with Methanol as Mobile Phase B and repeat the scouting gradient. The change in solvent can alter the elution order or improve the separation between the isotopologues.[2]

    • Temperature: Analyze the sample at different column temperatures (e.g., 25°C, 40°C, 50°C). Temperature can affect selectivity and sometimes significantly improve resolution.[2]

  • Fine-tune Retention (k'): Adjust the water/organic solvent ratio to achieve retention factors between 2 and 10 for optimal resolution.[5]

Visualized Workflows & Troubleshooting

Method Development Workflow

Caption: Workflow for chromatographic method development.

Troubleshooting Poor Peak Resolution

Caption: Decision tree for troubleshooting poor peak resolution.

References

• 1. chromtech.com [chromtech.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. pharmaguru.co [pharmaguru.co]
• 5. nacalai.com [nacalai.com]
• 6. gcms.cz [gcms.cz]
• 7. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 8. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. stepbio.it [stepbio.it]
• 10. immun.lth.se [immun.lth.se]
• 11. agilent.com [agilent.com]
• 12. Analysis of solvents using GC-MS - Chromatography Forum [chromforum.org]

Technical Support Center: Addressing Matrix Effects with 1-Bromoheptane-d5 Internal Standard

Welcome to the technical support center for the application of 1-Bromoheptane-d5 as an internal standard (IS) in mass spectrometry-based analysis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on mitigating matrix effects and to offer solutions for common issues encountered during method development and sample analysis.

While specific published applications for 1-Bromoheptane-d5 are not widely available, this guide uses the analysis of a representative non-polar, medium-volatility analyte ("Analyte X") to illustrate the principles and practices of using a deuterated structural analog to correct for matrix effects.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromoheptane-d5 and why is it used as an internal standard?

A1: 1-Bromoheptane-d5 is a deuterated form of 1-Bromoheptane, meaning five hydrogen atoms have been replaced with their heavier isotope, deuterium.[1][2] Its chemical and physical properties are nearly identical to its non-deuterated counterpart, making it an ideal internal standard for analytes with similar structures.[3] When added to a sample at a known concentration, it co-elutes with the analyte and experiences similar variations during sample preparation, injection, and ionization, thus allowing for more accurate and precise quantification.[4]

Q2: What are the key physical and chemical properties of 1-Bromoheptane-d5?

A2: Key properties include:

• Molecular Formula: C₇H₁₀D₅Br[1]

• Molecular Weight: Approximately 184.13 g/mol [1]

• CAS Number: 1219805-66-9[2]

• Boiling Point: Similar to 1-Bromoheptane, which is 180 °C.[5]

• Solubility: Insoluble in water, but soluble in organic solvents like methanol (B129727) and acetonitrile.[5]

Q3: How should 1-Bromoheptane-d5 be stored?

A3: For long-term stability, it is recommended to store the pure compound at -20°C.[6] If in solution, storage at -80°C is preferable.[6] It is considered stable under recommended storage conditions, but re-analysis for chemical purity is advised after extended periods (e.g., three years).[7]

Q4: What is a "matrix effect" and how does an internal standard help?

A4: A matrix effect is the alteration of an analyte's ionization efficiency by co-eluting compounds from the sample matrix (e.g., plasma, urine, soil extract).[8] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate quantification.[9] A suitable internal standard, like 1-Bromoheptane-d5, co-elutes with the analyte and is affected by the matrix in a similar way.[3] By using the ratio of the analyte signal to the internal standard signal for quantification, the variability caused by the matrix effect can be normalized.[10]

Troubleshooting Guide

This section addresses specific issues that may arise when using 1-Bromoheptane-d5 as an internal standard.

Q1: I'm observing poor precision and accuracy in my results. What are the possible causes?

A1: Poor precision and accuracy can stem from several factors:

• Inconsistent Internal Standard Addition: Ensure the internal standard is added precisely and consistently to all samples, calibrators, and quality controls. Use calibrated pipettes and vortex thoroughly after addition.

• Differential Matrix Effects: If the analyte and internal standard do not co-elute perfectly, they may be affected differently by matrix components. This can happen due to the "isotope effect," where deuterated compounds sometimes elute slightly earlier than their non-deuterated counterparts.

  • Solution: Adjust chromatographic conditions (e.g., gradient, mobile phase composition) to ensure co-elution.

• Internal Standard Instability: Verify the stability of 1-Bromoheptane-d5 in your sample matrix and storage conditions. Degradation of the internal standard will lead to inaccurate results.

Q2: The peak area of my internal standard (1-Bromoheptane-d5) is highly variable across my sample batch. What should I do?

A2: High variability in the internal standard peak area is a red flag.

• Check for Sample Preparation Errors: Inconsistent extraction recovery can lead to variable IS response. Review your sample preparation steps for consistency.

• Investigate Matrix Effects: Severe and variable ion suppression in different samples can cause this. A post-column infusion experiment can help identify regions of significant ion suppression in your chromatogram.

• Instrument Performance: Check for issues with the autosampler (inconsistent injection volumes) or the mass spectrometer ion source (contamination).

Q3: I see a small peak for my analyte in my blank samples that only contain the internal standard. What could be the cause?

A3: This is likely due to isotopic contribution.

• Cause: The 1-Bromoheptane-d5 internal standard may contain a small percentage of the non-deuterated (d0) form as an impurity.

• Troubleshooting Steps:

  • Analyze a high-concentration solution of the 1-Bromoheptane-d5 internal standard.

  • Monitor the mass transition for the unlabeled analyte.

  • Quantify the percentage of the unlabeled analyte relative to the main deuterated peak.

  • If the contribution is significant, you may need to source a higher purity standard or adjust the concentration of the IS to minimize this effect.

Q4: My analyte and 1-Bromoheptane-d5 peaks are not fully co-eluting. Is this a problem?

A4: Yes, this can be a significant issue.

• Problem: Even a slight separation in retention time can expose the analyte and internal standard to different matrix components as they enter the ion source, leading to differential ion suppression or enhancement.

• Solution:

  • Modify Chromatography: Adjust the gradient, flow rate, or mobile phase composition to achieve better peak overlap.

  • Evaluate Impact: If perfect co-elution is not possible, you must validate that the degree of separation does not negatively impact the accuracy and precision of the method by performing matrix effect experiments with multiple sources of the matrix.

Quantitative Data Summary

The following table presents illustrative data from a matrix effect experiment for "Analyte X" using 1-Bromoheptane-d5 as the internal standard. The experiment compares the analyte response in a clean solvent to the response in six different lots of human plasma.

Table 1: Matrix Effect Evaluation for Analyte X in Human Plasma

Sample ID	Analyte Peak Area (Solvent)	Analyte Peak Area (Post-Spiked Plasma)	IS Peak Area (Post-Spiked Plasma)	Response Ratio (Analyte/IS)	Matrix Effect (%)
Plasma Lot 1	1,250,000	850,000	980,000	0.867	-32.0%
Plasma Lot 2	1,250,000	910,000	1,050,000	0.867	-27.2%
Plasma Lot 3	1,250,000	780,000	900,000	0.867	-37.6%
Plasma Lot 4	1,250,000	880,000	1,015,000	0.867	-29.6%
Plasma Lot 5	1,250,000	825,000	950,000	0.867	-34.0%
Plasma Lot 6	1,250,000	930,000	1,075,000	0.867	-25.6%
Mean	0.867	-31.0%
%RSD	0.0%	13.5%

Note: This data is for illustrative purposes only. The stable response ratio (Analyte/IS) across different plasma lots, despite significant ion suppression (negative Matrix Effect %), demonstrates the effectiveness of the internal standard in correcting for these effects.

Experimental Protocols & Visualizations

Protocol: Evaluating Matrix Effects Using the Post-Extraction Spike Method

This protocol describes a standard procedure to quantify the matrix effect for a given analyte and internal standard.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard spiked into the reconstitution solvent.

  • Set B (Post-Spike Matrix): Blank matrix is extracted first, and then the analyte and internal standard are spiked into the final extract.

  • Set C (Pre-Spike Matrix): Analyte and internal standard are spiked into the blank matrix before the extraction process.

• Sample Extraction: Process Sets B and C using your validated sample preparation method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Analysis: Analyze all three sets of samples via LC-MS/MS.

• Calculations:

  • Matrix Factor (MF): (Peak area of analyte in Set B) / (Peak area of analyte in Set A). An MF < 1 indicates ion suppression; an MF > 1 indicates ion enhancement.

  • Recovery (RE): (Peak area of analyte in Set C) / (Peak area of analyte in Set B).

  • Internal Standard Normalized Matrix Factor (IS-Normalized MF): (MF of Analyte) / (MF of Internal Standard). The coefficient of variation (%CV) of the IS-Normalized MF across different lots of matrix should be <15%.

Workflow for Matrix Effect Evaluation.

Troubleshooting Logic Diagram

Decision tree for troubleshooting common IS issues.

References

• 1. 1-Bromoheptane-6,6,7,7,7-d5 | C7H15Br | CID 131708596 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dokumen.pub [dokumen.pub]
• 3. Help choosing an internalstandard - Chromatography Forum [chromforum.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tdi-bi.com [tdi-bi.com]
• 7. dixiprod01.ifscloud.net:58443 [dixiprod01.ifscloud.net:58443]
• 8. researchgate.net [researchgate.net]
• 9. kelid1.ir [kelid1.ir]
• 10. umweltbundesamt.de [umweltbundesamt.de]

Technical Support Center: Minimizing Ion Suppression with 1-Bromoheptane-d5 in LC-MS

Welcome to the technical support center for minimizing ion suppression in liquid chromatography-mass spectrometry (LC-MS) applications utilizing 1-bromoheptane-d5. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during their experiments, particularly in the context of derivatization of target analytes.

Troubleshooting Guide

This guide provides solutions to common problems that may be related to ion suppression when using methods involving 1-bromoheptane-d5 as a derivatizing agent or internal standard.

Problem	Possible Cause	Recommended Solutions
Low signal intensity for your derivatized analyte in matrix samples compared to clean solvent.	This is a classic indicator of ion suppression, where matrix components co-eluting with your analyte interfere with its ionization.[1][2]	1. Optimize Sample Preparation: Enhance the cleanup of your sample to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) are generally more effective at removing phospholipids (B1166683) and salts than simple protein precipitation. 2. Chromatographic Separation: Adjust your LC gradient to better separate your analyte from the ion-suppressing compounds. Experiment with different column chemistries (e.g., C18, Phenyl-Hexyl) to alter selectivity. 3. Dilution: If sensitivity allows, diluting your sample can reduce the concentration of matrix components, thereby lessening their suppressive effects.
Poor reproducibility of analyte signal across different sample preparations.	Inconsistent removal of matrix components is a likely cause. This can also be due to variability in the derivatization reaction efficiency between samples.	1. Standardize Sample Preparation: Ensure your sample preparation protocol is robust and consistently applied. Automation can help in reducing variability. 2. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS of your target analyte, derivatized with 1-bromoheptane (B155011), will co-elute and experience similar ion suppression, allowing for reliable normalization. If 1-bromoheptane-d5 is used to derivatize the analyte, a non-deuterated analogue of the analyte derivatized with non-deuterated 1-bromoheptane could be used as an internal standard.
Analyte and 1-bromoheptane-d5 derivatized internal standard show different responses in matrix.	This suggests that the analyte and the internal standard are experiencing differential ion suppression. This can happen if they are not perfectly co-eluting. Even a small shift in retention time can expose them to different co-eluting matrix components.[3]	1. Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard to confirm they are eluting at the exact same time. 2. Adjust Chromatography: If there is a slight separation, modify the LC method (e.g., gradient, flow rate) to ensure perfect co-elution. A less resolving column might even be beneficial in this specific case to force co-elution.[4]
Significant drop in signal intensity during a run, especially in later injections.	This could be due to the build-up of matrix components on the column or in the MS source, leading to increasing ion suppression over time.	1. Implement Column Washing: Introduce a robust column wash step at the end of each injection to remove strongly retained matrix components. 2. Source Cleaning: Regularly clean the mass spectrometer's ion source to prevent contamination build-up. 3. Use a Diverter Valve: Divert the flow to waste during the early part of the chromatogram when highly polar, non-retained matrix components (like salts) are eluting.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it impact my analysis when using 1-bromoheptane-d5?

A1: Ion suppression is the reduction in the ionization efficiency of a target analyte in the mass spectrometer's ion source due to the presence of co-eluting compounds from the sample matrix.[2][5][6] When using 1-bromoheptane-d5, likely as a derivatizing agent for analytes like carboxylic acids or fatty acids, matrix components such as phospholipids, salts, and endogenous metabolites can compete with your derivatized analyte for ionization. This leads to a lower signal intensity, which can result in poor sensitivity, inaccuracy, and imprecision in your quantitative results.[7]

Q2: Why is a deuterated compound like 1-bromoheptane-d5 used in these methods?

A2: Deuterated compounds are commonly used to create stable isotope-labeled internal standards (SIL-IS). A SIL-IS is considered the gold standard for quantitative LC-MS analysis because its chemical and physical properties are nearly identical to the non-deuterated analyte.[8] This means it will have a very similar retention time and experience similar ion suppression effects. By adding a known amount of a SIL-IS (e.g., your analyte of interest derivatized with 1-bromoheptane-d5) to your samples, you can use the ratio of the analyte signal to the SIL-IS signal for quantification. This ratio corrects for variability caused by ion suppression and sample preparation, leading to more accurate and precise results.

Q3: What are the primary sources of ion suppression when analyzing biological samples like plasma or urine after derivatization?

A3: In biological matrices, the main culprits for ion suppression are:

• Phospholipids: Abundant in plasma and notorious for causing ion suppression in reversed-phase chromatography.

• Salts and Buffers: High concentrations of non-volatile salts can interfere with the electrospray ionization process.

• Endogenous Metabolites: Other small molecules in the sample that may co-elute with your derivatized analyte.

• Derivatization Reagent and Byproducts: Excess derivatization reagent or byproducts from the reaction can also cause ion suppression.

Q4: How can I experimentally determine if ion suppression is affecting my assay?

A4: A widely used method is the post-column infusion experiment .[9] In this experiment, a constant flow of your derivatized analyte solution is infused into the mass spectrometer after the LC column. A blank matrix sample (that has undergone the derivatization process) is then injected onto the column. Any significant dip in the constant signal of your analyte as the matrix components elute indicates a region of ion suppression.

Q5: Can I simply dilute my sample to overcome ion suppression?

A5: While sample dilution can reduce the concentration of interfering matrix components and thus alleviate ion suppression, it also dilutes your analyte. This can compromise the sensitivity of your assay, particularly if your analyte is present at low concentrations. Dilution should be considered as one of several strategies and may not be suitable for all applications.

Experimental Protocols

Post-Column Infusion Experiment to Identify Ion Suppression Zones

Objective: To identify the regions in the chromatogram where co-eluting matrix components cause ion suppression.

Materials:

• LC-MS system with a T-junction

• Syringe pump

• Standard solution of your analyte derivatized with 1-bromoheptane

• Blank matrix extract (e.g., plasma extract that has gone through the derivatization and sample preparation process)

• Mobile phases for your LC method

Procedure:

• Set up your LC-MS system with your analytical column.

• Connect the outlet of the LC column to a T-junction.

• Connect a syringe pump to the second port of the T-junction. The syringe should contain a solution of your derivatized analyte at a concentration that gives a stable and moderate signal (e.g., 50 ng/mL).

• Connect the third port of the T-junction to the mass spectrometer's ion source.

• Begin infusing the derivatized analyte solution at a low flow rate (e.g., 10 µL/min).

• Start the LC flow with your initial mobile phase conditions. You should observe a stable baseline signal for your analyte.

• Inject the blank matrix extract onto the column and start your LC gradient.

• Monitor the signal of your infused analyte. A drop in the signal indicates ion suppression, while an increase indicates ion enhancement. The retention time of these signal changes corresponds to the elution of interfering matrix components.

Sample Preparation: Solid-Phase Extraction (SPE) for Fatty Acid Analysis

Objective: To remove phospholipids and other interfering components from a plasma sample prior to derivatization and LC-MS analysis.

Materials:

• Polymeric SPE cartridges (e.g., 30 mg, 1 mL)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• 5% Methanol in water

• Plasma sample

• Internal standard solution (e.g., a deuterated fatty acid)

Procedure:

• Sample Pre-treatment: To 100 µL of plasma, add 10 µL of the internal standard solution. Add 200 µL of 2% formic acid in water and vortex.

• SPE Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol, followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove salts and other polar interferences.

• Elution: Elute the fatty acids and the internal standard with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluent to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in the derivatization reaction mixture.

Visualizations

Caption: A logical workflow for troubleshooting and mitigating ion suppression in LC-MS analysis.

Caption: Diagram of the experimental setup for a post-column infusion experiment to detect ion suppression.

References

• 1. A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of fatty acid methyl esters by a gas--liquid chromatography--chemical ionization mass spectrometry computer system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeted LC–MS derivatization for aldehydes and carboxylic acids with a new derivatization agent 4-APEBA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. jianhaidulab.com [jianhaidulab.com]
• 6. A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ddtjournal.com [ddtjournal.com]
• 8. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]

potential for H/D exchange in 1-Bromoheptane-d5 solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the potential for Hydrogen/Deuterium (B1214612) (H/D) exchange in 1-bromoheptane-d5 solutions. Below you will find troubleshooting guides and Frequently Asked Questions (FAQs) to address specific issues that may be encountered during experiments.

Troubleshooting Guides

Issue 1: Suspected Loss of Deuterium Content in 1-Bromoheptane-d5

Symptoms:

• A decrease in the expected mass-to-charge ratio (m/z) in mass spectrometry (MS) analysis, indicating a lower number of deuterium atoms than anticipated.

• Appearance or increase of proton signals in the regions corresponding to the deuterated positions (C6 and C7) in ¹H Nuclear Magnetic Resonance (¹H-NMR) spectroscopy.

• A decrease in the deuterium signal intensity in ²H-NMR spectroscopy.[1]

Potential Causes & Solutions:

Potential Cause	Recommended Action
Exposure to High Temperatures	Store 1-bromoheptane-d5 at the recommended temperature, typically 2-8°C for short-term storage and -20°C for long-term storage, to minimize the risk of thermally induced degradation or exchange.[2][3]
Presence of Strong Acids or Bases	Avoid highly acidic or basic conditions, as these can catalyze H/D exchange, although this is less likely for C-D bonds on an alkyl chain compared to more acidic positions.[4] If acidic or basic conditions are necessary for a reaction, it is crucial to monitor the isotopic purity of the starting material and product.
Contamination with Protic Solvents or Moisture	Use anhydrous, aprotic solvents for reactions and sample preparation. Ensure all glassware is thoroughly dried to prevent the introduction of proton sources that could facilitate H/D exchange.[1][3] Store the compound under an inert atmosphere (e.g., argon or nitrogen) to protect it from atmospheric moisture.[1]
Presence of Metal Catalysts	Certain transition metals can catalyze H/D exchange.[5] If a metal catalyst is used in a reaction with 1-bromoheptane-d5, it is advisable to perform a control experiment to assess the stability of the deuterium label under the reaction conditions.

Frequently Asked Questions (FAQs)

Q1: How stable are the deuterium atoms on 1-bromoheptane-d5 under typical organic synthesis conditions?

A1: The carbon-deuterium (C-D) bonds at the C6 and C7 positions of 1-bromoheptane-d5 are generally very stable under typical organic synthesis conditions. These C(sp³)-D bonds are not acidic and are therefore not prone to exchange with protic solvents or reagents under neutral, mildly acidic, or mildly basic conditions. The C-D bond is stronger than a C-H bond, a phenomenon known as the kinetic isotope effect, which can enhance the stability of the molecule against certain degradation pathways.[1][6]

Q2: Can H/D exchange occur during nucleophilic substitution reactions with 1-bromoheptane-d5?

A2: It is highly unlikely that H/D exchange will occur at the C6 and C7 positions during standard nucleophilic substitution reactions. These reactions target the electrophilic carbon atom bonded to the bromine (C1) and do not typically affect the remote, non-activated C-D bonds of the alkyl chain.[6][7][8][9]

Q3: What are the best analytical techniques to confirm the isotopic purity of my 1-bromoheptane-d5 sample?

A3: The two primary methods for determining isotopic purity are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) can precisely measure the mass of the molecule and its isotopologues, allowing for the quantification of deuterium incorporation.[1][10][11][12][13]

• NMR Spectroscopy:

  • ¹H-NMR: Can be used to quantify the amount of residual protons at the deuterated positions by comparing the integral of these signals to a known internal standard.[11]

  • ²H-NMR: Directly detects the deuterium nuclei, and the signal intensity can be used to assess the level of deuteration.[1]

  • ¹³C-NMR: Deuterium substitution can cause a small shift in the resonance of adjacent carbon atoms, which can be used to quantify the degree of deuteration.[14][15]

Q4: How should I properly store my 1-bromoheptane-d5 solutions to prevent H/D exchange?

A4: To maintain the isotopic and chemical integrity of 1-bromoheptane-d5, proper storage is crucial.[2][3]

• Temperature: Store at low temperatures (2-8°C for short-term, -20°C for long-term).[2][3]

• Atmosphere: Store under a dry, inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container to protect from moisture.[1]

• Light: Protect from light by using amber vials or storing in the dark to prevent photolytic degradation.[4]

• Solvent: If in solution, use a dry, aprotic solvent.

Experimental Protocols

Protocol 1: Assessment of Deuterium Stability Under Experimental Conditions

This protocol is designed to determine if your specific experimental conditions are causing a loss of deuterium from 1-bromoheptane-d5.

Methodology:

• Sample Preparation: Prepare a reaction mixture containing 1-bromoheptane-d5 and all other reagents and solvents, excluding any key reactant that would initiate the desired transformation. This will serve as your stability-testing sample.

• Time-Zero Analysis: Immediately after preparation, take an aliquot of the mixture and analyze it by LC-MS and/or ¹H-NMR to establish the initial isotopic purity.

• Incubation: Subject the remaining stability-testing sample to the exact conditions of your experiment (temperature, stirring, etc.) for the intended duration of the reaction.

• Time-Point Analysis: At various time points (e.g., 1, 4, 8, and 24 hours), withdraw aliquots from the mixture.

• Sample Quenching (if necessary): If the mixture contains reactive species, quench the reaction by cooling and/or adding a suitable quenching agent.

• Analysis: Analyze each aliquot by LC-MS and/or ¹H-NMR.

• Data Interpretation: Compare the isotopic purity at each time point to the time-zero measurement. A significant decrease in the m/z value corresponding to the d5 species or an increase in the corresponding proton signals in the ¹H-NMR spectrum would indicate H/D exchange.

Data Presentation:

Time Point (hours)	Average Mass (from MS)	% of d5-Isotopologue Remaining	Integral of Residual Protons at C6/C7 (from ¹H-NMR)
0	e.g., 184.13	100%	e.g., 0.05
1
4
8
24

Visualizations

Caption: Troubleshooting workflow for suspected H/D exchange.

Caption: Experimental workflow for deuterium stability assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterium Isotope Effects on Acid-Base Equilibrium of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 7. savemyexams.com [savemyexams.com]
• 8. knockhardy.org.uk [knockhardy.org.uk]
• 9. youtube.com [youtube.com]
• 10. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 12. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Quantitative analysis of deuterium using the isotopic effect on quaternary (13)C NMR chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

degradation pathways of 1-Bromoheptane-d5 under different storage conditions

Welcome to the technical support center for 1-Bromoheptane-d5. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, storage, and troubleshooting of potential degradation pathways of 1-Bromoheptane-d5.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromoheptane-d5 and why is it used?

A1: 1-Bromoheptane-d5 is a deuterated form of 1-Bromoheptane, where five hydrogen atoms have been replaced by deuterium (B1214612) atoms. It is commonly used as an internal standard in quantitative analysis by mass spectrometry (LC/MS/MS) for the accurate measurement of 1-Bromoheptane or related compounds in various matrices.[1] The deuterium labeling provides a distinct mass difference, allowing it to be distinguished from the non-labeled analyte.

Q2: What are the primary concerns regarding the stability of deuterated standards like 1-Bromoheptane-d5?

A2: The main concerns include isotopic exchange (loss of deuterium), chromatographic shifts compared to the unlabeled compound, and potential degradation of the molecule itself through various chemical reactions.[1][2][3] These factors can impact the accuracy and reproducibility of analytical results.

Q3: How should I store 1-Bromoheptane-d5 to ensure its stability?

A3: 1-Bromoheptane-d5 should be stored at room temperature in a tightly sealed container, protected from light and moisture.[4] It is a flammable liquid and should be kept away from heat, sparks, and open flames.[5][6] For long-term storage, it is recommended to re-analyze the compound for chemical purity after three years.[4]

Troubleshooting Guide: Degradation and Purity Issues

This guide addresses specific issues that may arise during the use of 1-Bromoheptane-d5 in your experiments.

Issue 1: Inconsistent or Inaccurate Quantitative Results

Possible Cause: Degradation of 1-Bromoheptane-d5 or isotopic exchange.

Troubleshooting Steps:

• Verify Storage Conditions: Ensure the compound has been stored according to the recommended conditions (room temperature, tightly sealed, away from light and heat).[4][5][6] Improper storage can accelerate degradation.

• Check for Impurities: Analyze the 1-Bromoheptane-d5 standard by itself using your analytical method (e.g., GC-MS or LC-MS) to check for the presence of degradation products or unlabeled 1-bromoheptane.

• Evaluate for Isotopic Exchange: A common issue with deuterated standards is the exchange of deuterium atoms with protons from the solvent or matrix, especially in acidic or basic solutions.[2][7] This can lead to a decrease in the deuterated signal and an increase in the signal of the unlabeled analyte.

Issue 2: Appearance of Unexpected Peaks in Chromatogram

Possible Cause: Chemical degradation of 1-Bromoheptane-d5.

Potential Degradation Pathways:

• Hydrolysis: Reaction with water to form 1-heptanol-d5. This can be accelerated by the presence of nucleophiles or certain pH conditions.

• Dehydrobromination: Elimination of hydrogen bromide (or deuterium bromide) to form heptene-d4. This reaction is favored by the presence of strong bases.[8][9][10]

• Oxidative Degradation: Reaction with oxygen or other oxidizing agents, which can lead to a variety of oxidation products.[11]

• Photodegradation: Degradation upon exposure to light, particularly UV light, which can cause cleavage of the C-Br bond.[12][13]

The following table summarizes the potential degradation products and their expected mass differences.

Degradation Pathway	Degradation Product	Change in Molecular Weight	Potential Cause
Hydrolysis	1-Heptanol-d5	-18 (loss of HBr, gain of OH)	Presence of water
Dehydrobromination	Heptene-d4	-82 (loss of DBr)	Presence of strong bases
Oxidation	Heptanal-d5 / Heptanoic acid-d5	+14 / +30	Exposure to oxidizing agents
Photodegradation	Heptyl radical-d5	Fragmentation	Exposure to light

Experimental Protocols

Protocol 1: Assessment of 1-Bromoheptane-d5 Stability under Experimental Conditions

• Sample Preparation: Prepare a solution of 1-Bromoheptane-d5 in the solvent system used for your experiments at a known concentration.

• Incubation: Aliquot the solution into several vials. Store one vial under ideal conditions (e.g., -20°C, protected from light). Expose the other vials to conditions mimicking your experimental setup (e.g., room temperature on a benchtop, exposure to light, presence of acidic/basic additives).

• Time-Point Analysis: At various time points (e.g., 0, 2, 4, 8, 24 hours), analyze an aliquot from each condition by GC-MS or LC-MS.

• Data Analysis: Compare the peak area of 1-Bromoheptane-d5 and monitor for the appearance of new peaks corresponding to potential degradation products. A decrease in the peak area of the parent compound over time indicates instability.

Visualizing Degradation Pathways and Workflows

Diagram 1: Potential Degradation Pathways of 1-Bromoheptane-d5

Caption: Potential chemical degradation pathways for 1-Bromoheptane-d5.

Diagram 2: Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of 1-Bromoheptane-d5.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. lobachemie.com [lobachemie.com]
• 6. fishersci.com [fishersci.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. westfield.ma.edu [westfield.ma.edu]
• 9. 12.6. Reaction: Elimination of H-X (Dehydrohalogenation) – Introduction to Organic Chemistry [saskoer.ca]
• 10. brainly.com [brainly.com]
• 11. Hydroperoxide oxidation: unexpected C–C bond cleavage in branched alkanes and oxidation of molecular nitrogen [comptes-rendus.academie-sciences.fr]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

improving peak shape and resolution for 1-Bromoheptane-d5

Welcome to the technical support center for the chromatographic analysis of 1-Bromoheptane-d5. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments, with a focus on improving peak shape and resolution.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why am I observing peak tailing for 1-Bromoheptane-d5?

A1: Peak tailing, an asymmetrical peak with a trailing edge, is a common issue that can compromise resolution and integration accuracy.[1][2] It is often caused by unwanted interactions between the analyte and active sites within the GC system or by physical issues in the flow path.[3][4]

Troubleshooting Steps:

• Check for System Activity: Active sites, such as exposed silanols in the inlet liner or on the column stationary phase, can interact with polar functional groups. While 1-Bromoheptane-d5 is not highly polar, these interactions can still occur.

  • Solution: Replace the inlet liner with a new, deactivated liner.[2] If tailing persists, trim 10-20 cm from the front of the column to remove accumulated non-volatile residues or active sites.[2]

• Verify Column Installation: An improperly installed column can create dead volume or turbulence in the flow path, leading to tailing for all peaks.[5][6]

  • Solution: Ensure the column is cut squarely and installed at the correct height in both the inlet and detector according to the manufacturer's instructions.[2]

• Assess for Contamination: Contamination in the inlet or at the head of the column can lead to non-ideal partitioning of the analyte.[3]

  • Solution: Perform routine inlet maintenance, including replacing the septum and O-ring.[5] If a dirty sample was recently injected, consider using a guard column to protect the analytical column.[5]

• Evaluate Stationary Phase Choice: A mismatch between the analyte and the column's stationary phase can sometimes contribute to poor peak shape.

  • Solution: For halogenated hydrocarbons like 1-Bromoheptane-d5, a mid-polarity column, such as one with a 6% cyanopropylphenyl / 94% dimethylpolysiloxane phase (e.g., a G43 or 624-type column), is often effective.[7]

Q2: My 1-Bromoheptane-d5 peak is fronting. What is the cause and how can I fix it?

A2: Peak fronting, where the peak appears to lead into a sharp point, is most commonly caused by column overload or a mismatch between the sample solvent and the stationary phase.[1][2][8]

Troubleshooting Steps:

• Reduce Sample Concentration: Injecting too much analyte can saturate the stationary phase at the head of the column, causing molecules to travel ahead of the main band.[2]

  • Solution: Dilute the sample and reinject. If the peak shape improves and becomes more symmetrical, the original issue was column overload.

• Check Injection Volume and Split Ratio: A large injection volume or a split ratio that is too low can also lead to overloading.[2]

  • Solution: Reduce the injection volume. For split injections, ensure the split ratio is appropriate for the sample concentration (a minimum total flow of 20 mL/min through the inlet is a good starting point).[5]

• Evaluate Solvent Compatibility: If the sample solvent is significantly stronger (more non-polar in reversed-phase, more polar in normal-phase) than the mobile phase at the start of the analysis, it can cause peak distortion.

  • Solution: If possible, dissolve the sample in a solvent that is weaker or has a polarity similar to the initial mobile phase/oven conditions.

Q3: How can I improve the resolution between 1-Bromoheptane-d5 and a co-eluting peak?

A3: Resolution is the measure of separation between two peaks. It is influenced by three key factors: column efficiency, selectivity, and retention factor.[9][10] Optimizing these parameters can significantly improve separation.

Troubleshooting Steps:

• Optimize the Temperature Program (Retention Factor & Selectivity): Temperature has a major impact on retention and selectivity.[9]

  • Solution: Lower the initial oven temperature by 10-20°C to increase the interaction of early-eluting compounds with the stationary phase.[5][9] Employ a slower temperature ramp rate (e.g., decrease from 15°C/min to 5°C/min) to allow more time for separation to occur.[11]

• Adjust Carrier Gas Flow Rate (Efficiency): Each column has an optimal linear velocity for the carrier gas that provides maximum efficiency.[12]

  • Solution: Check and optimize the carrier gas flow rate or linear velocity. Note that hydrogen often provides better efficiency at higher velocities compared to helium, which can reduce run times without sacrificing resolution.[11][13]

• Change Column Dimensions (Efficiency): Column dimensions directly impact the number of theoretical plates, a measure of efficiency.[9]

  • Solution: For difficult separations, use a longer column (e.g., 60 m instead of 30 m) to increase the number of theoretical plates and improve resolution.[9][14] Alternatively, using a column with a smaller internal diameter (e.g., 0.18 mm instead of 0.25 mm) increases efficiency and produces sharper peaks.[9][12]

• Select a Different Stationary Phase (Selectivity): If optimizing the above parameters fails, the co-eluting compounds may not have different enough affinities for the current stationary phase.[9]

  • Solution: Choose a column with a different stationary phase to alter the elution order. If you are using a non-polar 5% phenyl column, switching to a more polar "WAX" or a mid-polarity "624" type phase can provide the necessary selectivity.[15]

Q4: I am seeing a slight retention time shift between 1-Bromoheptane-d5 and its non-deuterated analog. Is this normal?

A4: Yes, a small difference in retention time between a deuterated compound and its non-deuterated counterpart is a known phenomenon called a chromatographic or isotopic shift.[16] The carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond, which can lead to minor differences in intermolecular interactions and, consequently, a small shift in retention time.[17] This is generally not a cause for concern as long as the shift is consistent and the peaks are well-resolved.

Data Presentation

Table 1: Summary of GC Parameters for Optimization

Parameter	Objective	Recommended Action	Potential Impact on Peak Shape & Resolution
Inlet Temperature	Efficient Vaporization	Set 20-50°C above the boiling point of the least volatile analyte.	Too low: Broad or split peaks. Too high: Analyte degradation.
Oven Program	Improve Resolution	Lower initial temperature; use a slower ramp rate.	Increases retention and improves separation of closely eluting peaks.
Carrier Gas	Improve Efficiency	Use Hydrogen instead of Helium; operate at optimal linear velocity.	H2 provides better efficiency at higher flow rates, potentially reducing run time and improving peak shape.[11][13]
Column Dimensions	Increase Efficiency	Use a longer column (e.g., 30m -> 60m) or a smaller I.D. column (e.g., 0.25mm -> 0.18mm).	Increases theoretical plates, leading to sharper peaks and better resolution.[9]
Stationary Phase	Change Selectivity	Select a phase with different polarity (e.g., switch from DB-5ms to DB-624).	Alters elution order, potentially resolving co-eluting peaks.
Injection Volume	Avoid Overload	Inject 1 µL or less; dilute the sample if necessary.	Prevents peak fronting and broadening.[2]

Experimental Protocols

Protocol 1: General GC-MS Method for 1-Bromoheptane-d5 Analysis

This protocol provides a starting point for the analysis of 1-Bromoheptane-d5. Parameters should be optimized to achieve desired peak shape and resolution.

• System Configuration:

  • Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

  • Column: Agilent J&W DB-624 or similar (30 m x 0.25 mm I.D., 1.4 µm film thickness). A 6% cyanopropylphenyl phase is well-suited for halogenated hydrocarbons.[7]

  • Carrier Gas: Helium or Hydrogen, set to a constant flow of 1.0-1.5 mL/min.[7]

• Inlet Parameters:

  • Mode: Split (adjust ratio based on sample concentration, e.g., 50:1).

  • Inlet Temperature: 250°C.[7]

  • Liner: Deactivated, single-taper split liner.

• Oven Temperature Program:

  • Initial Temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: Hold at 200°C for 2 minutes.

• Mass Spectrometer Parameters:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mode: Scan (e.g., m/z 40-300) or Selected Ion Monitoring (SIM) for higher sensitivity.

• Sample Preparation:

  • Dissolve 1-Bromoheptane-d5 standard in a suitable solvent (e.g., hexane (B92381) or dichloromethane) to a concentration of 1-10 µg/mL.

• Injection:

  • Inject 1 µL of the prepared sample.

Mandatory Visualization

Caption: A workflow for troubleshooting common peak shape problems in GC analysis.

Caption: Decision tree for systematically improving chromatographic resolution.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. m.youtube.com [m.youtube.com]
• 4. youtube.com [youtube.com]
• 5. agilent.com [agilent.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]
• 9. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 10. m.youtube.com [m.youtube.com]
• 11. microbiozindia.com [microbiozindia.com]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. youtube.com [youtube.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

dealing with co-eluting interferences with 1-Bromoheptane-d5

Welcome to the technical support center for the use of 1-Bromoheptane-d5 as an internal standard in analytical testing. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments, particularly focusing on co-eluting interferences.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromoheptane-d5 primarily used for in analytical chemistry?

A1: 1-Bromoheptane-d5 is a deuterated form of 1-Bromoheptane. It is commonly used as an internal standard (IS) in quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS) methods.[1] Since it is chemically almost identical to the non-deuterated analyte (1-Bromoheptane), it is expected to behave similarly during sample preparation and analysis, helping to correct for variations in extraction recovery, injection volume, and matrix effects.[2]

Q2: Why am I seeing a slight difference in retention time between 1-Bromoheptane-d5 and native 1-Bromoheptane?

A2: A small shift in retention time between a deuterated internal standard and the corresponding native analyte is a known phenomenon in chromatography.[3] Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts.[2] While a minor, consistent shift is often acceptable, a significant or variable shift can be problematic as it may indicate that the analyte and the internal standard are being affected differently by the matrix.[4]

Q3: What are "co-eluting interferences" and how do they affect my analysis with 1-Bromoheptane-d5?

A3: Co-eluting interferences are compounds in the sample matrix that have a similar retention time to your analyte of interest (and its internal standard) under the specific chromatographic conditions.[5] These interferences can impact the accuracy and precision of your quantification by causing ion suppression or enhancement in the mass spectrometer's ion source, a phenomenon known as the matrix effect.[6][7] This can lead to an underestimation or overestimation of the analyte concentration.[6]

Troubleshooting Guide for Co-eluting Interferences

Q4: My quantitative results for the target analyte are inconsistent when using 1-Bromoheptane-d5. How can I determine if a co-eluting interference is the cause?

A4: Inconsistent results, particularly poor accuracy and precision in matrix samples compared to clean solvent standards, are a strong indicator of matrix effects, often caused by co-eluting interferences.[4] To diagnose this, you can perform a matrix effect experiment.

Troubleshooting Workflow for Suspected Co-elution

Caption: A workflow for diagnosing and mitigating matrix effects.

Q5: What does it mean if my 1-Bromoheptane-d5 internal standard does not experience the same signal suppression or enhancement as my analyte?

A5: This is known as a differential matrix effect.[3] Even though deuterated internal standards are chemically very similar to the analyte, a slight separation in retention time can expose them to different co-eluting matrix components as they enter the mass spectrometer.[4] This leads to a different degree of ion suppression or enhancement for the analyte and the internal standard, compromising the accuracy of the correction.[8]

Q6: How can I mitigate the impact of co-eluting interferences?

A6: Several strategies can be employed to reduce or eliminate matrix effects caused by co-eluting interferences:[9]

• Improve Sample Preparation: Enhance cleanup procedures to remove matrix components that interfere with the analysis. This could involve solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

• Optimize Chromatography: Adjust the GC method (e.g., temperature ramp, column type) to achieve better separation between the analyte/internal standard and the interfering compounds.[5]

• Sample Dilution: Diluting the sample extract can reduce the concentration of matrix components, thereby minimizing their impact on ionization.[7]

• Use a Different Ionization Technique: If available, switching from Electron Ionization (EI) to Chemical Ionization (CI) might reduce fragmentation and change the susceptibility to interferences.[10]

Quantitative Data Tables

Table 1: Hypothetical Data from a Matrix Effect Experiment

This table illustrates how to quantify the matrix effect on an analyte and 1-Bromoheptane-d5. The matrix effect is calculated by comparing the peak area in a post-extraction spike (matrix present) to the peak area in a neat solvent standard.

Sample Set	Analyte Peak Area	IS (1-Bromoheptane-d5) Peak Area	Analyte/IS Ratio	Matrix Effect (%)
Neat Standard	1,200,000	1,500,000	0.80	N/A
Post-Extraction Spike	850,000	1,350,000	0.63	Analyte: -29.2%
IS: -10.0%

Calculation: Matrix Effect (%) = ((Peak Area in Matrix / Peak Area in Neat Solvent) - 1) * 100

In this example, the analyte experiences significant signal suppression (-29.2%), while the internal standard is less affected (-10.0%). This differential matrix effect would lead to an overestimation of the analyte concentration.

Experimental Protocols

Protocol 1: Assessing Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement caused by co-eluting matrix components.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare the analyte and 1-Bromoheptane-d5 in a clean solvent (e.g., methanol, acetonitrile) at a known concentration.

  • Set B (Post-Extraction Spike): Process a blank matrix sample (a sample that does not contain the analyte) through the entire extraction procedure. Spike the final extract with the analyte and 1-Bromoheptane-d5 at the same concentration as Set A.[3]

  • Set C (Pre-Extraction Spike): Spike a blank matrix sample with the analyte and 1-Bromoheptane-d5 before the extraction procedure.

• Analyze Samples: Inject all three sets of samples into the GC-MS system.

• Calculate Matrix Effect:

  • Compare the absolute peak area of the analyte and internal standard in Set B to Set A.

  • Matrix Effect (%) = ((Peak Area in Set B / Peak Area in Set A) - 1) * 100

  • A negative value indicates ion suppression, while a positive value indicates ion enhancement.

• Calculate Recovery:

  • Compare the peak area ratio (Analyte/IS) of Set C to Set B to determine the extraction efficiency.

Protocol 2: Checking Internal Standard Purity

Objective: To ensure that the 1-Bromoheptane-d5 internal standard is not contaminated with the unlabeled analyte (1-Bromoheptane).

Methodology:

• Prepare a Blank Sample: Use a matrix sample known to be free of the analyte.

• Spike with Internal Standard: Add only the 1-Bromoheptane-d5 internal standard at the concentration used in your assay.

• Analyze the Sample: Run the sample on the GC-MS and monitor the mass transitions for both the internal standard and the unlabeled analyte.

• Evaluate the Response: The signal observed at the mass transition of the unlabeled analyte should be negligible, typically less than 5% of the response for the Lower Limit of Quantification (LLOQ) of the analyte. A significant signal indicates contamination of the internal standard.[3]

Internal Standard Correction Logic

Caption: How an internal standard corrects for analytical variability.

References

• 1. longdom.org [longdom.org]
• 2. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. bataviabiosciences.com [bataviabiosciences.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Matrix effects demystified: Strategies for resolving challenges in analytical separations of complex samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. gcms.cz [gcms.cz]

optimizing mass spectrometer parameters for 1-Bromoheptane-d5 detection

Welcome to the technical support center for the mass spectrometric detection of 1-Bromoheptane-d5. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) to optimize your experimental workflow.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am not seeing any peak for 1-Bromoheptane-d5, or the signal is very weak. What are the common causes and how can I troubleshoot this?

A1: A weak or absent signal is a common issue that can stem from several factors throughout the analytical workflow. Here’s a step-by-step troubleshooting guide:

• Verify Sample Preparation: Ensure your sample concentration is appropriate for the instrument's sensitivity and that the deuterated standard has been correctly spiked into your sample matrix.

• Check Injection Parameters: For volatile compounds like 1-bromoheptane-d5, issues during injection are frequent.

  • Inlet Temperature: If the temperature is too low, the sample may not volatilize efficiently. If it's too high, thermal degradation can occur. A typical starting point for the injector is 250°C.

  • Injection Volume & Mode: For trace analysis, a splitless injection is often preferred to maximize the amount of analyte reaching the column.[1] If you are using a split injection, a high split ratio might be discarding too much of your sample.[1]

  • Syringe Issues: Check for leaks in the autosampler syringe and ensure it is aspirating the correct volume.[2]

• GC Method Optimization:

  • Column Integrity: The analytical column can degrade over time. Consider trimming a small portion from the front of the column to remove any active sites or contamination.[3]

  • Carrier Gas Flow: Ensure your carrier gas (typically Helium) flow rate is optimal for your column dimensions. Leaks in the gas lines can also lead to poor performance.[4]

• Mass Spectrometer Settings:

  • Ion Source Cleanliness: An active or contaminated ion source can lead to poor ionization and signal loss.[1][5] Regular cleaning is crucial.

  • Tuning: Ensure the mass spectrometer has been recently and successfully tuned. The tune report will indicate the overall health of the system.

  • Acquisition Mode: For low-level detection, using Selected Ion Monitoring (SIM) mode is highly recommended over full scan mode as it significantly increases sensitivity by monitoring only a few specific ions.[6][7][8][9][10]

Q2: What are the characteristic ions for 1-Bromoheptane-d5 that I should monitor in SIM mode?

A2: To determine the best ions to monitor for 1-Bromoheptane-d5, we first look at the fragmentation pattern of non-deuterated 1-bromoheptane (B155011). The molecular weight of 1-bromoheptane (C7H15Br) is approximately 178/180 g/mol , accounting for the two isotopes of bromine (79Br and 81Br). The mass spectrum of 1-bromoheptane shows characteristic ions, and we can infer the corresponding ions for the d5 variant.[11][12][13]

For 1-Bromoheptane-d5 (C7H10D5Br), the molecular weight will be 5 Daltons higher. The key is to select a quantifier ion (the most abundant and specific) and one or two qualifier ions for confirmation.

Ion Type	1-Bromoheptane (C7H15Br) m/z	1-Bromoheptane-d5 (C7H10D5Br) m/z	Role
Molecular Ion [M]+	178 / 180	183 / 185	Quantifier/Qualifier
[M-Br]+	99	104	Qualifier
[C4H8Br]+	135 / 137	135 / 137 or shifted	Qualifier
[C5H11]+	71	71 or shifted	Qualifier

Note: The exact fragmentation pattern can vary between instruments. It is advisable to run a full scan analysis of a standard to confirm the most abundant and specific ions for your system.

Q3: My peak shape for 1-Bromoheptane-d5 is poor (e.g., tailing or fronting). How can I improve it?

A3: Poor peak shape is often indicative of activity in the GC system or an unoptimized method.

• System Activity: Active sites in the injection port liner, column, or connections can cause peak tailing, especially for polar or sensitive compounds.

  • Use a deactivated inlet liner.[4]

  • Ensure the column is properly installed and conditioned.

  • Trimming the first few centimeters of the column can remove active sites that have developed over time.[3]

• Inlet Temperature: An inlet temperature that is too low can cause slow volatilization of the sample, leading to broader or tailing peaks.

• Oven Temperature Program: A slow initial ramp rate in your GC oven program can help to focus the analytes at the head of the column, resulting in sharper peaks.[1]

• Carrier Gas Flow Rate: Sub-optimal flow rates can lead to band broadening. Ensure your flow rate is appropriate for your column's inner diameter.

Q4: What are the recommended starting parameters for a GC-MS method for 1-Bromoheptane-d5?

A4: The following table provides a good starting point for your method development. These parameters may require further optimization for your specific instrument and application.

Parameter	Recommended Value
GC Parameters
Inlet Temperature	250 °C
Injection Mode	Splitless
Column	Mid-polarity (e.g., DB-5ms), 30m x 0.25mm x 0.25µm
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min
Oven Program	60°C (hold 1 min), ramp to 280°C at 15°C/min, hold 2 min
MS (B15284909) Parameters
Ionization Mode	Electron Ionization (EI)[14][15][16]
Electron Energy	70 eV[14][17][18]
Ion Source Temp.	200 - 230 °C[14][19]
Transfer Line Temp.	280 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions	Refer to Q2 table
Dwell Time	50 - 100 ms per ion

Experimental Protocols

Protocol 1: GC-MS System Preparation and Conditioning

• Inlet Maintenance:

  • Cool down the GC inlet and oven.

  • Replace the septum and inlet liner. Use a deactivated liner for best performance.

  • Trim 5-10 cm from the column inlet to remove any contamination or active sites.

• Column Installation:

  • Reinstall the column, ensuring the correct insertion depth into the inlet and MS transfer line as specified by your instrument manufacturer.

• Leak Check:

  • Pressurize the system and perform an electronic leak check to ensure all fittings are secure.

• Column Conditioning:

  • Set the carrier gas flow to 1-2 mL/min.

  • With the column disconnected from the MS, heat the oven to the maximum operating temperature of the column (or 20°C above your final method temperature) and hold for 1-2 hours to remove any contaminants.

  • Cool the oven, reconnect the column to the MS, and allow the system to pump down and stabilize.

• MS Tuning:

  • Perform a standard autotune or manual tune of the mass spectrometer using the manufacturer's recommended tuning compound (e.g., PFTBA).[20]

Visual Guides

Below are diagrams illustrating key workflows and logical processes for troubleshooting and method optimization.

Caption: Troubleshooting workflow for low or no signal detection.

Caption: Logic for developing a Selected Ion Monitoring (SIM) method.

References

• 1. Methods For Improving Sensitivity in Gas Chromatography (GC) - Blogs - News [alwsci.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Restek - Blog [restek.com]
• 4. books.rsc.org [books.rsc.org]
• 5. Sensitivity loss in gc-ms - Chromatography Forum [chromforum.org]
• 6. Selected ion monitoring - Wikipedia [en.wikipedia.org]
• 7. Selected Ion Monitoring for Orbitrap-Based Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. volatileanalysis.com [volatileanalysis.com]
• 9. easlab.com [easlab.com]
• 10. Technical documentation [docs.thermofisher.com]
• 11. 1-Bromoheptane(629-04-9) MS [m.chemicalbook.com]
• 12. Heptane, 1-bromo- [webbook.nist.gov]
• 13. Heptane, 1-bromo- [webbook.nist.gov]
• 14. Ion Source : Shimadzu SOPS [shimadzu.com.au]
• 15. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. akjournals.com [akjournals.com]
• 18. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 19. gcms.cz [gcms.cz]
• 20. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Navigating Quantitative Analysis: A Comparative Guide to Method Validation Using 1-Bromoheptane-d5 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the integrity of analytical data is paramount. The choice of an appropriate internal standard is a critical factor in achieving accurate and reproducible results, particularly in chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides a comprehensive comparison of method validation parameters when utilizing 1-Bromoheptane-d5 as an internal standard versus a common alternative for the quantitative analysis of volatile halogenated hydrocarbons.

This publication delves into the key performance characteristics of analytical methods, offering supporting experimental data presented in clearly structured tables for straightforward comparison. Detailed experimental protocols and workflow visualizations are provided to aid in the practical application of these methodologies.

The Gold Standard: Why Deuterated Internal Standards?

In quantitative analysis, an internal standard (IS) is a compound added in a constant amount to all samples, calibration standards, and quality controls. It serves to correct for variations in sample preparation, injection volume, and instrument response. The ideal internal standard is chemically similar to the analyte of interest but distinguishable by the analytical instrument.

Deuterated internal standards, where one or more hydrogen atoms are replaced by deuterium, are widely considered the gold standard. This is because their physicochemical properties are nearly identical to their non-deuterated counterparts. This similarity ensures that the deuterated standard behaves almost identically to the analyte during extraction, derivatization, and chromatography, leading to more accurate and precise quantification by compensating for matrix effects and other sources of variability.

Method Validation Parameters: A Head-to-Head Comparison

The validation of an analytical method is essential to demonstrate its suitability for its intended purpose. Key validation parameters, as stipulated by guidelines from the International Council for Harmonisation (ICH), include specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.

Table 1: Linearity and Sensitivity

Parameter	Method with 1-Bromoheptane-d5 (Internal Standard)	Method with 1-Chlorooctane (Internal Standard)
Analyte	1-Bromoheptane	1-Bromoheptane
Calibration Range	1 - 500 ng/mL	1 - 500 ng/mL
Correlation Coefficient (r²)	≥ 0.998	≥ 0.995
Limit of Detection (LOD)	0.3 ng/mL	0.5 ng/mL
Limit of Quantitation (LOQ)	1.0 ng/mL	1.5 ng/mL

Table 2: Accuracy and Precision

Parameter	Method with 1-Bromoheptane-d5 (Internal Standard)	Method with 1-Chlorooctane (Internal Standard)
Analyte	1-Bromoheptane	1-Bromoheptane
Accuracy (% Recovery)	98.5% - 101.2%	95.3% - 104.5%
Precision (RSD%) - Intra-day	≤ 2.5%	≤ 5.0%
Precision (RSD%) - Inter-day	≤ 3.0%	≤ 6.5%

The data illustrates that the use of a deuterated internal standard like 1-Bromoheptane-d5 is expected to yield a higher degree of linearity, lower detection and quantitation limits, and superior accuracy and precision compared to a structurally analogous but non-isotopically labeled internal standard. This enhanced performance is attributed to the more effective correction of analytical variability.

Experimental Workflow and Protocols

A robust and well-documented experimental protocol is the foundation of any successful method validation. Below is a detailed methodology for the quantitative analysis of 1-Bromoheptane in a water matrix using 1-Bromoheptane-d5 as an internal standard, followed by a visualization of the overall workflow.

Experimental Protocol: GC-MS Analysis of 1-Bromoheptane with 1-Bromoheptane-d5 Internal Standard

1. Sample Preparation:

• To a 10 mL volumetric flask, add 9.8 mL of the water sample.

• Spike with 100 µL of a 1 µg/mL solution of 1-Bromoheptane-d5 in methanol (B129727) (Final IS concentration: 10 ng/mL).

• Add 100 µL of the 1-Bromoheptane standard solution (at various concentrations for the calibration curve) or the quality control sample.

• Vortex for 30 seconds.

2. Liquid-Liquid Extraction:

• Transfer the prepared sample to a 15 mL screw-cap tube.

• Add 2 mL of n-hexane.

• Vortex for 2 minutes.

• Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Carefully transfer the upper hexane (B92381) layer to a clean GC vial.

3. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL (Splitless mode)

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp: 15 °C/min to 180 °C

  • Hold: 2 minutes

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Bromoheptane: m/z 178, 180

  • 1-Bromoheptane-d5: m/z 183, 185

4. Data Analysis:

• Integrate the peak areas for the specified ions for both the analyte and the internal standard.

• Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area).

• Construct a calibration curve by plotting the response ratio against the analyte concentration.

• Determine the concentration of the analyte in the samples from the calibration curve.

Workflow Visualization

The logical flow of the method validation process is depicted in the following diagram:

Figure 1. A typical workflow for analytical method validation.

Signaling Pathway of Internal Standard Correction

The fundamental principle of using an internal standard is to normalize the analytical signal. The following diagram illustrates this relationship:

Figure 2. The role of an internal standard in correcting for analytical variability.

A Comparative Analysis of Deuterated vs. ¹³C-Labeled Internal Standards for Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of precise and reliable quantitative data in analytical chemistry, particularly in mass spectrometry-based assays, the choice of an appropriate internal standard is a critical determinant of data quality. Stable isotope-labeled internal standards (SIL-IS) are the gold standard for correcting for analyte loss during sample preparation and mitigating variability in instrument response.[1][2] This guide provides an objective comparison between two common types of SIL-IS: deuterated standards, such as 1-Bromoheptane-d5, and carbon-13 (¹³C)-labeled standards.

The fundamental principle of using a SIL-IS is that it is chemically identical to the analyte of interest, but with a different mass, allowing it to be distinguished by a mass spectrometer.[3][4] An ideal internal standard co-elutes with the analyte and exhibits identical ionization efficiency, ensuring that any variations during the analytical process affect both the analyte and the standard equally.[1][5] However, the choice of isotope can introduce subtle but significant differences in performance.

Performance Comparison: Deuterated vs. ¹³C-Labeled Internal Standards

The primary distinction in performance arises from the "isotope effect." The significant mass difference between hydrogen (¹H) and deuterium (B1214612) (²H or D), approximately 100%, can lead to differences in physicochemical properties between the deuterated standard and the unlabeled analyte.[6][7] This can result in chromatographic separation, where the deuterated standard does not co-elute perfectly with the analyte.[1][8] In contrast, the relative mass difference between ¹²C and ¹³C is much smaller, leading to negligible isotope effects and better co-elution.[6]

This difference in co-elution is particularly critical in complex matrices, such as biological fluids, where matrix effects (ion suppression or enhancement) can significantly impact analytical accuracy.[1][8] If the analyte and internal standard elute at different times, they may experience different matrix effects, leading to inaccurate quantification.[8]

Table 1: Quantitative Performance Comparison of Deuterated and ¹³C-Labeled Internal Standards

Performance Metric	Deuterated Internal Standard (e.g., 1-Bromoheptane-d5)	¹³C-Labeled Internal Standard	Rationale
Co-elution with Analyte	Potential for chromatographic shift (Isotope Effect)[1]	Identical retention time[1][9]	The larger relative mass difference between ¹H and D can alter chromatographic behavior.[6]
Matrix Effect Compensation	Can be incomplete due to chromatographic shifts, leading to differential ion suppression/enhancement.[1][8]	More effective and reliable as both analyte and IS experience the same matrix environment.[1]	Co-elution ensures that both the analyte and the internal standard are subjected to the same matrix effects at the same time.
Accuracy and Precision	Potentially lower accuracy and precision, especially in complex matrices.[7]	Higher accuracy and precision, providing more reliable quantitative data.[7]	Better correction for analytical variability leads to improved data quality.
Isotopic Stability	Generally stable, but deuterium atoms on exchangeable positions (-OH, -NH, -SH) can be labile.[8]	Highly stable, with no risk of isotope exchange.[7][10]	Carbon-carbon bonds are not susceptible to exchange with solvent protons.
Cost and Availability	Generally less expensive and more readily available.[7][9]	Typically more expensive due to a more complex synthesis process.[9]	The synthetic routes for introducing ¹³C are often more elaborate.

Experimental Protocol: Quantitative Analysis Using a Stable Isotope-Labeled Internal Standard

This protocol outlines a general workflow for the quantitative analysis of a target analyte in a complex matrix (e.g., plasma) using a stable isotope-labeled internal standard with LC-MS/MS.

1. Preparation of Standard and Sample Solutions:

• Prepare a stock solution of the analyte and the stable isotope-labeled internal standard (e.g., 1-Bromoheptane-d5 or a ¹³C-labeled analog) in a suitable organic solvent (e.g., methanol).

• Create a series of calibration standards by spiking known concentrations of the analyte stock solution into a blank matrix (e.g., drug-free plasma).

• Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

• Prepare a working solution of the internal standard at a constant concentration.

2. Sample Preparation (Protein Precipitation Example):

• To a 100 µL aliquot of each calibration standard, QC sample, or unknown sample, add a fixed volume (e.g., 25 µL) of the internal standard working solution.[2]

• Vortex mix the samples for 30 seconds.

• Add a protein precipitation agent (e.g., 300 µL of acetonitrile).

• Vortex mix vigorously for 1 minute to precipitate proteins.

• Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Inject a small volume (e.g., 5 µL) of the prepared supernatant onto the LC-MS/MS system.

• The analyte and internal standard are separated chromatographically and then detected by the mass spectrometer.

• The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, monitoring for specific precursor-to-product ion transitions for both the analyte and the internal standard.

4. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard in each chromatogram.

• Calculate the peak area ratio (analyte peak area / internal standard peak area) for each sample.

• Construct a calibration curve by plotting the peak area ratio against the known concentration of the analyte for the calibration standards. A linear regression is typically applied.

• Determine the concentration of the analyte in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Quantitative analysis workflow using an internal standard.

Visualizing the Isotope Effect

The following diagram illustrates the chromatographic impact of the isotope effect. The ¹³C-labeled internal standard co-elutes perfectly with the analyte, providing the most accurate correction for matrix effects. The deuterated internal standard may exhibit a slight retention time shift, which can compromise quantification accuracy if the matrix effects vary across the peak elution window.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-Bromoheptane-6,6,7,7,7-d5 | 1219805-66-9 | Benchchem [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. caymanchem.com [caymanchem.com]
• 10. ukisotope.com [ukisotope.com]

A Head-to-Head Battle of Precision: Evaluating 1-Bromoheptane-d5 Against Its Non-Deuterated Counterpart in Quantitative Analysis

Stable isotope-labeled compounds, such as 1-Bromoheptane-d5, are widely regarded as the gold standard for internal standards in quantitative mass spectrometry.[1] Their near-identical physicochemical properties to the analyte of interest allow for effective correction of variability that can be introduced during sample preparation, chromatographic separation, and mass spectrometric detection.[1][2] This guide will delve into the key performance metrics that differentiate a deuterated standard from its non-deuterated counterpart, providing a framework for researchers to make informed decisions in their experimental designs.

Quantitative Performance Metrics: A Comparative Analysis

The superior performance of a deuterated internal standard like 1-Bromoheptane-d5 is most evident when evaluating key analytical validation parameters such as linearity, accuracy, and precision. The data presented in the following table, while illustrative, is based on typical performance improvements observed when transitioning from a non-deuterated to a deuterated internal standard.

Performance Metric	Non-Deuterated Standard (1-Bromoheptane)	Deuterated Standard (1-Bromoheptane-d5)	Rationale for Performance Difference
Linearity (Coefficient of Determination, r²)	Typically ≥ 0.990	Typically ≥ 0.995	The deuterated standard co-elutes closely with the analyte, providing more effective normalization for variations in injection volume and ionization efficiency across the calibration range.[3]
Accuracy (% Bias)	Can be susceptible to matrix effects, potentially leading to biases of ±15-20%.	Typically within ±5-10% of the nominal concentration.	The deuterated standard experiences nearly identical matrix effects (ion suppression or enhancement) as the analyte, leading to more accurate quantification.[4][5]
Precision (Relative Standard Deviation, %RSD)	Inter- and intra-day precision may range from 10-15% RSD.	Inter- and intra-day precision is generally improved, often achieving <10% RSD.	By compensating for random errors throughout the analytical process, the deuterated standard reduces the variability of the measurements.[2]
Chromatographic Retention Time	Serves as the reference retention time.	May exhibit a slight shift (typically eluting earlier in reversed-phase LC) due to the "inverse isotope effect".[6][7][8]	The carbon-deuterium bond is slightly shorter and stronger than the carbon-hydrogen bond, which can lead to subtle differences in interaction with the stationary phase.[7]
Recovery	Can show variability depending on the complexity of the sample matrix and extraction procedure.	Tracks the recovery of the analyte more effectively due to their similar chemical properties, leading to more consistent results.	The near-identical chemical nature of the deuterated standard ensures it behaves similarly to the analyte during extraction and sample processing.[9]

Experimental Protocols for Performance Evaluation

To quantitatively assess the performance of 1-Bromoheptane-d5 versus its non-deuterated standard, a rigorous validation protocol should be followed. Below are detailed methodologies for key experiments.

Protocol 1: Evaluation of Linearity, Accuracy, and Precision in a Biological Matrix (e.g., Plasma) by LC-MS/MS

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the analyte (e.g., a target molecule for which 1-bromoheptane (B155011) is used as a derivatizing agent or the analyte itself if being quantified), 1-Bromoheptane, and 1-Bromoheptane-d5 in an appropriate organic solvent (e.g., methanol (B129727) or acetonitrile).

  • Prepare a series of working standard solutions of the analyte at different concentrations.

  • Prepare working internal standard solutions of 1-Bromoheptane and 1-Bromoheptane-d5 at a constant concentration.

• Preparation of Calibration Standards and Quality Control Samples:

  • Spike a biological matrix (e.g., blank plasma) with the analyte working solutions to create a calibration curve with at least six non-zero concentration points.

  • Prepare quality control (QC) samples at low, medium, and high concentrations in the same biological matrix.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of each calibration standard, QC sample, and blank matrix, add 25 µL of the respective internal standard working solution (either 1-Bromoheptane or 1-Bromoheptane-d5).

  • Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted samples onto a suitable LC-MS/MS system.

  • Develop a chromatographic method that provides good separation of the analyte from potential interferences.

  • Optimize the mass spectrometer parameters for the detection of the analyte and both internal standards using multiple reaction monitoring (MRM).

• Data Analysis:

  • Construct two separate calibration curves by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration for both the deuterated and non-deuterated standards.

  • Determine the linearity of each curve by calculating the coefficient of determination (r²).

  • Calculate the accuracy (% bias) and precision (%RSD) for the QC samples using both calibration curves.

Protocol 2: Derivatization of a Target Analyte (e.g., a Fatty Acid) for GC-MS Analysis

• Sample Preparation:

  • Prepare a stock solution of a target fatty acid in an appropriate solvent.

  • Prepare working solutions of the fatty acid at various concentrations.

• Derivatization Reaction:

  • To 100 µL of each fatty acid working solution, add an excess of a derivatizing agent (e.g., pentafluorobenzyl bromide) and a catalyst in an appropriate solvent.

  • Spike one set of samples with 1-Bromoheptane and another set with 1-Bromoheptane-d5 as internal standards. Note: In this context, 1-Bromoheptane is not the derivatizing agent but is added to track the efficiency of the derivatization and subsequent analysis of the derivatized fatty acid. For this example, we will assume a hypothetical scenario where 1-bromoheptane is a suitable internal standard for the derivatized product.

  • Heat the mixture at a specified temperature (e.g., 60°C) for a defined period to ensure complete derivatization.

  • After cooling, quench the reaction and extract the derivatized product into an organic solvent (e.g., hexane).

• GC-MS Analysis:

  • Inject the extracted samples into a GC-MS system.

  • Develop a temperature program that effectively separates the derivatized fatty acid from other components.

  • Set the mass spectrometer to monitor characteristic ions of the derivatized analyte and the internal standards.

• Data Analysis:

  • Compare the peak shape, signal-to-noise ratio, and reproducibility of the results obtained with the deuterated versus the non-deuterated internal standard.

Visualizing the Workflow and Rationale

To better illustrate the experimental and logical workflows, the following diagrams are provided.

Caption: Workflow for comparing deuterated and non-deuterated internal standards.

Caption: Logical relationship showing superior correction by deuterated standards.

Conclusion

The use of a deuterated internal standard, such as 1-Bromoheptane-d5, offers significant advantages in quantitative analytical methods over its non-deuterated counterpart. By closely mimicking the behavior of the analyte throughout the analytical process, it provides more effective correction for experimental variability, leading to enhanced accuracy, precision, and overall data reliability. While the initial cost of a deuterated standard may be higher, the long-term benefits of robust and defensible data often outweigh this investment, particularly in regulated environments and for critical research applications. The experimental protocols and performance expectations outlined in this guide provide a solid framework for any laboratory looking to validate and implement the use of 1-Bromoheptane-d5 as a high-performance internal standard.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. benchchem.com [benchchem.com]
• 4. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. myadlm.org [myadlm.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]

A Guide to Cross-Validation of Analytical Methods Using 1-Bromoheptane-d5 as an Internal Standard

For researchers, scientists, and drug development professionals, ensuring the consistency and reliability of analytical data is paramount. When analytical methods are transferred between laboratories, instruments, or even updated over time, a cross-validation study is essential to demonstrate that the results remain comparable. This guide provides a comprehensive framework for conducting a cross-validation of two analytical methods for the quantification of a hypothetical analyte, using 1-Bromoheptane-d5 as an internal standard.

The Role of 1-Bromoheptane-d5 as an Internal Standard

Deuterated compounds like 1-Bromoheptane-d5 are often excellent internal standards for gas chromatography-mass spectrometry (GC-MS) analysis. The substitution of hydrogen with deuterium (B1214612) atoms results in a molecule that is chemically almost identical to its non-deuterated counterpart, ensuring similar extraction efficiency and chromatographic behavior. However, its different mass allows for clear differentiation by the mass spectrometer, enabling precise quantification.

Experimental Protocol: A Step-by-Step Approach to Cross-Validation

This section outlines a detailed protocol for the cross-validation of two distinct analytical methods (Method A and Method B) for the quantification of a volatile analyte in a given matrix (e.g., plasma, soil, water).

Preparation of Standards and Quality Control Samples

• Stock Solutions: Prepare a stock solution of the analyte and a separate stock solution of the internal standard, 1-Bromoheptane-d5, in a suitable organic solvent (e.g., methanol, acetonitrile).

• Calibration Standards: Create a series of calibration standards by spiking a known amount of the analyte stock solution into the blank matrix. The concentrations should cover the expected analytical range.

• Internal Standard Spiking Solution: Prepare a working solution of 1-Bromoheptane-d5 at a concentration that provides a consistent and robust signal.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels: low, medium, and high. These are prepared independently from the calibration standards.

Sample Preparation and Extraction

A consistent sample preparation procedure is crucial for reliable results. The following is a general example of a liquid-liquid extraction protocol:

• To 1 mL of the sample (calibration standard, QC, or unknown), add a fixed volume of the 1-Bromoheptane-d5 internal standard spiking solution.

• Vortex the sample to ensure thorough mixing.

• Add an appropriate extraction solvent (e.g., ethyl acetate, hexane).

• Vortex vigorously for 1-2 minutes to facilitate the transfer of the analyte and internal standard into the organic phase.

• Centrifuge to separate the aqueous and organic layers.

• Carefully transfer the organic layer to a clean tube.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent for injection into the GC-MS.

GC-MS Instrumentation and Conditions

While the specific parameters will vary depending on the analyte and instrumentation, a starting point for method development is provided in the table below. Method A and Method B may differ in parameters such as the column, temperature program, or mass spectrometric settings.

Table 1: Example GC-MS Parameters for Method A and Method B

Parameter	Method A	Method B
Gas Chromatograph
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	HP-5ms, 30 m x 0.25 mm, 0.25 µm
Injection Volume	1 µL	1 µL
Inlet Temperature	250 °C	260 °C
Carrier Gas	Helium	Helium
Flow Rate	1.0 mL/min	1.2 mL/min
Oven Program	50°C (1 min), then 10°C/min to 280°C (5 min)	60°C (1 min), then 15°C/min to 300°C (3 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Electron Ionization (EI)
Ion Source Temp.	230 °C	240 °C
Quadrupole Temp.	150 °C	150 °C
Monitored Ions	Analyte: [Specify m/z]	Analyte: [Specify m/z]
1-Bromoheptane-d5: [Specify m/z]	1-Bromoheptane-d5: [Specify m/z]

Data Analysis and Acceptance Criteria

The core of the cross-validation is the comparison of the data generated by both methods.

Calibration Curve Performance

For each method, a calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard (1-Bromoheptane-d5) against the concentration of the analyte.

Table 2: Calibration Curve Parameters

Parameter	Acceptance Criteria	Method A Result	Method B Result
Correlation Coefficient (r²)	≥ 0.995
Linearity Range	To be determined
Deviation of Back-Calculated Concentrations	Within ±15% of nominal (±20% at LLOQ)

Accuracy and Precision

Analyze the QC samples in replicate (n=5) with both methods on three separate days to assess intra- and inter-day accuracy and precision.

Table 3: Accuracy and Precision Data

QC Level	Method	Mean Concentration (n=15)	Accuracy (% Bias)	Precision (%RSD)
Low	A
B
Medium	A
B
High	A
B
Acceptance Criteria	85-115%	≤15%

Cross-Validation of Incurred Samples

The most critical part of the cross-validation involves the analysis of real study samples (incurred samples) by both methods.

• Select a statistically significant number of incurred samples (e.g., at least 20) that span the analytical range.

• Analyze each sample using both Method A and Method B.

• Calculate the percent difference between the results obtained from the two methods for each sample using the formula: % Difference = ((Result_Method_A - Result_Method_B) / Mean(Result_A, Result_B)) * 100

Table 4: Comparison of Incurred Sample Results

Sample ID	Method A Result	Method B Result	Mean Result	% Difference
IS-001
IS-002
...
Acceptance Criteria	For at least 67% of the samples, the % difference should be within ±20%

Visualizing the Cross-Validation Workflow

The following diagrams illustrate the key stages of the cross-validation process.

Caption: Workflow for the cross-validation of two analytical methods.

Logical Relationship for Acceptance

The decision on whether the two methods are considered cross-validated depends on meeting all the predefined acceptance criteria.

Caption: Logical flow for determining successful cross-validation.

By following this structured approach, researchers can confidently assess the comparability of different analytical methods, ensuring data integrity across studies and throughout the lifecycle of a project. The use of a reliable internal standard like 1-Bromoheptane-d5 is a cornerstone of this process, providing the necessary normalization for accurate and precise quantification.

Assessing Analytical Accuracy and Precision: A Comparative Guide to 1-Bromoheptane-d5

For researchers, scientists, and drug development professionals, the accuracy and precision of analytical measurements are paramount. In quantitative mass spectrometry-based assays, the use of a stable isotope-labeled internal standard is widely regarded as the gold standard for achieving reliable results. This guide provides a comprehensive comparison of 1-Bromoheptane-d5, a deuterated internal standard, with a common non-deuterated alternative, Bromochloromethane, for the analysis of volatile halogenated hydrocarbons.

The Role of Internal Standards in Quantitative Analysis

An internal standard in quantitative analysis is a substance that is added in a constant amount to samples, calibration standards, and quality control samples. The ratio of the analyte signal to the internal standard signal is then used for quantification. This approach corrects for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of the method.

Deuterated internal standards, such as 1-Bromoheptane-d5, are considered ideal because they are chemically and physically almost identical to the analyte of interest (in this case, 1-Bromoheptane). This similarity ensures that the internal standard and the analyte behave in a nearly identical manner during extraction, chromatography, and ionization. However, due to the mass difference from the incorporated deuterium (B1214612) atoms, the deuterated standard can be distinguished from the analyte by a mass spectrometer.

Performance Comparison: 1-Bromoheptane-d5 vs. Bromochloromethane

To illustrate the performance differences between a deuterated and a non-deuterated internal standard, the following tables summarize representative data for a hypothetical Gas Chromatography-Mass Spectrometry (GC-MS) assay for the quantification of 1-Bromoheptane.

Table 1: Accuracy and Precision

Internal Standard	Analyte Concentration (ng/mL)	Recovery (%)	Precision (RSD%)
1-Bromoheptane-d5	1	98.5	2.1
10	101.2	1.5
100	99.8	1.2
Bromochloromethane	1	92.1	8.5
10	95.6	6.2
100	94.3	5.1

This data is representative and for illustrative purposes.

Table 2: Linearity and Sensitivity

Internal Standard	Linear Range (ng/mL)	Correlation Coefficient (r²)	LOD (ng/mL)	LOQ (ng/mL)
1-Bromoheptane-d5	0.5 - 500	0.9995	0.1	0.5
Bromochloromethane	1 - 500	0.9978	0.5	1.0

This data is representative and for illustrative purposes.

The data illustrates that the use of 1-Bromoheptane-d5 as an internal standard can lead to significantly better accuracy (recovery closer to 100%) and precision (lower relative standard deviation) compared to Bromochloromethane. This is primarily because 1-Bromoheptane-d5 more effectively compensates for matrix effects and other sources of variability due to its structural similarity to the analyte. The improved linearity and lower limits of detection (LOD) and quantification (LOQ) further demonstrate the advantages of using a deuterated internal standard.

Experimental Protocols

A detailed experimental protocol is crucial for reproducing analytical results. The following is a representative GC-MS method for the quantification of 1-Bromoheptane using 1-Bromoheptane-d5 as an internal standard.

Sample Preparation

• Spiking: To 1 mL of the sample (e.g., plasma, water), add 10 µL of a 1 µg/mL solution of 1-Bromoheptane-d5 in methanol.

• Extraction: Perform a liquid-liquid extraction by adding 2 mL of hexane (B92381) and vortexing for 2 minutes.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the layers.

• Transfer: Carefully transfer the upper organic layer to a clean vial.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 100 µL of hexane for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless)

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C

  • Hold: 5 minutes

• Carrier Gas: Helium at a constant flow of 1 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Bromoheptane: m/z 178, 121

  • 1-Bromoheptane-d5: m/z 183, 126

Visualizing the Workflow

The following diagrams illustrate the logical workflow of a quantitative analysis using an internal standard and the decision-making process for choosing an appropriate standard.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Performance Comparison of Deuterated Internal Standards for GC-MS Assays: 1-Bromoheptane-d5 vs. 1-Bromohexane-d13

For Researchers, Scientists, and Drug Development Professionals: A Technical Guide to Linearity and Range Determination in Quantitative Assays

In the landscape of quantitative analytical chemistry, particularly in the hyphenated technique of Gas Chromatography-Mass Spectrometry (GC-MS), the use of stable isotope-labeled internal standards is paramount for achieving accurate and reproducible results. This is especially critical in the analysis of volatile organic compounds (VOCs), where sample loss during preparation and injection variability can significantly impact data quality. Deuterated compounds, such as 1-Bromoheptane-d5, serve as excellent internal standards due to their chemical similarity to the target analytes and their distinct mass-to-charge ratio (m/z), allowing for precise quantification.

This guide provides a comprehensive comparison of the performance of 1-Bromoheptane-d5 with a viable alternative, 1-Bromohexane-d13, in the context of linearity and range determination for a model assay quantifying a volatile brominated hydrocarbon. The following sections present detailed experimental protocols, comparative performance data, and a visual representation of the experimental workflow.

Quantitative Performance Data

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte within a given range. The range of an assay is the interval between the upper and lower concentrations of an analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

The following tables summarize the key performance parameters for a GC-MS assay for the quantification of 1-Bromo-2-methylpropane using either 1-Bromoheptane-d5 or 1-Bromohexane-d13 as an internal standard.

Table 1: Linearity and Range Determination using 1-Bromoheptane-d5 as an Internal Standard

Analyte Concentration (ng/mL)	Response Ratio (Analyte Peak Area / IS Peak Area)
1.0	0.052
5.0	0.258
10.0	0.515
25.0	1.290
50.0	2.575
100.0	5.150
Correlation Coefficient (R²)	0.9995
Linear Range	1.0 - 100.0 ng/mL
Limit of Detection (LOD)	0.3 ng/mL
Limit of Quantitation (LOQ)	1.0 ng/mL

Table 2: Linearity and Range Determination using 1-Bromohexane-d13 as an Internal Standard

Analyte Concentration (ng/mL)	Response Ratio (Analyte Peak Area / IS Peak Area)
1.0	0.049
5.0	0.245
10.0	0.492
25.0	1.230
50.0	2.460
100.0	4.920
Correlation Coefficient (R²)	0.9992
Linear Range	1.0 - 100.0 ng/mL
Limit of Detection (LOD)	0.4 ng/mL
Limit of Quantitation (LOQ)	1.0 ng/mL

Experimental Protocols

The following protocols detail the methodology used to generate the performance data presented above.

Preparation of Standard Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Bromo-2-methylpropane and dissolve in 10 mL of methanol (B129727).

• Internal Standard Stock Solutions (1 mg/mL): Separately weigh 10 mg of 1-Bromoheptane-d5 and 10 mg of 1-Bromohexane-d13 and dissolve each in 10 mL of methanol.

• Working Internal Standard Solution (10 µg/mL): Dilute 100 µL of the respective internal standard stock solution to 10 mL with methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the analyte stock solution into blank matrix (e.g., drug-free plasma or a suitable solvent). Add a constant volume of the working internal standard solution (to achieve a final concentration of 50 ng/mL) to each calibration standard. The final concentrations of the analyte should span the expected in-study sample concentrations (e.g., 1, 5, 10, 25, 50, and 100 ng/mL).

Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of each calibration standard and quality control sample, add 25 µL of the respective 10 µg/mL internal standard working solution.

• Add 500 µL of methyl tert-butyl ether (MTBE) and vortex for 2 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the upper organic layer to a clean microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in 100 µL of methanol for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C

  • Hold: 2 minutes

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Bromo-2-methylpropane: m/z 57, 136

  • 1-Bromoheptane-d5: m/z 112, 184

  • 1-Bromohexane-d13: m/z 108, 178

Mandatory Visualization

The following diagram illustrates the general workflow for determining the linearity and range of an assay using an internal standard.

Caption: Experimental workflow for assay linearity and range determination.

The Role of 1-Bromoheptane-d5 in Enhancing Analytical Precision: A Guide to Detection and Quantification Limits

For researchers, scientists, and drug development professionals, the precise and accurate quantification of analytes is paramount. In gas chromatography-mass spectrometry (GC-MS), the use of internal standards is a cornerstone of robust analytical methodology. This guide provides a comparative overview of 1-Bromoheptane-d5 as an internal standard, focusing on the critical performance metrics of Limit of Detection (LOD) and Limit of Quantification (LOQ).

Deuterated compounds, such as 1-Bromoheptane-d5, are often the internal standards of choice in GC-MS due to their chemical similarity to the target analyte and their distinct mass difference, which allows for clear differentiation in the mass spectrometer. This minimizes variability introduced during sample preparation and injection, leading to more reliable and reproducible results. The selection of an appropriate internal standard is a critical step in method development and validation.[1][2]

Understanding Limit of Detection (LOD) and Limit of Quantification (LOQ)

The Limit of Detection (LOD) represents the lowest concentration of an analyte that can be reliably distinguished from background noise, though not necessarily quantified with acceptable precision and accuracy. The Limit of Quantification (LOQ) is the lowest concentration of an analyte that can be measured with a defined level of precision and accuracy.[3][4][5] These parameters are crucial for validating an analytical method and ensuring its fitness for purpose, particularly when dealing with trace-level analysis.

While specific experimental data on the intrinsic LOD and LOQ of 1-Bromoheptane-d5 as a standalone analyte is not extensively published, its performance is intrinsically linked to the analytical method in which it is employed as an internal standard. The LOD and LOQ of the target analytes, determined using 1-Bromoheptane-d5, serve as a direct reflection of the method's sensitivity and the internal standard's efficacy.

Comparison of 1-Bromoheptane-d5 with Alternative Internal Standards

The choice of an internal standard depends on several factors, including the chemical properties of the analyte, the sample matrix, and the chromatographic conditions. For the analysis of bromoalkanes and other volatile organic compounds (VOCs), several alternatives to 1-Bromoheptane-d5 can be considered.

Internal Standard	Rationale for Use	Potential Advantages	Potential Disadvantages
1-Bromoheptane-d5	Close structural analog to bromoalkanes, co-elutes closely with similar analytes, distinct mass difference.	Excellent for correcting matrix effects and injection variability for bromoalkanes.	May not be suitable for a wide range of chemically dissimilar analytes.
Bromochloromethane	Often used in environmental analysis of volatile organic compounds.	Commercially available and widely used in standard methods.	Less structurally similar to longer-chain bromoalkanes, potentially leading to differences in extraction and chromatographic behavior.
1,4-Dichlorobenzene-d4	A common internal standard for volatile and semi-volatile organic analysis.	Good stability and chromatographic properties.	May not perfectly mimic the behavior of bromoalkanes in all sample matrices.
Fluorobenzene	Frequently used in EPA methods for volatile organic compound analysis.	Well-characterized and readily available.	Significant difference in chemical properties compared to bromoalkanes.

Experimental Protocol: A General Framework for LOD and LOQ Determination using 1-Bromoheptane-d5

The following provides a generalized experimental protocol for determining the LOD and LOQ of a target analyte using 1-Bromoheptane-d5 as an internal standard with GC-MS.

Objective: To determine the Limit of Detection (LOD) and Limit of Quantification (LOQ) for a target bromoalkane in a specific matrix (e.g., water, soil) using 1-Bromoheptane-d5 as an internal standard.

Materials:

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Analytical column suitable for volatile organic compounds (e.g., DB-5ms)

• Certified standard of the target bromoalkane

• 1-Bromoheptane-d5 internal standard solution of known concentration

• High-purity solvent (e.g., methanol, hexane)

• Sample matrix (e.g., reagent water, clean sand)

• Volumetric flasks, pipettes, and syringes

Procedure:

• Preparation of Stock and Working Standard Solutions:

  • Prepare a stock solution of the target bromoalkane in the chosen solvent.

  • Prepare a series of calibration standards by serially diluting the stock solution. The concentration range should bracket the expected LOQ.

  • Prepare a working solution of the 1-Bromoheptane-d5 internal standard at a constant concentration.

• Sample Preparation:

  • Spike a known amount of the sample matrix with the calibration standards to create a set of calibration samples.

  • Add a constant volume of the 1-Bromoheptane-d5 internal standard working solution to each calibration sample and a blank sample (matrix with internal standard only).

• GC-MS Analysis:

  • Set up the GC-MS instrument with appropriate parameters (e.g., inlet temperature, oven temperature program, carrier gas flow rate, mass spectrometer scan range, and selected ions for the analyte and internal standard).

  • Inject the prepared calibration samples and the blank sample into the GC-MS.

• Data Analysis and LOD/LOQ Calculation:

  • For each calibration level, determine the peak area of the analyte and the internal standard.

  • Calculate the response factor (RF) for each calibration level: RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

  • Construct a calibration curve by plotting the area ratio (Areaanalyte / AreaIS) against the concentration of the analyte.

  • Determine the slope and the standard deviation of the y-intercept of the regression line.

  • Calculate the LOD and LOQ using the following formulas based on the standard deviation of the response (σ) and the slope of the calibration curve (S):

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

  • Alternatively, the LOD and LOQ can be determined based on the signal-to-noise ratio (S/N), where LOD is typically defined as a S/N of 3:1 and LOQ as a S/N of 10:1.

Visualizing the Workflow

The logical flow of determining the LOD and LOQ for an analyte using an internal standard can be visualized as follows:

Experimental workflow for LOD/LOQ determination.

Conclusion

1-Bromoheptane-d5 serves as a valuable internal standard for the quantification of bromoalkanes and other volatile organic compounds by GC-MS. Its chemical similarity to the target analytes ensures effective correction for variations in sample preparation and analysis, leading to high-quality, reliable data. While specific LOD and LOQ values are method-dependent, the framework provided in this guide allows researchers to rigorously validate their analytical methods and establish the performance characteristics necessary for their specific applications. The careful selection of an internal standard, coupled with a thorough method validation, is fundamental to achieving accurate and precise analytical results in scientific research and drug development.

References

• 1. Isotopic analogs as internal standards for quantitative GC/MS analysis--molecular abundance and retention time difference as interference factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. Limit of detection (LQD)/limit of quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]

Evaluating the Isotope Effect of 1-Bromoheptane-d5 on Chromatographic Retention Time: A Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The substitution of hydrogen with its heavier isotope, deuterium (B1214612), is a strategic tool in drug development to enhance pharmacokinetic profiles by altering metabolic pathways. This isotopic labeling, however, introduces subtle physicochemical changes that can affect a molecule's behavior during chromatographic analysis. This guide provides an objective comparison of the retention time of 1-bromoheptane (B155011) and its deuterated isotopologue, 1-bromoheptane-d5, supported by extrapolated experimental data and detailed analytical protocols. Understanding this "isotope effect" is critical for accurate quantification and interpretation of analytical results for deuterated compounds.

The Chromatographic Isotope Effect

In both gas chromatography (GC) and reversed-phase liquid chromatography (RPLC), deuterated compounds typically elute slightly earlier than their non-deuterated counterparts.[1][2][3] This phenomenon, often referred to as an "inverse isotope effect," is attributed to the fundamental differences between carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds.[2] The C-D bond is slightly shorter and stronger, resulting in a smaller van der Waals radius and reduced polarizability for the deuterated molecule. These differences lead to weaker intermolecular interactions with the stationary phase, causing the deuterated compound to travel through the column more quickly.[2]

The magnitude of this retention time shift is influenced by several factors, including the number and position of deuterium atoms, the molecular structure of the analyte, and the specific chromatographic conditions employed.[3]

Data Presentation: 1-Bromoheptane vs. 1-Bromoheptane-d5

To illustrate the isotope effect, the following table summarizes the expected retention behavior of 1-bromoheptane and 1-bromoheptane-d5 under gas chromatography-mass spectrometry (GC-MS) conditions. The data is based on the published Kovats retention index for 1-bromoheptane on a non-polar stationary phase and an estimated shift for the d5 analogue.[4]

Compound	Molecular Weight ( g/mol )	Kovats Retention Index (OV-101)	Estimated Retention Time (min)	Retention Time Shift (Δt_R) (min)
1-Bromoheptane	179.10	1030	10.30	-
1-Bromoheptane-d5	184.13	1027 (estimated)	10.27	-0.03

Note: The estimated retention time is illustrative and can vary based on the specific instrument and conditions. The Kovats retention index provides a more standardized measure.

Experimental Protocols

Accurate determination of the isotope effect on retention time requires precise and reproducible analytical methodology. Below are detailed protocols for the analysis of 1-bromoheptane and its deuterated analogue by GC-MS and Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Objective: To determine the retention times of 1-bromoheptane and 1-bromoheptane-d5 and quantify the isotope effect.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Autosampler

Materials:

• 1-Bromoheptane standard

• 1-Bromoheptane-d5 standard

• High-purity helium (carrier gas)

• Methanol or Dichloromethane (solvent)

Chromatographic Conditions:

• Column: DB-1 or HP-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector Temperature: 250 °C

• Injection Mode: Splitless (1 µL injection volume)

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 200 °C

  • Hold: 5 minutes at 200 °C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Transfer Line Temperature: 280 °C

Mass Spectrometer Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Bromoheptane: m/z 99, 178, 180

  • 1-Bromoheptane-d5: m/z 104, 183, 185

Procedure:

• Standard Preparation: Prepare individual stock solutions of 1-bromoheptane and 1-bromoheptane-d5 in the chosen solvent at a concentration of 1 mg/mL. Prepare a mixed standard containing both compounds at a concentration of 10 µg/mL each.

• Injection: Inject 1 µL of the mixed standard solution into the GC-MS system.

• Data Acquisition: Acquire data in SIM mode using the specified m/z values.

• Data Analysis: Determine the retention time for each compound from the apex of its chromatographic peak. Calculate the retention time shift (Δt_R) by subtracting the retention time of 1-bromoheptane-d5 from that of 1-bromoheptane.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Protocol

Objective: To evaluate the retention behavior and isotope effect of 1-bromoheptane and 1-bromoheptane-d5 using RP-HPLC.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometric (MS) detector.

• Autosampler

Materials:

• 1-Bromoheptane standard

• 1-Bromoheptane-d5 standard

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

Chromatographic Conditions:

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: Isocratic elution with 70:30 (v/v) Acetonitrile:Water

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detector:

  • UV: 210 nm

  • MS (if available): Electrospray Ionization (ESI) in positive mode, monitoring appropriate m/z values.

Procedure:

• Standard Preparation: Prepare individual stock solutions of 1-bromoheptane and 1-bromoheptane-d5 in acetonitrile at a concentration of 1 mg/mL. Prepare a mixed standard containing both compounds at a concentration of 50 µg/mL each.

• Equilibration: Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Injection: Inject 10 µL of the mixed standard solution onto the column.

• Data Acquisition: Record the chromatogram.

• Data Analysis: Determine the retention time for each compound from the apex of its chromatographic peak. Calculate the retention time difference.

Mandatory Visualization

The following diagrams illustrate the logical workflow for evaluating the isotope effect and the key factors influencing this phenomenon.

Caption: Workflow for evaluating the isotope effect on retention time.

Caption: Key factors influencing the deuterium isotope effect.

References

• 1. Gas chromatography/tandem mass spectrometry method for the simultaneous analysis of 19 brominated compounds in environmental and biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. The Kovats Retention Index: 1-Bromoheptane (C7H15Br) [pherobase.com]

Comparative Analysis of 1-Bromoheptane-d5 as an Internal Standard: A Guide to Recovery Studies

For Researchers, Scientists, and Drug Development Professionals

The Gold Standard: The Case for Deuterated Internal Standards

In quantitative analytical methods, such as those employing Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), internal standards are crucial for correcting variations that can occur during sample preparation, extraction, and analysis.[1] A well-chosen internal standard should mimic the chemical and physical properties of the analyte of interest to ensure that any losses or variations in the analytical process affect both the analyte and the standard to the same degree.[1]

Deuterated compounds, such as 1-Bromoheptane-d5, are considered the "gold standard" for use as internal standards.[1][2] This is because the substitution of hydrogen atoms with deuterium, a stable isotope of hydrogen, results in a compound that is chemically almost identical to its non-deuterated counterpart.[2] This near-identical nature ensures that the deuterated standard co-elutes with the analyte and exhibits the same behavior during extraction and ionization, leading to more accurate and precise quantification.[2]

Expected Performance: Deuterated vs. Analog Internal Standards

The following table summarizes the expected performance characteristics of a deuterated internal standard like 1-Bromoheptane-d5 compared to a structural analog (a different, but structurally similar, compound).

Performance Metric	1-Bromoheptane-d5 (Deuterated IS)	Structural Analog IS (e.g., 1-Bromooctane)	Rationale
Chromatographic Retention Time	Expected to be nearly identical to 1-Bromoheptane.	Will have a different retention time.	The mass difference from deuteration has a negligible effect on chromatographic separation compared to a difference in carbon chain length or structure.
Extraction Recovery	Expected to be nearly identical to 1-Bromoheptane.	May have different extraction efficiency due to differences in polarity and solubility.	Similar physicochemical properties lead to similar partitioning between solvent phases during liquid-liquid or solid-phase extraction.
Ionization Efficiency (MS)	Expected to be nearly identical to 1-Bromoheptane.	Ionization efficiency can be significantly different.	The deuterated standard will experience the same matrix effects (ion suppression or enhancement) as the analyte.
Correction for Analyte Loss	High	Moderate to Low	By closely mimicking the analyte's behavior, it provides a more accurate correction for any losses during the analytical process.

Experimental Protocol for Recovery Assessment

The following is a generalized protocol for determining the recovery of an internal standard like 1-Bromoheptane-d5. This protocol can be adapted for various matrices (e.g., plasma, soil, water) and analytical platforms.

Objective: To determine the percentage of the internal standard that is recovered through the entire analytical method.

Materials:

• Blank matrix (e.g., plasma, water)

• 1-Bromoheptane-d5 certified reference standard

• Analyte of interest (1-Bromoheptane) certified reference standard

• Appropriate organic solvents (e.g., hexane, ethyl acetate)

• Solid-Phase Extraction (SPE) cartridges or Liquid-Liquid Extraction (LLE) apparatus

• GC-MS or LC-MS system

Procedure:

• Preparation of Spiked Samples:

  • Prepare a "pre-extraction spike" sample by adding a known amount of 1-Bromoheptane-d5 to a blank matrix sample.

  • Prepare a "post-extraction spike" sample by processing a blank matrix sample through the entire extraction procedure and then adding the same known amount of 1-Bromoheptane-d5 to the final extract.

• Sample Extraction (Example using LLE):

  • To the "pre-extraction spike" sample, add an appropriate volume of an immiscible organic solvent (e.g., hexane).

  • Vortex or shake vigorously for a set amount of time to ensure thorough mixing and partitioning of the analyte and internal standard into the organic phase.

  • Centrifuge to separate the aqueous and organic layers.

  • Carefully transfer the organic layer to a clean vial.

  • Evaporate the solvent to a small volume under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for injection into the analytical instrument.

• Analysis:

  • Analyze the extracts from both the "pre-extraction spike" and "post-extraction spike" samples using a validated GC-MS or LC-MS method.

  • Integrate the peak areas of 1-Bromoheptane-d5 in both chromatograms.

• Calculation of Recovery:

  • The percent recovery is calculated using the following formula:

    % Recovery = (Peak Area of Pre-extraction Spike / Peak Area of Post-extraction Spike) x 100

Acceptance Criteria:

• For most applications, a recovery of 80-120% is considered acceptable. However, the specific range may vary depending on the regulatory guidelines and the nature of the analysis. The consistency of the recovery is often more important than achieving 100% recovery.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow for a recovery study and the logical basis for the superiority of deuterated internal standards.

Caption: Experimental workflow for determining the recovery of an internal standard.

Caption: Logical rationale for the superiority of deuterated internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromoheptane-d5: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 1-Bromoheptane-d5 is critical for laboratory safety and environmental protection. This guide provides essential information on handling, segregation, and disposal procedures for researchers and drug development professionals.

1-Bromoheptane-d5, a deuterated analog of 1-bromoheptane (B155011), is a flammable and hazardous chemical. Its disposal must adhere to strict protocols for halogenated organic compounds. Due to its chemical properties, it should never be disposed of down the drain or allowed to enter the environment.[1][2] The recommended method of disposal is incineration by a licensed hazardous waste management company.[3][4]

Key Safety and Disposal Information

The following table summarizes the essential physical and chemical properties of 1-bromoheptane relevant to its safe handling and disposal.

Property	Data	Citation
Chemical Nature	Halogenated Organic Compound	[5]
Physical State	Flammable Liquid and Vapor	[6]
Hazards	Skin and eye irritant, harmful if inhaled, toxic to aquatic life.	[6][7]
Incompatibilities	Strong oxidizing agents, strong bases.	[3][7]
Decomposition Products	Forms carbon oxides and hydrogen bromide gas upon combustion.	[3][8]
Primary Disposal Method	Incineration in a chemical incinerator with an afterburner and scrubber.	[3][4][8]

Personal Protective Equipment (PPE)

When handling 1-Bromoheptane-d5 for disposal, it is imperative to use appropriate personal protective equipment to minimize exposure risks.

• Hand Protection : Wear chemical-resistant gloves. Double gloving with nitrile gloves may be appropriate.[2]

• Eye Protection : Use chemical splash goggles or a face shield.[3][4]

• Skin and Body Protection : A fully buttoned lab coat is required. For larger quantities or in case of a splash risk, a chemical-resistant apron is recommended.[2][4]

• Respiratory Protection : All handling should be conducted in a certified chemical fume hood to avoid inhalation of vapors.[1][2]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Ventilate : Ensure the spill area is well-ventilated and restrict access.[3]

• Containment : For small spills, absorb the chemical with an inert, non-combustible material such as sand, vermiculite, or diatomaceous earth.[2][3][9]

• Collection : Use spark-proof tools to collect the absorbed material and place it into a suitable, labeled, and sealed container for hazardous waste disposal.[1][7]

• Decontamination : After the material has been collected, decontaminate the spill area with an appropriate solvent and wash the site.[3]

Waste Disposal Workflow

The proper disposal of 1-Bromoheptane-d5 follows a structured workflow to ensure safety and regulatory compliance. This process involves segregation, proper containment, and transfer to a licensed disposal facility.

Disposal Workflow for 1-Bromoheptane-d5

Note on Deuterated Compounds : The disposal procedures for deuterated compounds are governed by the chemical properties of the molecule itself, not the isotopic labeling. Therefore, the disposal protocol for 1-Bromoheptane-d5 is identical to that of non-deuterated 1-Bromoheptane.[10][11]

It is the responsibility of the chemical waste generator to accurately classify and ensure the complete and compliant disposal of hazardous waste.[6] Always consult your institution's specific waste management guidelines and the chemical's Safety Data Sheet (SDS) before handling and disposal.

References

• 1. fishersci.nl [fishersci.nl]
• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 3. Vector SDS and Chemical Management [nmu-mi.safecollegessds.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. bucknell.edu [bucknell.edu]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. pallavchemicals.com [pallavchemicals.com]
• 9. lobachemie.com [lobachemie.com]
• 10. carlroth.com:443 [carlroth.com:443]
• 11. carlroth.com:443 [carlroth.com:443]

Essential Safety and Operational Guide for Handling 1-Bromoheptane-d5

This guide provides critical safety protocols and logistical procedures for researchers, scientists, and drug development professionals handling 1-Bromoheptane-d5. Given the absence of a specific Safety Data Sheet (SDS) for 1-Bromoheptane-d5, this information is based on the safety profile of its non-deuterated counterpart, 1-Bromoheptane, and general best practices for handling deuterated compounds.[1][2] The primary hazards associated with 1-Bromoheptane are its flammability and its potential to cause skin, eye, and respiratory irritation.[3][4][5]

Hazard Assessment and Personal Protective Equipment (PPE)

Due to its classification as a flammable liquid and irritant, a comprehensive approach to personal protection is mandatory.[5] The following table summarizes the required PPE for handling 1-Bromoheptane-d5.

Protection Type	Equipment	Specifications and Rationale
Eye and Face Protection	Chemical Splash Goggles & Face Shield	Goggles must be worn at all times to protect against splashes.[6][7] A face shield worn over goggles is required when there is a significant risk of splashing or aerosolization.[2][7]
Hand Protection	Chemical-Resistant Gloves	Nitrile rubber gloves are suitable for incidental contact.[8] For prolonged handling or immersion, gloves with higher chemical resistance (e.g., Viton™ or Butyl rubber) are recommended. Always inspect gloves before use and change them immediately upon contamination.[1][2]
Body Protection	Flame-Resistant Lab Coat	A flame-resistant lab coat worn over long-sleeved clothing and closed-toe shoes is required to protect against accidental splashes and fire hazards.[7] An additional chemical-resistant apron is advised for larger quantities.
Respiratory Protection	Chemical Fume Hood	All handling of 1-Bromoheptane-d5 must be conducted in a certified chemical fume hood to prevent the inhalation of vapors.[2][3] If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[2]

Operational and Disposal Plans

A systematic workflow is essential to minimize exposure and ensure the integrity of the deuterated compound. Deuterated compounds require specific handling to prevent isotopic exchange and degradation.[9][10]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of 1-Bromoheptane-d5.

Caption: A step-by-step workflow for the safe handling of 1-Bromoheptane-d5.

Procedural Steps

1. Preparation:

• Don PPE: Before handling the chemical, put on all required personal protective equipment as detailed in the table above.

• Prepare Work Area: Ensure the chemical fume hood is functioning correctly.[2] To maintain the isotopic purity of the compound, consider working under an inert atmosphere (e.g., nitrogen or argon) and using oven-dried glassware to prevent moisture absorption, which can lead to deuterium-hydrogen exchange.[9][11]

• Assemble Materials: Gather all necessary equipment and place it inside the fume hood to minimize movement in and out of the containment area.[2]

2. Handling:

• Grounding: Ground and bond containers when transferring the material to prevent static discharge, as it is a flammable liquid.[4] Use spark-proof tools.[3]

• Weighing and Transferring: Carefully weigh and transfer the compound within the fume hood. Use appropriate tools like spatulas or pipettes to avoid spills and aerosol generation.[1]

• Storage: Store 1-Bromoheptane-d5 at room temperature as recommended, in a tightly sealed container to prevent contamination and degradation.[12] Protect from light by using amber vials.[9]

3. Spill and Emergency Procedures:

• Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek medical attention.[4]

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen.[3]

• Small Spills: In case of a small spill, absorb the material with an inert, non-combustible absorbent (e.g., sand, vermiculite). Place the contaminated material in a sealed, labeled container for hazardous waste disposal.[1] Ensure all ignition sources are removed.[3]

4. Disposal Plan:

• Waste Segregation: Chemical waste generators must determine if a discarded chemical is classified as hazardous waste and consult local, regional, and national regulations for proper disposal.[4]

• Liquid Waste: Collect all liquid waste containing 1-Bromoheptane-d5 in a designated, sealed, and clearly labeled container for halogenated organic waste.[1] Do not mix with non-halogenated waste.[1]

• Contaminated Solids: Dispose of all contaminated labware, such as gloves, wipes, and pipette tips, in a sealed and labeled hazardous waste container.[1][13]

• Doffing PPE: Remove PPE in the correct order to prevent cross-contamination (e.g., gloves last). Wash hands thoroughly with soap and water after all PPE has been removed.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. fishersci.com [fishersci.com]
• 5. 1-Bromoheptane | C7H15Br | CID 12369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. ukisotope.com [ukisotope.com]
• 12. cdnisotopes.com [cdnisotopes.com]
• 13. pallavchemicals.com [pallavchemicals.com]